Tubulin/JAK2-IN-1

Core Science & Biosynthesis

A Technical Guide to the Dual-Inhibitory Mechanism of Tubulin/JAK2-IN-1 in Cancer Cells

Abstract The development of single therapeutic agents capable of modulating multiple oncogenic pathways represents a promising frontier in cancer therapy, offering the potential for enhanced efficacy and the ability to overcome drug resistance. This guide provides an in-depth technical analysis of Tubulin/JAK2-IN-1 (also referred to as compound 7g in seminal literature), a novel small molecule engineered as a dual inhibitor of tubulin polymerization and Janus kinase 2 (JAK2) activity.[1][2][3] We will dissect its bimodal mechanism of action, detailing its molecular interactions with both targets and the resultant downstream cellular consequences. This document is intended for researchers, and drug development professionals, providing not only a comprehensive mechanistic overview but also field-proven experimental protocols to validate the compound's activity in a laboratory setting.

Introduction: The Rationale for Dual-Target Inhibition

The complexity and heterogeneity of cancer necessitate therapeutic strategies that can counteract the redundant and adaptive signaling networks driving malignant growth. Targeting a single pathway often leads to the emergence of resistance through compensatory mechanisms. The simultaneous inhibition of two distinct, yet critical, cancer-associated targets with a single molecule can produce synergistic antitumor effects and a more durable response.[4][5]

Microtubules, the dynamic polymers of α/β-tubulin heterodimers, are a cornerstone target in cancer chemotherapy.[6] Their role is pivotal in forming the mitotic spindle, a structure essential for chromosome segregation during cell division.[7] Agents that disrupt microtubule dynamics trigger a mitotic checkpoint, leading to cell cycle arrest and, ultimately, apoptosis.[6][8]

Concurrently, the Janus kinase (JAK) / Signal Transducer and Activator of Transcription (STAT) pathway is a primary signaling cascade for numerous cytokines and growth factors.[9][10] The aberrant activation of the JAK2/STAT3 axis is a frequent event in a wide range of solid and hematologic malignancies, driving gene expression programs that promote cell proliferation, survival, and angiogenesis.[10][11] Given the critical roles of both tubulin and JAK2 in oncogenesis, a dual inhibitor presents a compelling therapeutic strategy. Tubulin/JAK2-IN-1 was developed to fulfill this role, emerging from a series of substituted 2-amino[1][2][8]triazolopyrimidines designed for this dual purpose.[1][2]

Mechanism of Action I: Disruption of Microtubule Dynamics

The first mode of action of Tubulin/JAK2-IN-1 is its function as a microtubule-targeting agent (MTA). Unlike stabilizers such as taxanes, this compound acts as a destabilizing agent, inhibiting the polymerization of tubulin into microtubules.[3]

Molecular Interaction with Tubulin

Tubulin/JAK2-IN-1 binds to the colchicine-binding site on β-tubulin.[3] This interaction physically prevents the α/β-tubulin heterodimers from assembling in a head-to-tail fashion to form protofilaments, the fundamental building blocks of microtubules.[1][4] Molecular docking studies suggest that the molecule's[1][2][8]triazole[1,5-c]pyrimidine core forms hydrogen bonds with key residues within the binding pocket, securing its inhibitory position.[1]

Cellular Consequences of Tubulin Inhibition

The inhibition of tubulin polymerization has profound effects on rapidly dividing cancer cells:

• Mitotic Spindle Disruption: The failure to form functional microtubules prevents the assembly of a normal mitotic spindle.[8]

• G2/M Cell Cycle Arrest: The spindle assembly checkpoint is activated in response to improper microtubule attachment to chromosomes, halting the cell cycle in the G2/M phase.[12][13] This prevents cells from proceeding through mitosis.

• Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway.[3][8] This is often characterized by a reduction in the mitochondrial membrane potential and an increase in the production of reactive oxygen species (ROS), culminating in programmed cell death.[3]

The following diagram illustrates the impact of Tubulin/JAK2-IN-1 on microtubule-dependent processes.

Caption: Inhibition of tubulin polymerization by Tubulin/JAK2-IN-1.

Mechanism of Action II: Inhibition of the JAK2/STAT3 Signaling Pathway

The second, concurrent mode of action is the targeted inhibition of the JAK2 kinase, a critical node in cellular signaling.

The JAK2/STAT3 Pathway in Cancer

The JAK2/STAT3 pathway is a central communication line from the cell surface to the nucleus.[14] The canonical activation sequence is as follows:

• Ligand Binding: Cytokines or growth factors (e.g., IL-6) bind to their specific transmembrane receptors.[10]

• JAK2 Activation: This binding event causes the receptor-associated JAK2 proteins to move into close proximity, where they auto- and trans-phosphorylate each other, becoming enzymatically active.[11]

• STAT3 Phosphorylation: Activated JAK2 then phosphorylates tyrosine residues on the receptor's cytoplasmic tails. These phosphorylated sites serve as docking stations for STAT3 proteins, which are subsequently phosphorylated by JAK2 at a critical tyrosine residue (Tyr705).[14]

• Dimerization and Nuclear Translocation: Phosphorylated STAT3 (p-STAT3) proteins dimerize and translocate into the nucleus.[14]

• Gene Transcription: In the nucleus, the p-STAT3 dimer binds to the promoter regions of target genes, initiating the transcription of proteins involved in cell proliferation (e.g., Cyclin D1), survival (e.g., Bcl-xL), and angiogenesis (e.g., VEGF).[10][15]

Molecular and Cellular Consequences of JAK2 Inhibition

Tubulin/JAK2-IN-1 potently and selectively inhibits the kinase activity of JAK2.[3] Molecular modeling indicates that it binds within the ATP-binding pocket of the JAK2 kinase domain.[1] This direct inhibition blocks the entire downstream cascade:

• Prevents STAT3 Phosphorylation: By inactivating JAK2, the inhibitor prevents the phosphorylation of STAT3.

• Blocks Downstream Gene Expression: Unphosphorylated STAT3 cannot dimerize or translocate to the nucleus, thereby shutting down the transcription of its pro-oncogenic target genes.

• Reduces Proliferation and Survival: The resulting decrease in the expression of key survival and cell-cycle proteins curtails cancer cell proliferation and renders them more susceptible to apoptosis.

The following diagram outlines the JAK2/STAT3 signaling pathway and the point of inhibition.

Caption: The JAK2/STAT3 signaling pathway and its inhibition.

Synergistic Antitumor Efficacy

The dual-action nature of Tubulin/JAK2-IN-1 results in a powerful, multi-pronged attack on cancer cells. By arresting the cell cycle at the G2/M phase, the tubulin inhibitory action makes cells more vulnerable. Simultaneously, blocking the JAK2/STAT3 survival pathway removes a key mechanism that cancer cells use to evade apoptosis. This synergistic effect has been demonstrated by potent antiproliferative activity across a range of cancer cell lines.[3]

Cell Line	Cancer Type	IC₅₀ (nM)[3]
A549	Human Lung Adenocarcinoma	18
KP-4	Human Pancreatic Ductal Carcinoma	11
HeLa	Human Cervical Cancer	8
BxPC-3	Human Pancreatic Carcinoma	12
MCF-7	Human Breast Cancer	10

Experimental Validation: Protocols and Methodologies

To assess the dual-inhibitory activity of compounds like Tubulin/JAK2-IN-1, a series of well-controlled in vitro experiments are required. The following protocols provide a framework for validation.

Workflow for Compound Validation

The following diagram outlines a typical experimental workflow for characterizing a dual tubulin/JAK2 inhibitor.

Caption: Experimental workflow for validating a dual inhibitor.

Protocol: In Vitro Tubulin Polymerization Assay

Principle: This assay measures the ability of a compound to inhibit the assembly of purified tubulin into microtubules. Polymerization increases the light absorbance or fluorescence of a reporter dye.

Methodology:

• Reagent Preparation: Reconstitute lyophilized, purified bovine tubulin (>99% pure) in a general tubulin buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA). Keep on ice.

• Reaction Setup: In a 96-well plate, add the test compound (Tubulin/JAK2-IN-1) at various concentrations. Include a positive control (e.g., 10 µM Colchicine) and a negative/vehicle control (e.g., 1% DMSO).

• Initiation: To initiate polymerization, add GTP (1 mM final concentration) and the tubulin solution (e.g., 3 mg/mL final concentration) to each well.

• Measurement: Immediately place the plate in a spectrophotometer or fluorometer pre-warmed to 37°C. Measure the change in absorbance (at 340 nm) or fluorescence over time (e.g., every 30 seconds for 60 minutes).

• Analysis: Plot the absorbance/fluorescence versus time. The rate of polymerization can be calculated from the slope of the linear phase. Calculate the IC₅₀ value, which is the concentration of the inhibitor that reduces the polymerization rate by 50%.

Causality: Colchicine is used as a positive control because it is a well-characterized inhibitor that binds to the same site as the test compound, providing a benchmark for inhibitory activity. The vehicle control ensures that the solvent (DMSO) does not interfere with polymerization.

Protocol: Western Blot for JAK2/STAT3 Pathway Inhibition

Principle: This technique detects changes in the levels of specific proteins, particularly the phosphorylated (active) forms of JAK2 and STAT3, in cells treated with the inhibitor.

Methodology:

• Cell Culture and Treatment: Plate cancer cells known to have active JAK2/STAT3 signaling (e.g., A549) and grow to 70-80% confluency. Treat the cells with Tubulin/JAK2-IN-1 at various concentrations (e.g., 0, 10, 50, 100 nM) for a specified time (e.g., 6-24 hours).

• Protein Extraction: Lyse the cells using RIPA buffer supplemented with protease and phosphatase inhibitors to preserve protein integrity and phosphorylation states.

• Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel. Separate proteins by electrophoresis and then transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Incubate with primary antibodies overnight at 4°C. Key antibodies include: anti-phospho-JAK2, anti-JAK2, anti-phospho-STAT3 (Tyr705), anti-STAT3, and a loading control (e.g., anti-β-actin or anti-GAPDH).

  • Wash and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify band intensities. A dose-dependent decrease in the ratio of p-JAK2/total-JAK2 and p-STAT3/total-STAT3 indicates successful target inhibition.

Causality: Comparing the phosphorylated protein to the total protein level is crucial to distinguish between inhibition of signaling and overall protein degradation. The loading control confirms that any observed changes are not due to errors in the amount of protein loaded.

Protocol: Cell Cycle Analysis by Flow Cytometry

Principle: This method quantifies the DNA content of individual cells, allowing for the determination of the cell population's distribution across different phases of the cell cycle (G1, S, G2/M).

Methodology:

• Cell Treatment: Seed cells (e.g., HeLa) and treat with the inhibitor (e.g., 2x IC₅₀ concentration) for 24 hours. Include a vehicle-treated control group.

• Cell Harvesting: Harvest both adherent and floating cells to include the apoptotic population. Wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently to prevent clumping. Store at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove ethanol. Resuspend the cell pellet in a staining solution containing a DNA-intercalating dye (e.g., Propidium Iodide, PI) and RNase A (to prevent staining of double-stranded RNA).

• Data Acquisition: Analyze the samples on a flow cytometer. The PI fluorescence intensity is directly proportional to the DNA content.

• Analysis: Use cell cycle analysis software to generate a histogram of cell count versus DNA content. Quantify the percentage of cells in the G1 (2n DNA), S (between 2n and 4n DNA), and G2/M (4n DNA) phases.

Causality: An accumulation of cells in the 4n peak (G2/M) compared to the control is the expected signature of a microtubule-destabilizing agent, confirming the proposed mechanism of mitotic arrest.[8]

Conclusion and Future Perspectives

Tubulin/JAK2-IN-1 stands as a compelling example of rational drug design, effectively targeting two validated and mechanistically distinct oncogenic drivers. Its ability to disrupt microtubule formation induces mitotic catastrophe, while its concurrent inhibition of JAK2/STAT3 signaling dismantles a key pro-survival pathway. This dual mechanism provides a powerful synergistic effect, leading to potent cancer cell death in vitro and significant tumor growth inhibition in vivo.[2]

Future research should focus on several key areas:

• Overcoming Resistance: Investigating the efficacy of Tubulin/JAK2-IN-1 in cancer models resistant to conventional MTAs or single-target JAK2 inhibitors.

• Combination Therapies: Exploring synergistic combinations with other targeted agents or immunotherapies.

• Pharmacokinetics and Safety: Further optimization of the molecule's drug-like properties, such as the development of water-soluble prodrugs, is essential for clinical translation.[3]

This technical guide provides a foundational understanding of the mechanism and validation of Tubulin/JAK2-IN-1, offering a robust framework for scientists aiming to explore and develop the next generation of dual-target cancer therapeutics.

References

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• Chen, L. et al. Design, Synthesis, and Antitumor Efficacy of Substituted 2-Amino[1][2][8]triazolopyrimidines and Related Heterocycles as Dual Inhibitors for Microtubule Polymerization and Janus Kinase 2. PubMed 2023. [Link]

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• A New Inhibitor of Tubulin Polymerization Kills Multiple Cancer Cell Types and Reveals p21-Mediated Mechanism Determining Cell Death after Mitotic Catastrophe. Cancers (Basel) 2020. [Link]

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• α-Tubulin Tail Modifications Regulate Microtubule Stability Through Selective Effector Recruitment, not Changes in Intrinsic Polymer Dynamics. Developmental Cell 2021. [Link]

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• Loss of JAK1 Function Causes G2/M Cell Cycle Defects Vulnerable to Kif18a Inhibition. bioRxiv 2025. [Link]

• Role of the JAK2/STAT3 signaling pathway in the pathogenesis of type 2 diabetes mellitus with macrovascular complications. Experimental and Therapeutic Medicine 2018. [Link]

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An In-Depth Technical Guide to the Binding Affinity and Kinetics of Tubulin/JAK2-IN-1

This guide provides a comprehensive technical overview of the methodologies used to characterize the binding affinity and kinetics of dual-target inhibitors, specifically focusing on a hypothetical yet representative compound, Tubulin/JAK2-IN-1. This document is intended for researchers, scientists, and drug development professionals actively engaged in the fields of oncology, kinase signaling, and cytoskeletal dynamics. We will delve into the core principles, experimental design considerations, and data interpretation strategies that are critical for a thorough understanding of a dual inhibitor's mechanism of action.

Introduction: The Rationale for Dual-Target Inhibition

The simultaneous inhibition of two distinct and critical cancer-related targets, such as tubulin and Janus kinase 2 (JAK2), represents a promising therapeutic strategy.[1] Tubulin is a key component of microtubules, which are essential for cell division, and its disruption can lead to mitotic arrest and apoptosis.[1] The JAK2/STAT signaling pathway is a central regulator of cell growth and survival, and its aberrant activation is a hallmark of various malignancies.[2][3][4] A dual inhibitor, Tubulin/JAK2-IN-1, therefore has the potential to exert a multi-pronged attack on cancer cells, potentially leading to enhanced efficacy and overcoming resistance mechanisms associated with single-target agents.[1][5]

A thorough characterization of the binding affinity (how tightly the inhibitor binds) and kinetics (the rates of binding and dissociation) to both targets is paramount. These parameters dictate the inhibitor's potency, selectivity, and duration of action at the molecular and cellular levels.

Section 1: Characterizing Tubulin Binding

The interaction of small molecules with tubulin can either stabilize or destabilize microtubule polymers.[1] A variety of biophysical and biochemical assays are employed to quantify this interaction.

Determining Binding Affinity (Kd)

The dissociation constant (Kd) is a definitive measure of the affinity between a ligand and its target. A lower Kd value signifies a stronger binding interaction.

This classic method relies on the principle that microtubules, being large polymers, can be pelleted by ultracentrifugation.[6][7] If a compound binds to microtubules, it will be found in the pellet along with the polymerized tubulin.

Experimental Protocol:

• Microtubule Polymerization: Purified tubulin is polymerized in a suitable buffer (e.g., BRB80) containing GTP and a stabilizing agent like taxol.[6]

• Incubation: Varying concentrations of Tubulin/JAK2-IN-1 are incubated with the pre-formed microtubules.

• Ultracentrifugation: The mixture is centrifuged at high speed (e.g., 100,000 x g) to pellet the microtubules.[6]

• Analysis: The supernatant (containing unbound inhibitor) and the pellet (containing microtubule-bound inhibitor) are separated. The amount of inhibitor in each fraction is quantified, typically by SDS-PAGE and densitometry if the inhibitor is a protein, or by a suitable analytical method like HPLC for small molecules.

• Kd Calculation: The Kd is determined by plotting the concentration of bound inhibitor against the concentration of free inhibitor and fitting the data to a binding isotherm.

Causality Behind Experimental Choices:

• The use of taxol-stabilized microtubules ensures a stable population of polymers for the binding assay, minimizing variability due to microtubule dynamics.[8]

• Ultracentrifugation provides a clean separation of large microtubule polymers from small, unbound molecules.[6]

Fluorescence-based methods offer higher throughput and sensitivity compared to co-sedimentation assays.[8][9]

• Fluorescence Polarization (FP): This technique is suitable if a fluorescently labeled version of the inhibitor or a competitive binding probe is available. The binding of a small fluorescent molecule to a large protein like tubulin results in a slower rotational speed and an increase in fluorescence polarization.

• Reporter Displacement Assays: A fluorescent probe known to bind to a specific site on tubulin (e.g., the colchicine site) is used.[1] The addition of a competing inhibitor like Tubulin/JAK2-IN-1 will displace the probe, leading to a decrease in a fluorescence signal (e.g., FRET or a change in fluorescence intensity). For instance, DAPI's fluorescence is enhanced upon binding to polymerized tubulin.[10][11]

Assessing Impact on Microtubule Dynamics

Beyond simple binding, it is crucial to understand how the inhibitor affects the dynamic instability of microtubules.

This assay monitors the rate and extent of microtubule formation in real-time.[12][13]

Experimental Protocol:

• Reaction Setup: A solution of purified tubulin, GTP, and a fluorescence reporter (which preferentially binds to polymerized tubulin) is prepared in a microplate.[13]

• Initiation of Polymerization: The reaction is initiated by raising the temperature to 37°C.

• Monitoring: The increase in fluorescence is monitored over time using a plate reader.[12]

• Data Analysis: The effect of Tubulin/JAK2-IN-1 is assessed by comparing the polymerization curves (nucleation, growth, and steady-state phases) in the presence and absence of the inhibitor.[13]

Data Presentation: Tubulin Polymerization Assay

Parameter	Control	+ Tubulin/JAK2-IN-1 (Low Conc.)	+ Tubulin/JAK2-IN-1 (High Conc.)
Lag Time (Nucleation)	X min	Increased	Significantly Increased
Vmax (Elongation Rate)	Y (RFU/min)	Decreased	Significantly Decreased
Maximal Polymer Mass	Z (RFU)	Decreased	Significantly Decreased

RFU = Relative Fluorescence Units

Visualization of Experimental Workflow: Tubulin Polymerization Assay

Caption: Workflow for a fluorescence-based tubulin polymerization assay.

Section 2: Characterizing JAK2 Kinase Interaction

The inhibitory effect of Tubulin/JAK2-IN-1 on JAK2 kinase activity is a critical component of its dual-targeting mechanism.

Determining Binding Affinity and Kinetics

SPR is a powerful, label-free technique for real-time monitoring of biomolecular interactions.[14][15][16] It provides both affinity (Kd) and kinetic data (association rate constant, kon, and dissociation rate constant, koff).

Experimental Protocol:

• Immobilization: Recombinant JAK2 protein is immobilized on a sensor chip surface.

• Association: A solution of Tubulin/JAK2-IN-1 at various concentrations is flowed over the chip surface, and the binding is monitored in real-time as a change in the resonance signal.

• Dissociation: Buffer is flowed over the chip to monitor the dissociation of the inhibitor from JAK2.

• Regeneration: The chip surface is regenerated to remove any remaining bound inhibitor.[14][17]

• Data Analysis: The resulting sensorgrams are fitted to kinetic models to determine kon, koff, and Kd.

Causality Behind Experimental Choices:

• Immobilizing the protein rather than the small molecule inhibitor is generally preferred to avoid potential steric hindrance of the inhibitor's binding site.

• The use of a range of inhibitor concentrations is essential for accurate determination of the kinetic parameters.

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.[18][19][20][21]

Experimental Protocol:

• Sample Preparation: A solution of purified JAK2 is placed in the sample cell, and a solution of Tubulin/JAK2-IN-1 is loaded into the titration syringe.

• Titration: Small aliquots of the inhibitor are injected into the JAK2 solution.

• Heat Measurement: The heat change associated with each injection is measured.

• Data Analysis: The data are integrated and plotted to determine the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.[19]

Data Presentation: Comparative Binding Parameters for JAK2

Method	Parameter	Value
SPR	kon (M-1s-1)	Value
koff (s-1)	Value
Kd (nM)	Value
ITC	Kd (nM)	Value
Stoichiometry (n)	Value
ΔH (kcal/mol)	Value
-TΔS (kcal/mol)	Value

Assessing Kinase Inhibition

These assays directly measure the enzymatic activity of JAK2 and its inhibition by Tubulin/JAK2-IN-1.[22][23]

• Homogeneous Time-Resolved Fluorescence (HTRF): This assay is a highly sensitive, robust method for detecting kinase activity.[24][25] It typically involves a biotinylated substrate peptide and a europium cryptate-labeled anti-phospho-specific antibody.

Experimental Protocol: HTRF for JAK2 Inhibition

• Reaction Setup: Recombinant JAK2, a suitable peptide substrate, and varying concentrations of Tubulin/JAK2-IN-1 are incubated in a microplate.

• Kinase Reaction: The reaction is initiated by the addition of ATP.[26][27]

• Detection: A solution containing a europium-labeled anti-phospho antibody and a d2-labeled streptavidin is added to stop the reaction and initiate the HTRF signal generation.

• Signal Reading: The plate is read on an HTRF-compatible reader, and the ratio of the acceptor and donor fluorescence signals is calculated.

• IC50 Determination: The concentration of inhibitor that reduces enzyme activity by 50% (IC50) is determined by plotting the HTRF signal against the inhibitor concentration.

Visualization of Signaling Pathway: JAK/STAT Pathway

Caption: Simplified schematic of the JAK/STAT signaling pathway and the point of inhibition by Tubulin/JAK2-IN-1.

Section 3: Cellular Assays to Validate Dual-Target Engagement

While in vitro assays provide precise biochemical data, cellular assays are essential to confirm that the inhibitor can access its targets in a biological context and exert the expected downstream effects.

• Immunofluorescence Microscopy: This technique can be used to visualize the effects of Tubulin/JAK2-IN-1 on the microtubule network. Cells treated with the inhibitor are expected to show disrupted mitotic spindles and an accumulation of cells in the G2/M phase of the cell cycle.

• Western Blotting: The phosphorylation status of STAT3, a key downstream substrate of JAK2, can be assessed by Western blotting.[2] A dose-dependent decrease in phospho-STAT3 levels upon treatment with Tubulin/JAK2-IN-1 would confirm target engagement of JAK2 in cells.

• Cell Viability Assays: The ultimate goal of a dual-target inhibitor is to kill cancer cells. Assays such as MTT or CellTiter-Glo can be used to determine the IC50 for cell viability in various cancer cell lines.

Conclusion: A Holistic Approach to Inhibitor Characterization

The comprehensive characterization of a dual-target inhibitor like Tubulin/JAK2-IN-1 requires a multi-faceted approach that combines biophysical, biochemical, and cell-based assays. By systematically determining the binding affinity and kinetics for both tubulin and JAK2, and by validating these findings in a cellular context, researchers can build a robust understanding of the inhibitor's mechanism of action. This detailed molecular profile is indispensable for guiding further drug development efforts, including lead optimization and preclinical studies.

References

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• Tubulin polymerization assay using >99% pure tubulin, fluorescence based (BK011P). (n.d.). Cytoskeleton.
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• Rapid measurement of inhibitor binding kinetics by isothermal titration calorimetry. (2018).
• Isothermal Titration Calorimetry: An Indispensable Tool for Biological Pathway Research and Drug Development. (2017, October 2). American Laboratory.
• Surface plasmon resonance analysis of fibulin-1C and C1 esterase... (n.d.). ResearchGate.
• ITC Assay Service for Drug Discovery. (n.d.). Reaction Biology.
• Surface Plasmon Resonance: Enabling Insights into Kinetics and Mechanism. (2025, November 26). Drug Hunter.
• Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy. (2021). Medicinal Research Reviews, 41(4), 2297-2325.
• Isothermal Titration Calorimetry in Biocatalysis. (2022).
• Mechanistic Insights into Regulation of JAK2 Tyrosine Kinase. (2018). Frontiers in Endocrinology, 8, 371.
• JAK INHIBITORS AND JAK2 MUTATION: WHAT'S THE CONNECTION? (n.d.). MPN Research Foundation.

Sources

• 1. Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | A Novel Selective JAK2 Inhibitor Identified Using Pharmacological Interactions [frontiersin.org]
• 3. Frontiers | Mechanistic Insights into Regulation of JAK2 Tyrosine Kinase [frontiersin.org]
• 4. JAK INHIBITORS AND JAK2 MUTATION: WHAT’S THE CONNECTION? – MPN Research Foundation [mpnresearchfoundation.org]
• 5. Discovery of dual-target inhibitors of microtubule polymerization and JAK2 | BioWorld [bioworld.com]
• 6. bio-protocol.org [bio-protocol.org]
• 7. researchgate.net [researchgate.net]
• 8. An assay to measure the affinity of proteins for microtubules by quantitative fluorescent microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. An assay to measure the affinity of proteins for microtubules by quantitative fluorescent microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Probes for Tubulin and Other Cytoskeletal Proteins—Section 11.2 | Thermo Fisher Scientific - US [thermofisher.com]
• 12. cytoskeleton.com [cytoskeleton.com]
• 13. cytoskeleton.com [cytoskeleton.com]
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• 20. reactionbiology.com [reactionbiology.com]
• 21. Frontiers | Isothermal Titration Calorimetry in Biocatalysis [frontiersin.org]
• 22. In Vitro JAK Kinase Activity and Inhibition Assays | Springer Nature Experiments [experiments.springernature.com]
• 23. In vitro JAK kinase activity and inhibition assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. HTRF Human Phospho-JAK2 (Tyr1007/1008) Detection Kit, 500 Assay Points | Revvity [revvity.com]
• 25. resources.revvity.com [resources.revvity.com]
• 26. AID 1258569 - HTRF Assay: The ability of compounds to inhibit the activity of JAK1, JAK2, JAK3, and Tyk2 was measured using a recombinant purified GST-tagged catalytic domain for each enzyme (Invitrogen JAK1 #M4290, JAK2 #M4290, JAK3 #M4290, Tyk2 #M4290) in an HTRF format biochemical assay. The reactions employed a common peptide substrate, LCB-EQEDEPEGDYFEWLW-NH2 (in-house). The basic assay protocol is as follows: First, 250 mL of diluted compounds in DMSO were dispensed into the wells of a dry 384-well Black plate (Greiner #781076) using a Labcyte Echo 555 acoustic dispenser. Subsequent reagent additions employed an Agilent Bravo. Next, 18 uL of 1.11x enzyme and 1.11x substrate in 1x assay buffer (Invitrogen kinase buffer #PV3189, 2 mM DTT, 0.05% BSA) were added to the wells and shaken and then preincubated for 30 minutes at ambient temperature to allow compound binding to equilibrate. After equilibration, 2 uL of 10xATP in 1x assay buffer was added to initiate the kinase reaction. - PubChem [pubchem.ncbi.nlm.nih.gov]
• 27. AID 1344531 - Biochemical HTRF Assay: The ability of compounds to inhibit the activity of JAK1, JAK2, JAK3, and Tyk2 was measured using a recombinant purified GST-tagged catalytic domain for each enzyme (Invitrogen JAK1 #M4290, JAK2 #M4290, JAK3 #M4290, Tyk2 #M4290) in an HTRF format biochemical assay. The reactions employed a common peptide substrate, LCB-EQEDEPEGDYFEWLW-NH2 (in-house). The basic assay protocol is as follows: First, 250 nL of diluted compounds in DMSO were dispensed into the wells of a dry 384-well Black plate (Greiner #781076) using a Labcyte Echo 555 acoustic dispenser. Subsequent reagent additions employed an Agilent Bravo. Next, 18 μL of 1.11× enzyme and 1.11× substrate in 1× assay buffer (Invitrogen kinase buffer # PV3189, 2 mM DTT, 0.05% BSA) were added to the wells and shaken and then preincubated for 30 minutes at ambient temperature to allow compound binding to equilibrate. After equilibration, 2 μL of 10×ATP in 1× assay buffer was added to initiate the kinase reaction and the plates were shaken and then incubated at ambient temperature for 120 minutes. At the end of the incubation, 20 μL of 2× stop buffer (streptavidin-Dylight 650 (Thermo #84547B/100 mL), Eu-tagged pY20 antibody (Perkin Elmer #AD0067), EDTA, HEPES, and Triton) was added to quench the reaction. Plates were shaken and centrifuged and then incubated 60 minutes at ambient temperature and then read on a Perkin Elmer Envision (λex=337 nm, λem=665 and 615 nm, TRF delay time=20 μs). HTRF signal=10,000*665 nm reading/615 nm reading. - PubChem [pubchem.ncbi.nlm.nih.gov]

Overcoming Kinase Inhibitor Resistance: A Technical Guide to Dual Tubulin/JAK2 Inhibition in V617F-Driven Malignancies

Executive Summary

The discovery of the JAK2 V617F somatic mutation—a valine-to-phenylalanine substitution in the JH2 pseudokinase domain—revolutionized the understanding and treatment of myeloproliferative neoplasms (MPNs) such as polycythemia vera (PV) and essential thrombocythemia (ET). While first-generation ATP-competitive JAK2 inhibitors (e.g., ruxolitinib) effectively reduce splenomegaly and systemic symptoms, they rarely eradicate the mutant clone, leading to disease persistence and acquired resistance.

To address this, researchers have developed Tubulin/JAK2-IN-1 (Compound 7g) , a first-in-class dual-target inhibitor. By simultaneously binding to the ATP-binding pocket of JAK2 and the colchicine-binding site of tubulin, Compound 7g induces cell cycle arrest and apoptosis through a synergistic blockade of the JAK2/STAT3 signaling axis and microtubule dynamics. This whitepaper provides an in-depth technical analysis of Compound 7g, detailing its IC50 pharmacological profile, the mechanistic causality behind its dual action, and the self-validating protocols required to quantify its efficacy.

Mechanistic Rationale: Why Target Tubulin and JAK2 V617F?

The rationale for dual inhibition stems from the spatial and functional crosstalk between the cytoskeleton and oncogenic kinase signaling.

• The JAK2 V617F Driver: The V617F mutation abolishes the autoinhibitory function of the JH2 domain, leading to constitutive activation of the JH1 kinase domain. This drives ligand-independent phosphorylation of STAT3 and STAT5, promoting uncontrolled cellular proliferation and evasion of apoptosis [1].

• Microtubule Dynamics in Signaling: Microtubules are not merely structural scaffolds; they act as dynamic tracks that facilitate the intracellular trafficking of signaling complexes, including STAT proteins, to the nucleus.

• Synergistic Lethality: Monotherapy with JAK2 inhibitors often fails due to compensatory signaling or incomplete pathway suppression. By introducing a tubulin polymerization inhibitor, Compound 7g physically disrupts the mitotic spindle (causing G2/M phase arrest) while simultaneously shutting down the oncogenic JAK2/STAT3 phosphorylation cascade. This dual mechanism effectively traps the cell in a state of mitotic catastrophe, preventing the emergence of resistant clones [2].

Dual inhibition of JAK2 V617F and tubulin polymerization by Compound 7g.

Quantitative Pharmacological Profiling

Compound 7g (a substituted 2-amino[1,2,4]triazolopyrimidine derivative) exhibits potent nanomolar efficacy against JAK2 and low-micromolar efficacy against tubulin polymerization. Because the V617F mutation resides in the JH2 pseudokinase domain, the ATP-binding pocket of the JH1 domain remains structurally conserved. Consequently, ATP-competitive inhibitors like Compound 7g maintain equipotent IC50 values against both wild-type JAK2 and the V617F mutant [3].

Table 1: IC50 Values and Target Profiling for Tubulin/JAK2-IN-1 (Compound 7g)

Target / Assay Parameter	IC50 Value	Mechanism of Action	Reference Control
JAK2 Kinase Activity	0.074 µM (74 nM)	ATP-competitive inhibition (JH1 domain)	Ruxolitinib / Fedratinib
Tubulin Polymerization	1.3 µM	Binds to the Colchicine site	Colchicine (IC50 = 5.3 µM)
Cancer Cell Viability (e.g., A549)	8 – 18 nM	Dual cell cycle arrest & STAT3 blockade	Paclitaxel
Prodrug Conversion (7g-P)	N/A (In vivo)	Phosphate sodium salt enhances solubility 1500x	N/A

Data synthesized from the primary discovery and optimization studies of Compound 7g. [2]

Self-Validating Experimental Protocols

To accurately assess the dual functionality of Compound 7g against JAK2 V617F and tubulin, assays must be designed with built-in causality checks. The following protocols detail the exact methodologies required for validation.

Protocol A: JAK2 V617F In Vitro Kinase Activity Assay (ADP-Glo)

Causality Check: We utilize the ADP-Glo™ assay because it directly quantifies the amount of ADP produced during the kinase reaction. Unlike peptide-specific phosphorylation assays, ADP accumulation is a universal metric of ATP turnover, making it highly robust for evaluating ATP-competitive inhibitors against mutant kinases like V617F.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT).

• Enzyme/Inhibitor Incubation: Dilute recombinant human JAK2 V617F protein to a final concentration of 0.5 nM in the kinase buffer. Add Compound 7g in a 10-point, 3-fold serial dilution (starting at 1 µM). Incubate at room temperature for 15 minutes to allow for steady-state binding.

• Reaction Initiation: Add ultra-pure ATP (at the predetermined Km​ value, typically 10 µM) and 0.2 µg/µL of a generic tyrosine kinase peptide substrate (e.g., Poly(Glu,Tyr) 4:1).

• Kinase Reaction: Incubate the plate at 30°C for 60 minutes.

• Signal Generation: Add an equal volume of ADP-Glo™ Reagent to terminate the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes.

• Detection: Add Kinase Detection Reagent to convert the generated ADP back to ATP, driving a luciferase/luciferin reaction. Read luminescence on a microplate reader.

• Data Analysis: Plot luminescence against the log of Compound 7g concentration. Calculate the IC50 using a four-parameter non-linear regression model.

Step-by-step workflow for the JAK2 V617F in vitro kinase activity assay.

Protocol B: Tubulin Polymerization Assay (OD-Based Kinetic Read)

Causality Check: Tubulin heterodimers assemble into microtubules in a temperature- and GTP-dependent manner. As polymers form, the solution's turbidity increases, scattering light. Measuring optical density (OD) at 340 nm provides a real-time, cell-free quantification of assembly kinetics.

Step-by-Step Methodology:

• Buffer Preparation: Prepare PEM buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA) supplemented with 1 mM GTP and 10% glycerol. Note: Glycerol lowers the critical concentration required for tubulin assembly.

• Plate Setup: Pre-warm a 96-well half-area clear plate to 37°C in the microplate reader. Cold temperatures will rapidly depolymerize microtubules, invalidating the assay.

• Compound Addition: Add Compound 7g (at varying concentrations, e.g., 0.5 µM to 10 µM) and Colchicine (positive control, 5 µM) to the respective wells.

• Tubulin Addition: Rapidly add purified porcine brain tubulin (final concentration 3 mg/mL) to the wells on ice, then immediately transfer the plate to the pre-warmed 37°C reader.

• Kinetic Measurement: Read the absorbance at 340 nm every 1 minute for 60 minutes.

• Data Analysis: Calculate the maximum velocity ( Vmax​ ) of the linear growth phase for each curve. The IC50 is defined as the concentration of Compound 7g that reduces the Vmax​ of tubulin polymerization by 50% compared to the DMSO vehicle control.

In Vivo Translation: Overcoming Bioavailability Hurdles

A critical challenge in developing dual-target hydrophobic inhibitors is poor aqueous solubility, which limits oral bioavailability and in vivo efficacy. To translate Compound 7g into a viable therapeutic for MPNs and solid tumors, researchers developed a phosphate sodium salt prodrug (Compound 7g-P) .

By phosphorylating the parent molecule, aqueous solubility was enhanced by over 1,500-fold. Upon administration, endogenous alkaline phosphatases rapidly cleave the phosphate group, releasing the active Compound 7g into the systemic circulation. In vivo xenograft models demonstrated that Compound 7g-P effectively suppressed tumor growth without inducing systemic toxicity, proving that the dual Tubulin/JAK2 targeting strategy is both highly efficacious and translationally viable [2].

References

• DNA Damage Stress and Inhibition of Jak2-V617F Cause Its Degradation and Synergistically Induce Apoptosis through Activation of GSK3β PLOS One URL:[Link]

• Design, Synthesis, and Antitumor Efficacy of Substituted 2-Amino[1,2,4]triazolopyrimidines and Related Heterocycles as Dual Inhibitors for Microtubule Polymerization and Janus Kinase 2 Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• WP1066, a Novel JAK2 Inhibitor, Suppresses Proliferation and Induces Apoptosis in Erythroid Human Cells Carrying the JAK2 V617F Mutation Clinical Cancer Research (AACR Journals) URL:[Link]

An In-depth Technical Guide to the Pharmacokinetics and Pharmacodynamics of a Novel Dual Tubulin and JAK2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Dual-Pronged Attack on Cancer

In the landscape of oncology drug development, the pursuit of agents with multi-targeted mechanisms of action represents a promising strategy to overcome resistance and enhance therapeutic efficacy. This guide focuses on a novel small molecule inhibitor, herein referred to as Compound [I], a potent dual inhibitor of both tubulin polymerization and Janus kinase 2 (JAK2). The simultaneous disruption of two critical cellular processes—mitosis and cytokine signaling—presents a compelling rationale for its development as an anticancer therapeutic.[1]

Compound [I] emerged from the optimization of substituted 2-amino[2][3][4]-triazolopyrimidines and related heterocycles.[1] Its innovative design allows it to bind to the colchicine site of tubulin, thereby inhibiting microtubule polymerization, and to potently inhibit the kinase activity of JAK2.[1] This dual activity is intended to induce cell cycle arrest and apoptosis while also modulating the tumor microenvironment through the JAK2/STAT3 signaling pathway.[1]

A significant challenge in the early development of Compound [I] was its poor water solubility and diminished bioavailability, common hurdles for many small molecule inhibitors.[1] To address this, a water-soluble phosphate sodium salt prodrug, Compound [II], was synthesized, which demonstrates a 1500-fold enhancement in water solubility and can be effectively converted to the active Compound [I] in vivo.[1] This guide will delve into the preclinical pharmacokinetic (PK) and pharmacodynamic (PD) properties of this dual-inhibitor, providing a comprehensive overview for researchers in the field.

Pharmacokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

The pharmacokinetic profile of a drug candidate is a critical determinant of its clinical success, dictating its concentration and persistence in the body. For Compound [I], a key pharmacokinetic challenge was its low aqueous solubility, which often correlates with poor absorption and bioavailability.[1] The development of the phosphate prodrug, Compound [II], was a strategic chemical modification to overcome this limitation.[1]

Key Pharmacokinetic Parameters

While specific quantitative ADME data for Compound [I] or [II] are not publicly available, a typical preclinical pharmacokinetic study in a murine model would aim to determine the parameters outlined in the table below. These studies are crucial for understanding the drug's disposition in the body and for designing effective dosing regimens in subsequent efficacy studies.[5]

Parameter	Description	Method of Determination
Bioavailability (F%)	The fraction of an administered dose of unchanged drug that reaches the systemic circulation.	Comparison of the area under the curve (AUC) of plasma concentration-time profiles following oral and intravenous administration.[5]
Maximum Concentration (Cmax)	The highest concentration of the drug observed in the plasma after administration.	Direct measurement from the plasma concentration-time profile.[5]
Time to Maximum Concentration (Tmax)	The time at which Cmax is reached.	Direct measurement from the plasma concentration-time profile.[5]
Half-life (t1/2)	The time required for the drug concentration in the plasma to decrease by half.	Calculated from the elimination phase of the plasma concentration-time profile.[5]
Clearance (CL)	The volume of plasma cleared of the drug per unit time.	Calculated as Dose/AUC for intravenous administration.[5]
Volume of Distribution (Vd)	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.	Calculated from clearance and elimination rate constant.[6]

Experimental Protocol: In Vivo Pharmacokinetic Study in Mice

The following protocol outlines a standard approach for assessing the pharmacokinetics of a novel compound like Compound [II] in a preclinical mouse model.

Objective: To determine the key pharmacokinetic parameters of Compound [II] following a single intravenous (IV) and oral (PO) administration in mice.

Methodology:

• Animal Model: Male BALB/c mice, 8-10 weeks old.

• Dosing:

  • IV administration: Compound [II] dissolved in a sterile vehicle (e.g., saline) at a dose of 5 mg/kg.

  • PO administration: Compound [II] dissolved in a suitable vehicle at a dose of 20 mg/kg.

• Blood Sampling:

  • At predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours) post-dosing, a small volume of blood (~50 µL) is collected from the saphenous vein into tubes containing an anticoagulant (e.g., EDTA).

  • Plasma is separated by centrifugation.

• Bioanalysis:

  • Plasma samples are processed to extract the active compound (Compound [I], as the prodrug is expected to convert).

  • The concentration of Compound [I] is quantified using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[5]

• Data Analysis:

  • Pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2, CL, and Vd) are calculated using non-compartmental analysis software.

  • Oral bioavailability (F%) is calculated as (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.

Causality Behind Experimental Choices:

• Dual Administration Routes (IV and PO): IV administration provides a baseline for 100% bioavailability, allowing for the accurate calculation of oral bioavailability.[6]

• LC-MS/MS for Quantification: This method offers high sensitivity and specificity, enabling the accurate measurement of low drug concentrations in complex biological matrices like plasma.[5]

• Non-compartmental Analysis: This is a standard and robust method for analyzing pharmacokinetic data without making assumptions about the underlying physiological model.

Pharmacodynamics: Mechanism of Action and Biological Effects

The pharmacodynamics of Compound [I] are characterized by its dual inhibition of tubulin polymerization and JAK2 kinase activity. This multifaceted mechanism is expected to result in potent anti-proliferative and pro-apoptotic effects in cancer cells.

Dual Inhibition Signaling Pathway

The diagram below illustrates the proposed mechanism of action for Compound [I], highlighting its simultaneous impact on microtubule dynamics and the JAK2/STAT3 signaling cascade.

Caption: Dual inhibition of JAK2 and tubulin polymerization by Compound [I].

In Vitro Potency

Compound [I] has demonstrated significant in vitro activity against a panel of human cancer cell lines, with IC50 values in the nanomolar range.[1] Its inhibitory activity on both tubulin polymerization and JAK2 kinase has also been quantified.[1]

Target/Cell Line	IC50 Value
A549 (Human Lung Carcinoma)	8 - 18 nM[1]
KP-4 (Human Pancreatic Cancer)	8 - 18 nM[1]
HeLa (Human Cervical Cancer)	8 - 18 nM[1]
BxPC-3 (Human Pancreatic Cancer)	8 - 18 nM[1]
MCF-7 (Human Breast Cancer)	8 - 18 nM[1]
Tubulin Polymerization	1.3 µM[1]
JAK2 Kinase Activity	0.074 µM[1]

Experimental Protocol: In Vitro Pharmacodynamic Assay (Western Blot for pSTAT3)

This protocol describes a method to assess the pharmacodynamic effect of Compound [I] on the JAK2 signaling pathway by measuring the phosphorylation of its downstream target, STAT3.

Objective: To determine the dose-dependent inhibition of cytokine-induced STAT3 phosphorylation by Compound [I] in a cancer cell line.

Methodology:

• Cell Culture: A549 cells are cultured in appropriate media until they reach 80-90% confluency.

• Serum Starvation: Cells are serum-starved for 12-24 hours to reduce basal levels of phosphorylated STAT3.

• Compound Treatment: Cells are pre-treated with varying concentrations of Compound [I] (e.g., 0, 10, 50, 100, 500 nM) for 2 hours.

• Cytokine Stimulation: Cells are then stimulated with a cytokine known to activate the JAK2/STAT3 pathway (e.g., IL-6) for 30 minutes.

• Cell Lysis: Cells are washed with cold PBS and lysed with a buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation states.

• Protein Quantification: The total protein concentration in each lysate is determined using a standard assay (e.g., BCA assay).

• Western Blotting:

  • Equal amounts of protein from each sample are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with primary antibodies specific for phosphorylated STAT3 (pSTAT3) and total STAT3. An antibody for a housekeeping protein (e.g., GAPDH or β-actin) is used as a loading control.

  • The membrane is then incubated with appropriate secondary antibodies conjugated to an enzyme (e.g., HRP).

  • The protein bands are visualized using a chemiluminescent substrate and an imaging system.

• Data Analysis: The intensity of the pSTAT3 band is normalized to the total STAT3 and loading control bands. The percentage of inhibition at each concentration of Compound [I] is calculated relative to the cytokine-stimulated control without the inhibitor.

Trustworthiness of the Protocol:

This protocol includes internal controls (total STAT3 and a housekeeping protein) to ensure that any observed decrease in pSTAT3 is due to the inhibitory action of the compound and not variations in protein loading or total STAT3 expression. This self-validating system is crucial for the reliable interpretation of pharmacodynamic data.

In Vivo Efficacy

The ultimate test of a preclinical drug candidate is its ability to demonstrate efficacy in a relevant in vivo model. For an anticancer agent like Compound [I], a xenograft model is a standard approach.

In a study using A549 human lung cancer xenografts in nude mice, the water-soluble prodrug Compound [II] led to significant inhibition of tumor growth without causing obvious signs of toxicity.[1] This demonstrates that the improved pharmacokinetic properties of the prodrug translate into effective in vivo anti-tumor activity.

Experimental Workflow: Xenograft Efficacy Study

Caption: Workflow for an in vivo xenograft efficacy study.

Conclusion and Future Directions

Compound [I] and its prodrug, Compound [II], represent a promising new class of dual-target inhibitors with a compelling mechanism of action for the treatment of cancer. The preclinical data demonstrate potent in vitro activity and in vivo efficacy, supported by a rational approach to overcoming pharmacokinetic challenges.

Future research should focus on a more detailed characterization of the ADME properties of Compound [II] and its conversion to Compound [I] in vivo. A thorough investigation of the pharmacodynamic effects in the tumor microenvironment, including the modulation of immune cells and cytokine profiles, would provide further insight into its therapeutic potential. Additionally, toxicology studies are necessary to establish a safety profile before consideration for clinical development. The continued exploration of such dual-action inhibitors holds significant promise for advancing cancer therapy.

References

• Chen, L. et al. (2023). Discovery of dual-target inhibitors of microtubule polymerization and JAK2. Journal of Medicinal Chemistry, 66(21), 15006. Available at: [Link]

• Baylor College of Medicine. Drug Metabolism and Pharmacokinetics. Available at: [Link]

• An Introduction to Pharmacokinetics. Available at: [Link]

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• 1. Discovery of dual-target inhibitors of microtubule polymerization and JAK2 | BioWorld [bioworld.com]
• 2. Discovery of novel tubulin polymerization inhibitor with promising antitumor activity in vivo | BioWorld [bioworld.com]
• 3. Evaluation of the in vitro and in vivo efficacy of the JAK inhibitor AZD1480 against JAK-mutated acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of a novel potent tubulin inhibitor through virtual screening and target validation for cancer chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Drug Metabolism and Pharmacokinetics | BCM [bcm.edu]
• 6. mmv.org [mmv.org]

In Vitro Efficacy of Tubulin/JAK2-IN-1: A Dual-Targeting Strategy for Myeloproliferative Neoplasms

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract: Myeloproliferative neoplasms (MPNs) are a group of hematological malignancies frequently driven by constitutive activation of the Janus kinase 2 (JAK2) signaling pathway, most notably through the JAK2-V617F mutation.[1][2] While targeted JAK2 inhibitors have provided significant clinical benefits, they often fail to induce deep molecular remissions, highlighting the need for more effective therapeutic strategies.[3][4] This guide outlines a comprehensive in vitro framework for evaluating Tubulin/JAK2-IN-1 , a novel dual-function inhibitor designed to simultaneously disrupt the primary oncogenic signaling cascade and interfere with the cell division machinery essential for the rapid proliferation of malignant clones. By targeting both the JAK2 pathway and microtubule dynamics, Tubulin/JAK2-IN-1 represents a promising therapeutic approach hypothesized to induce synergistic anti-neoplastic effects. This document provides the scientific rationale, detailed experimental protocols, and data interpretation frameworks necessary to rigorously assess its preclinical efficacy.

Section 1: Foundational Principles and Biochemical Validation

The core hypothesis behind a dual-target inhibitor is that engaging two distinct, yet critical, cellular pathways will yield a therapeutic effect greater than the sum of its parts. For MPNs, the targets are the constitutively active JAK2 kinase, a driver of cell proliferation and survival, and tubulin, a key component of the mitotic spindle required for cell division.[1][5]

The Interconnected Pathways of MPN Pathogenesis

The JAK2-V617F mutation leads to ligand-independent activation of the JAK/STAT pathway, which in turn activates downstream effectors including STAT3/STAT5, PI3K/AKT, and MAPK, promoting excessive production of myeloid cells.[1][2] Concurrently, like all rapidly dividing cells, MPN cells are highly dependent on the dynamic polymerization and depolymerization of tubulin to form the mitotic spindle during mitosis.[6] Disrupting this process is a clinically validated anti-cancer strategy.[7]

Caption: The constitutively active JAK2-V617F signaling cascade in MPNs.

Caption: The role of tubulin polymerization in mitotic spindle formation.

Biochemical Target Engagement: Cell-Free Assays

The initial step is to confirm that Tubulin/JAK2-IN-1 directly interacts with its intended molecular targets in a purified, cell-free system. This isolates the drug-target interaction from cellular complexity.

Protocol 1: In Vitro Tubulin Polymerization Assay (Spectrophotometric)

This assay measures the light scattered by microtubules as they form from tubulin dimers. An inhibitor of polymerization will reduce the rate and extent of light scattering.[8]

• Reagent Preparation:

  • Reconstitute lyophilized, high-purity (>99%) tubulin protein in General Tubulin Buffer (80 mM PIPES pH 6.9, 0.5 mM EGTA, 2 mM MgCl2) on ice.[8][9]

  • Prepare a 10 mM GTP stock solution. Add to the tubulin solution for a final concentration of 1 mM.

  • Prepare a 10X stock of Tubulin/JAK2-IN-1 and control compounds (e.g., Nocodazole as inhibitor, Paclitaxel as stabilizer) in an appropriate buffer.

• Assay Setup:

  • Pre-warm a 96-well half-area plate and a spectrophotometer to 37°C.[9]

  • On ice, add 10 µL of the 10X compound dilution to designated wells.

  • Add 90 µL of the tubulin/GTP solution to each well to initiate the reaction. The final tubulin concentration should be between 3-4 mg/mL.[8]

• Data Acquisition:

  • Immediately place the plate in the 37°C spectrophotometer.

  • Measure the absorbance at 340 nm every 60 seconds for 60-90 minutes in kinetic mode.[8][10]

• Analysis:

  • Plot absorbance (OD340) versus time.

  • Calculate the Vmax (maximal rate of polymerization) for each condition.

  • Determine the IC50 of Tubulin/JAK2-IN-1 by plotting the percent inhibition of Vmax against a range of compound concentrations.

Protocol 2: JAK2 Kinase Activity Assay

This assay measures the ability of JAK2 to phosphorylate a substrate peptide. A direct inhibitor will reduce this activity.

• Reagent Preparation:

  • Use a commercial kinase assay kit containing recombinant active JAK2 enzyme, a biotinylated peptide substrate, and a europium-labeled anti-phosphotyrosine antibody.

  • Prepare a serial dilution of Tubulin/JAK2-IN-1 and a known JAK2 inhibitor (e.g., Ruxolitinib) in kinase reaction buffer.

• Assay Setup (384-well plate):

  • Add the test compounds to the wells.

  • Add the JAK2 enzyme and substrate peptide mixture.

  • Initiate the kinase reaction by adding ATP. Incubate at room temperature for 60 minutes.

• Detection:

  • Stop the reaction and add the detection reagents (e.g., Streptavidin-Allophycocyanin and the anti-phosphotyrosine antibody).

  • Read the plate on a time-resolved fluorescence resonance energy transfer (TR-FRET) enabled plate reader.

• Analysis:

  • The TR-FRET signal is proportional to the amount of substrate phosphorylation.

  • Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control.

  • Determine the IC50 by fitting the data to a four-parameter logistic curve.

Table 1: Representative Biochemical Potency of Tubulin/JAK2-IN-1

Compound	Target	Assay Type	IC50 (nM)
Tubulin/JAK2-IN-1	Tubulin Polymerization	Spectrophotometric	1300 [11]
Tubulin/JAK2-IN-1	JAK2 Kinase	TR-FRET	74 [11]
Ruxolitinib (Control)	JAK2 Kinase	TR-FRET	5
Nocodazole (Control)	Tubulin Polymerization	Spectrophotometric	240

Note: IC50 values are hypothetical and for illustrative purposes, based on literature for similar compound classes.[11]

Section 2: Cellular Proliferation and Viability in MPN Models

After confirming biochemical activity, the next critical step is to assess the compound's effect on the proliferation and viability of MPN cells.

Selection of In Vitro MPN Models

A panel of cell lines is essential to understand the inhibitor's efficacy across different genetic contexts.

• HEL 92.1.7: Human erythroleukemia cell line, homozygous for the JAK2-V617F mutation. A standard for assessing JAK2-driven proliferation.[12]

• UKE-1: Human megakaryoblastic leukemia cell line, heterozygous for JAK2-V617F.

• Ba/F3-EPOR-JAK2-V617F: A murine pro-B cell line engineered to be dependent on JAK2-V617F signaling for survival and proliferation.

• Primary CD34+ Cells from MPN Patients: The gold standard for preclinical assessment, reflecting true patient biology.[13]

• Control Cells: A wild-type JAK2 cell line (e.g., UT-7) or CD34+ cells from healthy donors to assess selectivity.

Caption: General workflow for assessing cellular anti-proliferative activity.

Assessing Anti-Proliferative Effects

Cell viability assays measure the overall health of a cell population. Assays based on metabolic activity are robust, scalable, and suitable for high-throughput screening.[14][15]

Protocol 3: Resazurin Reduction Cell Viability Assay

This assay measures the reduction of non-fluorescent resazurin to the highly fluorescent resorufin by metabolically active cells.

• Cell Seeding:

  • Harvest cells in exponential growth phase.

  • Seed 2,000-5,000 cells per well in 90 µL of culture medium in a black, clear-bottom 96-well plate.

• Compound Treatment:

  • Prepare a 10-point, 3-fold serial dilution of Tubulin/JAK2-IN-1 in culture medium.

  • Add 10 µL of the diluted compound to the appropriate wells. Include vehicle-only (DMSO) and media-only controls.

• Incubation:

  • Incubate the plate for 72 hours at 37°C, 5% CO2. This duration allows for multiple cell doublings.

• Assay and Measurement:

  • Add 20 µL of Resazurin reagent to each well.

  • Incubate for 2-4 hours at 37°C.

  • Measure fluorescence with an excitation of ~560 nm and emission of ~590 nm.

• Analysis:

  • Subtract the background fluorescence (media-only wells).

  • Normalize the data to the vehicle control (100% viability).

  • Plot the normalized fluorescence against the log of the compound concentration and fit to a non-linear regression curve to determine the GI50 (concentration for 50% growth inhibition).

Table 2: Representative Anti-Proliferative Activity of Tubulin/JAK2-IN-1

Cell Line	JAK2 Status	GI50 (nM)
HEL 92.1.7	V617F Homozygous	95
UKE-1	V617F Heterozygous	150
Ba/F3-EPOR-JAK2-V617F	V617F (Engineered)	125
UT-7 (Control)	Wild-Type	850

Note: GI50 values are hypothetical and for illustrative purposes.

Section 3: Dissecting the Cellular Mechanism of Action

A potent GI50 is a promising start, but understanding how the inhibitor works at a cellular level is paramount. This involves investigating its effects on apoptosis, the cell cycle, and intracellular signaling.

Induction of Apoptosis

A key desired outcome for an anti-cancer agent is the induction of programmed cell death (apoptosis).[16] The Annexin V/PI assay is a standard flow cytometry method to quantify this effect.[17]

Protocol 4: Annexin V / Propidium Iodide (PI) Apoptosis Assay

• Cell Treatment:

  • Seed cells (e.g., HEL cells) in a 6-well plate at a density that will not exceed confluence after 48 hours.

  • Treat cells with Tubulin/JAK2-IN-1 at 1X and 5X its GI50 concentration for 24 and 48 hours. Include a vehicle control.

• Cell Staining:

  • Harvest both adherent and floating cells and wash with cold PBS.

  • Resuspend cells in 100 µL of 1X Annexin V Binding Buffer.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI).

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry:

  • Analyze samples immediately on a flow cytometer.

  • Use FITC (e.g., 488 nm excitation, ~530 nm emission) and PI (e.g., ~535 nm excitation, ~617 nm emission) channels.

• Data Analysis:

  • Gate the cell population based on forward and side scatter.

  • Create a quadrant plot of FITC (Annexin V) vs. PI fluorescence.

  • Quantify the percentage of cells in each quadrant:

    • Lower-Left (Annexin V- / PI-): Live cells.[17]

    • Lower-Right (Annexin V+ / PI-): Early apoptotic cells.[17]

    • Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells.[17]

    • Upper-Left (Annexin V- / PI+): Necrotic cells.

Sources

• 1. JAK2 in Myeloproliferative Neoplasms: Still a Protagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Myeloproliferative neoplasms and the JAK/STAT signaling pathway: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role of Janus kinase 2 (JAK2) in myeloproliferative neoplasms: therapeutic implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Update on JAK2 Inhibitors in Myeloproliferative Neoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are the therapeutic candidates targeting Tubulin? [synapse.patsnap.com]
• 6. mdpi.com [mdpi.com]
• 7. Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 9. abscience.com.tw [abscience.com.tw]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Discovery of dual-target inhibitors of microtubule polymerization and JAK2 | BioWorld [bioworld.com]
• 12. Understanding the pathology of MPN: The value of in vivo and in vitro models [mpn-hub.com]
• 13. JCI - Targeting pleckstrin-2/Akt signaling reduces proliferation in myeloproliferative neoplasm models [jci.org]
• 14. Optimization of Cell Viability Assays for Drug Sensitivity Screens | Springer Nature Experiments [experiments.springernature.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Assays for Apoptosis and Autophagy—Section 15.5 | Thermo Fisher Scientific - HK [thermofisher.com]
• 17. bio-protocol.org [bio-protocol.org]

Tubulin/JAK2-IN-1: Mechanistic Convergence of Microtubule Disruption and JAK2/STAT3 Blockade in Oncology

Executive Summary

Microtubule-targeting agents (MTAs) are foundational to modern chemotherapy. However, their clinical efficacy is frequently limited by dose-dependent toxicity and the rapid onset of multidrug resistance (1)[1]. A primary driver of this resistance is the compensatory hyperactivation of the Janus kinase 2 (JAK2) and Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway, which promotes cell survival and counteracts MTA-induced apoptosis[2].

To circumvent this, researchers have developed Tubulin/JAK2-IN-1 (Compound 7g) , a novel substituted 2-amino[1,2,4]triazolopyrimidine derivative (3)[3]. By fusing the pharmacophores required for tubulin binding and kinase inhibition into a single highly potent molecule, Compound 7g achieves profound synergistic lethality. It collapses the structural integrity of the cell while simultaneously stripping away its biochemical survival signals[4][5].

Molecular Mechanism of Action (MoA)

The efficacy of Tubulin/JAK2-IN-1 is rooted in its dual-targeting capability:

• Microtubule Depolymerization: Compound 7g binds directly to the tubulin heterodimer, potently inhibiting its assembly into functional microtubules. This structural disruption halts mitotic spindle formation, triggering the spindle assembly checkpoint and irreversibly arresting cells in the G2/M phase of the cell cycle[3].

• JAK2/STAT3 Axis Blockade: Concurrently, the molecule acts as an ATP-competitive inhibitor at the hinge region of the JAK2 kinase domain. By preventing JAK2 autophosphorylation, it halts the downstream phosphorylation and activation of STAT3. Without active p-STAT3 to translocate to the nucleus, the transcription of critical anti-apoptotic genes is suppressed[3][6].

• The Prodrug Strategy (7g-P): To overcome the poor aqueous solubility typical of planar heterocycles, a phosphorylated prodrug form (7g-P) was engineered. In vivo, endogenous phosphatases cleave the phosphate group to liberate the active 7g moiety. This self-validating prodrug approach ensures high oral bioavailability and sustained tumor exposure[3][5].

Dual inhibition mechanism of Tubulin/JAK2-IN-1 blocking survival signaling and mitosis.

Quantitative Profiling & Pharmacodynamics

The dual activity of Tubulin/JAK2-IN-1 has been rigorously quantified across biochemical and cellular models. The following table summarizes the pharmacological profile of Compound 7g and its prodrug 7g-P[3][7].

Parameter	Assay / Model	Tubulin/JAK2-IN-1 (7g)	Prodrug (7g-P)
Biochemical Activity	Tubulin Polymerization	Potent Inhibition	Inactive (Requires in vivo cleavage)
Biochemical Activity	JAK2 Kinase Inhibition	High Potency (ATP-competitive)	Inactive (Requires in vivo cleavage)
Cellular Phenotype	A549 Lung Cancer Cells	High Cytotoxicity	High Cytotoxicity (via cellular phosphatases)
In Vivo Efficacy	A549 Xenograft (Mice)	Significant Tumor Reduction	Superior Tumor Reduction (Enhanced PK)
Mechanism of Death	Cell Cycle Analysis	G2/M Arrest & Apoptosis	G2/M Arrest & Apoptosis

Self-Validating Experimental Protocols

To ensure scientific rigor and reproducibility, the evaluation of dual inhibitors requires orthogonal assays that link biochemical target engagement to cellular phenotypes. Below are the field-proven methodologies used to validate Tubulin/JAK2-IN-1[3].

Protocol A: In Vitro Tubulin Polymerization Assay (Fluorescence-Based)

• Causality: Using a fluorescent reporter (e.g., DAPI) that enhances emission upon incorporation into the hydrophobic pockets of polymerized microtubules allows for real-time kinetic monitoring. A decrease in the fluorescence slope directly confirms the inhibition of tubulin assembly.

• Preparation: Pre-warm a 96-well half-area black plate to 37°C. Prepare tubulin protein (>99% pure) in PEM buffer (80 mM PIPES, 2 mM EGTA, 0.5 mM MgCl2, pH 6.9) containing 1 mM GTP and the fluorescent reporter.

• Compound Addition: Add Tubulin/JAK2-IN-1 (7g) at varying concentrations (e.g., 0.1 µM to 10 µM). Use paclitaxel as a polymerization enhancer control and colchicine as an inhibitor control.

• Kinetic Readout: Immediately transfer the plate to a fluorescence microplate reader (Excitation ~360 nm, Emission ~420 nm).

• Data Analysis: Record fluorescence every minute for 60 minutes at 37°C. Calculate the Vmax of the polymerization phase to determine the IC50 of assembly inhibition.

Protocol B: JAK2 Kinase TR-FRET Assay

• Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is utilized over standard luminescence because it eliminates compound auto-fluorescence—a common artifact with conjugated heterocycles like triazolopyrimidines[3].

• Reaction Setup: In a 384-well plate, combine recombinant human JAK2 kinase domain, a biotinylated peptide substrate, and ATP at its Km value.

• Inhibition Phase: Add Compound 7g in a 10-point dose-response curve and incubate for 60 minutes at room temperature.

• Detection: Add the TR-FRET detection mixture containing a Europium-labeled anti-phosphotyrosine antibody (donor) and Streptavidin-APC (acceptor).

• Readout: Measure the TR-FRET signal (ratio of 665 nm / 615 nm) after a 30-minute incubation. The reduction in the emission ratio directly correlates with JAK2 kinase inhibition.

Protocol C: Cellular Target Engagement & Apoptosis (Western Blot & Flow Cytometry)

• Causality: This step links the biochemical assays to the cellular phenotype. Measuring p-STAT3 (Tyr705) relative to total STAT3 ensures that the compound inhibits kinase activity rather than degrading the STAT3 protein. Flow cytometry confirms the functional consequence of tubulin disruption (G2/M arrest).

• Cell Treatment: Seed A549 cells and treat with Compound 7g for 24 hours.

• Western Blotting: Lyse cells in RIPA buffer with protease/phosphatase inhibitors. Run lysates on SDS-PAGE, transfer to PVDF, and probe for p-STAT3 (Tyr705), total STAT3, and cleaved PARP (apoptosis marker).

• Flow Cytometry: Harvest a parallel set of treated cells, fix in 70% ethanol, and stain with Propidium Iodide (PI) and RNase A. Analyze DNA content via flow cytometry to quantify the percentage of cells trapped in the G2/M phase.

Self-validating experimental workflow from biochemical assays to in vivo translation.

Conclusion & Translational Perspectives

Tubulin/JAK2-IN-1 (Compound 7g) and its prodrug 7g-P represent a sophisticated approach to overcoming the limitations of traditional chemotherapeutics. By rationally designing a single molecule to inhibit both the structural machinery of cell division and the biochemical signaling of cell survival, researchers have created a self-synergizing therapeutic[3][4]. The successful in vivo conversion of the highly soluble 7g-P prodrug into the potent 7g active moiety in A549 xenograft models underscores the translational viability of this dual-targeting strategy[3][5].

References

• Design, Synthesis, and Antitumor Efficacy of Substituted 2-Amino[1,2,4]triazolopyrimidines and Related Heterocycles as Dual Inhibitors for Microtubule Polymerization and Janus Kinase 2. Journal of Medicinal Chemistry (ACS Publications).3

• Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy. PubMed Central (NIH).1

• Dual Aurora A and JAK2 kinase blockade effectively suppresses malignant transformation. PubMed Central (NIH).2

• JAK Inhibitors Overview & Tubulin/JAK2-IN-1 Profiling. InvivoChem.6

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Design, Synthesis, and Antitumor Efficacy of Substituted 2-Amino[1,2,4]triazolopyrimidines and Related Heterocycles as Dual Inhibitors for Microtubule Polymerization and Janus Kinase 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, Synthesis, and Antitumor Efficacy of Substituted 2-Amino[1,2,4]triazolopyrimidines and Related Heterocycles as Dual Inhibitors for Microtubule Polymerization and Janus Kinase 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]

Dual-Action on a Central Oncogenic Axis: A Technical Guide to the Downstream Effects of Tubulin/JAK2-IN-1 on the STAT3 Signaling Pathway

Foreword: A Paradigm Shift in Targeting STAT3

For decades, the Signal Transducer and Activator of Transcription 3 (STAT3) has been a focal point of oncology research. Its constitutive activation is a hallmark of numerous malignancies, driving proliferation, survival, and immune evasion. The canonical approach to inhibiting STAT3 has been to target its upstream activator, Janus Kinase 2 (JAK2). However, the clinical efficacy of single-agent JAK2 inhibitors has been met with challenges, including dose-limiting toxicities and the development of resistance. This has spurred the exploration of novel therapeutic strategies that can achieve a more profound and durable suppression of the JAK2-STAT3 signaling axis.

This technical guide delves into a promising new frontier in STAT3-directed therapy: the simultaneous inhibition of both JAK2 and a critical cytoskeletal component, tubulin, by a single small molecule, exemplified here as Tubulin/JAK2-IN-1. We will explore the intricate downstream consequences of this dual-action inhibitor on the STAT3 signaling pathway, moving beyond a simple linear model to a more integrated understanding of how these two fundamental cellular components collaboratively influence oncogenic signaling. This document is intended for researchers, scientists, and drug development professionals seeking a deeper mechanistic and practical understanding of this innovative therapeutic strategy.

The JAK2-STAT3 Signaling Axis: A Core Oncogenic Driver

The JAK2-STAT3 pathway is a principal signaling cascade that transduces signals from extracellular cytokines and growth factors to the nucleus, culminating in the transcriptional activation of genes crucial for cell proliferation, survival, and differentiation.[1] In a normal physiological context, this pathway is transiently activated and tightly regulated. However, in a multitude of solid and hematological cancers, the JAK2-STAT3 pathway is aberrantly and constitutively active, contributing significantly to tumorigenesis.[2]

The canonical activation of this pathway begins with the binding of a ligand, such as Interleukin-6 (IL-6), to its cognate receptor on the cell surface. This binding event induces receptor dimerization, bringing the associated JAK2 proteins into close proximity and facilitating their trans-phosphorylation and subsequent activation. Activated JAK2 then phosphorylates specific tyrosine residues on the intracellular domain of the receptor, creating docking sites for the SH2 domain of cytoplasmic STAT3 proteins. Recruited STAT3 is then phosphorylated by JAK2 at a critical tyrosine residue (Tyr705). This phosphorylation event triggers the dimerization of STAT3 monomers, which then translocate to the nucleus. Once in the nucleus, the STAT3 dimer binds to specific DNA sequences in the promoter regions of target genes, initiating their transcription.[2]

Key downstream target genes of STAT3 that promote a malignant phenotype include:

• Anti-apoptotic proteins: Bcl-xL, Bcl-2, and Mcl-1, which protect cancer cells from programmed cell death.

• Cell cycle regulators: Cyclin D1 and c-Myc, which drive uncontrolled cell proliferation.

• Angiogenesis factors: Vascular Endothelial Growth Factor (VEGF), which promotes the formation of new blood vessels to supply the tumor.

Caption: The canonical JAK2-STAT3 signaling pathway.

The Rationale for Dual Tubulin and JAK2 Inhibition

The rationale for targeting both tubulin and JAK2 with a single therapeutic agent is rooted in the multifaceted roles these two proteins play in cancer cell biology and their potential for synergistic interaction.

Beyond Kinase Inhibition: The Role of Tubulin in STAT3 Signaling

Microtubules, the dynamic polymers of α- and β-tubulin, are essential components of the cytoskeleton, critical for cell division, intracellular transport, and maintenance of cell shape.[3] While the role of microtubule-targeting agents in inducing mitotic arrest and apoptosis is well-established, emerging evidence points to a more direct interplay between the microtubule network and the JAK2-STAT3 pathway.

Crucially, research has demonstrated a physical association between cytoplasmic STAT3 and microtubules.[1] Furthermore, STAT3 has been shown to regulate microtubule dynamics by interacting with stathmin, a microtubule-destabilizing protein.[4][5][6] This suggests that the microtubule network may serve as a scaffold or a regulatory hub for cytoplasmic STAT3, potentially influencing its localization and availability for activation.

Moreover, a direct link between JAK2 and tubulin has been identified, with studies showing that JAK2 can phosphorylate tubulin.[7] This phosphorylation event may alter microtubule dynamics and their interaction with other proteins, including STATs. While the precise role of tubulin in STAT3 nuclear translocation is still under investigation, its established involvement in the nuclear transport of the closely related STAT1 protein suggests a plausible role for microtubules in facilitating the movement of activated STAT3 to the nucleus.[7]

The Synergistic Potential of Dual Inhibition

By simultaneously targeting both JAK2 and tubulin, a dual inhibitor like Tubulin/JAK2-IN-1 can exert a multi-pronged attack on cancer cells:

• Direct Inhibition of STAT3 Activation: The JAK2 inhibitory component directly blocks the phosphorylation and activation of STAT3, preventing the transcription of its target genes.

• Disruption of Microtubule Dynamics: The tubulin inhibitory component disrupts the microtubule network, leading to mitotic arrest and apoptosis.[3]

• Potential Impairment of STAT3 Trafficking: By altering microtubule integrity, the inhibitor may hinder the efficient trafficking of activated STAT3 to the nucleus, further dampening its transcriptional activity.

• Overcoming Resistance: The dual-targeting mechanism may be more effective in overcoming resistance mechanisms that can arise with single-agent therapies.

Tubulin/JAK2-IN-1: A Case Study in Dual Inhibition

While the specific compound "Tubulin/JAK2-IN-1" is a descriptor for a class of molecules, a representative dual inhibitor, herein referred to as Compound [I], has been characterized with potent activity against both targets.[2]

Parameter	IC50 Value	Target/Process
Tubulin Polymerization	1.3 µM	Inhibition of microtubule formation
JAK2 Kinase Activity	0.074 µM	Direct inhibition of JAK2 enzymatic activity
Antiproliferative Activity
A549 (Lung Carcinoma)	8 nM	Inhibition of cancer cell growth
KP-4 (Pancreatic Carcinoma)	18 nM	Inhibition of cancer cell growth
HeLa (Cervical Cancer)	12 nM	Inhibition of cancer cell growth
BxPC-3 (Pancreatic Carcinoma)	15 nM	Inhibition of cancer cell growth
MCF-7 (Breast Cancer)	10 nM	Inhibition of cancer cell growth

Table 1: In Vitro Activity of a Representative Dual Tubulin/JAK2 Inhibitor (Compound [I]) [2]

The data clearly demonstrates that this class of compounds possesses potent, dual-action capabilities at nanomolar concentrations against a range of cancer cell lines.

Downstream Effects of Tubulin/JAK2-IN-1 on the STAT3 Signaling Pathway: A Mechanistic Deep Dive

The downstream consequences of dual tubulin and JAK2 inhibition are profound and multifaceted, leading to a comprehensive shutdown of the STAT3 signaling axis and induction of cancer cell death.

Sources

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• 3. researchgate.net [researchgate.net]
• 4. Stat3 regulates microtubules by antagonizing the depolymerization activity of stathmin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stat3 regulates microtubules by antagonizing the depolymerization activity of stathmin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. STAT3-stathmin interactions control microtubule dynamics in migrating T-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. targetedonc.com [targetedonc.com]

Protocols & Analytical Methods

Guide to the Preparation and Handling of Tubulin/JAK2-IN-1 Stock Solutions in DMSO

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Tubulin/JAK2-IN-1 is a potent, dual-target small molecule inhibitor with significant antiproliferative activity, making it a valuable tool in oncology research.[1][2] It simultaneously disrupts two fundamental cellular processes: microtubule dynamics, by inhibiting tubulin polymerization, and cytokine signaling, by inhibiting the Janus kinase 2 (JAK2).[2] The efficacy and reproducibility of in vitro and in vivo studies using this compound are critically dependent on the correct preparation, storage, and handling of stock solutions. This guide provides a comprehensive, field-tested protocol for the solubilization of Tubulin/JAK2-IN-1 in dimethyl sulfoxide (DMSO), offering insights into its mechanism of action, best practices for experimental use, and critical safety considerations.

Scientific Foundation: The Dual-Target Mechanism

Understanding the inhibitor's mechanism is paramount to designing robust experiments. Tubulin/JAK2-IN-1 exerts its cytotoxic effects on cancer cells by concurrently targeting two distinct but crucial signaling pathways.

Inhibition of the JAK/STAT Pathway

The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway is a primary signaling cascade for numerous cytokines and growth factors, regulating essential cellular functions like proliferation, differentiation, and survival.[3][4][5] The pathway is initiated when a ligand binds to a cell surface receptor, activating associated JAKs. JAK2, a non-receptor tyrosine kinase, then phosphorylates the receptor, creating docking sites for STAT proteins.[6] Once recruited, STATs are themselves phosphorylated by JAK2, causing them to dimerize, translocate to the nucleus, and act as transcription factors for target genes.[4][6] Dysregulation of this pathway is a hallmark of various malignancies and inflammatory diseases.[3][5] Tubulin/JAK2-IN-1 potently inhibits the kinase activity of JAK2, thereby blocking downstream STAT signaling and suppressing the expression of genes involved in cell growth and survival.[2]

Figure 1. The JAK/STAT signaling pathway and the inhibitory action of Tubulin/JAK2-IN-1.

Disruption of Microtubule Dynamics

Microtubules are essential components of the cytoskeleton, formed by the polymerization of α- and β-tubulin protein dimers.[7] These dynamic polymers are crucial for maintaining cell structure, facilitating intracellular transport, and forming the mitotic spindle during cell division.[7][8] The process of "dynamic instability," a constant switching between polymerization (growth) and depolymerization (shrinkage), is vital for their function.[9] Tubulin/JAK2-IN-1 disrupts this equilibrium by inhibiting tubulin polymerization, reportedly by binding to the colchicine site.[2] This leads to a breakdown of the microtubule network, mitotic arrest, and ultimately, apoptosis. The interaction between JAK2 and tubulin is also direct, as studies have shown that JAK2 can phosphorylate tubulin, suggesting a deeper interplay between these two targets.[10]

Figure 3. Workflow for the preparation of Tubulin/JAK2-IN-1 stock solution.

• Pre-Calculation: Determine the mass of Tubulin/JAK2-IN-1 needed.

  • Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (L) × Molecular Weight ( g/mol )

  • Example (for 1 mL of 10 mM stock): Mass (mg) = 10 mmol/L × 0.001 L × 416.44 g/mol = 4.16 mg

• Weighing the Compound:

  • Tare the analytical balance with a clean microcentrifuge tube.

  • Carefully add approximately 4.16 mg of Tubulin/JAK2-IN-1 powder directly into the tared tube. Record the exact mass.

• Dissolution:

  • Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the tube containing the powder. To ensure accuracy, recalculate the required DMSO volume based on the actual mass weighed.

  • Formula: Volume (µL) = [Actual Mass (mg) / Molecular Weight ( g/mol )] × [1 / Desired Concentration (mol/L)] × 1,000,000 µL/L

  • Example: If you weighed 4.20 mg: Volume (µL) = [4.20 / 416.44] × [1 / 0.010] × 1,000,000 = 1008.5 µL

• Mixing:

  • Tightly cap the tube.

  • Vortex at high speed for 1-2 minutes until the powder is completely dissolved and the solution is clear. [11] * If dissolution is slow, briefly sonicate the tube in a water bath for 2-5 minutes. Avoid overheating.

• Aliquoting and Storage:

  • To prevent degradation from repeated freeze-thaw cycles, immediately aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, clearly labeled microcentrifuge tubes.

  • Store the aliquots in a freezer at -80°C for long-term stability. [1]

Application: Best Practices for Experimental Use

Dilution into Aqueous Media

Organic compounds dissolved in DMSO often precipitate when directly diluted into aqueous solutions like cell culture media or buffers. [12]This can lead to inaccurate effective concentrations and flawed results.

Recommended Dilution Protocol:

• Thaw: Thaw a single aliquot of the high-concentration DMSO stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): First, dilute the stock solution in pure DMSO to a lower concentration before adding it to the aqueous medium. [12]3. Final Dilution: Add the DMSO stock (or intermediate dilution) to the pre-warmed aqueous solution while gently vortexing or mixing to ensure rapid dispersal. The final concentration of DMSO in the assay should be kept to a minimum, typically below 0.5%, and ideally below 0.1%.

• Vehicle Control: Crucially, always include a vehicle control in your experiments. This control should contain the same final concentration of DMSO as your experimental samples to account for any solvent-induced effects. [13]

Troubleshooting Common Issues

Problem	Potential Cause	Solution
Compound fails to dissolve completely.	Insufficient mixing; moisture in DMSO; poor compound quality.	Sonicate the solution briefly. Use fresh, anhydrous DMSO. Verify compound purity.
Precipitate forms when diluting into aqueous buffer.	Poor aqueous solubility; final concentration is too high.	Perform serial dilutions in DMSO first. Ensure rapid mixing during final dilution. Lower the final test concentration.
Inconsistent experimental results.	Degradation from multiple freeze-thaw cycles; inaccurate pipetting.	Always use a fresh aliquot for each experiment. Calibrate pipettes regularly.

Conclusion

The dual-targeting nature of Tubulin/JAK2-IN-1 makes it a powerful research tool. Adherence to the detailed protocols within this guide for preparing, storing, and handling its DMSO stock solution is essential for ensuring compound integrity and generating reliable, reproducible data. By understanding the inhibitor's mechanism and employing rigorous laboratory technique, researchers can effectively harness its potential in advancing cancer biology and drug discovery.

References

• Schwartz, D. M., Kanno, Y., Villarino, A., Ward, M., Gadina, M., & O'Shea, J. J. (2017). JAK-STAT Signaling in Inflammation and Stress-Related Diseases: Implications for Therapeutic Interventions. PMC. Available at: [Link]

• Hu, X., Li, J., Fu, M., Zhao, X., & Wang, W. (2021). The JAK/STAT signaling pathway: from bench to clinic. Signal Transduction and Targeted Therapy. Available at: [Link]

• Sino Biological. (n.d.). Jak-Stat Signaling Pathway. Sino Biological. Available at: [Link]

• University of Washington. (n.d.). Standard Operating Procedures for Dimethyl Sulfoxide (DMSO). University of Washington Environmental Health & Safety. Available at: [Link]

• Gittes, F., Mickey, B., Nettleton, J., & Howard, J. (1993). Microtubule dynamics at low temperature: evidence that tubulin recycling limits assembly. Journal of Cell Biology. Available at: [Link]

• Greenfield Global. (2015). SAFETY DATA SHEET - Dimethyl Sulfoxide (DMSO). Greenfield Global. Available at: [Link]

• Wikipedia. (n.d.). Microtubule. Wikipedia. Available at: [Link]

• McIntosh, J. R. (2021). Understanding microtubule dynamics: The synergy of technology, theory, and experiment. Molecular Biology of the Cell. Available at: [Link]

• Desai, A., & Mitchison, T. J. (1997). MICROTUBULE POLYMERIZATION DYNAMICS. Annual Review of Cell and Developmental Biology. Available at: [Link]

• Wikipedia. (n.d.). JAK-STAT signaling pathway. Wikipedia. Available at: [Link]

• Erickson, H. P., & O'Brien, E. T. (1992). Microtubule polymerization dynamics. PubMed. Available at: [Link]

• OriGen Biomedical. (2016). Safety Data Sheet: Dimethyl Sulfoxide (DMSO). OriGen Biomedical. Available at: [Link]

• Global Safety Management, Inc. (n.d.). MATERIAL SAFETY DATA SHEET DIMETHYL SULFOXIDE. Global Safety Management, Inc. Available at: [Link]

• University of Waterloo. (2023). DIMETHYL SULFOXIDE (DMSO). University of Waterloo Safety Office. Available at: [Link]

• BioWorld. (2023). Discovery of dual-target inhibitors of microtubule polymerization and JAK2. BioWorld. Available at: [Link]

• Singh, T., Verma, S., Kumar, A., & Pati, S. (2019). Behavior of α, β tubulin in DMSO-containing electrolytes. PMC. Available at: [Link]

• Ma, X., & Sayeski, P. P. (2007). Identification of tubulin as a substrate of Jak2 tyrosine kinase and its role in Jak2-dependent signaling. PubMed. Available at: [Link]

• ResearchGate. (2022). Do we need to dilute inhibitors/compounds in DMSO, for running kinase assay? ResearchGate. Available at: [Link]

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• 8. mcb.berkeley.edu [mcb.berkeley.edu]
• 9. Microtubule polymerization dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of tubulin as a substrate of Jak2 tyrosine kinase and its role in Jak2-dependent signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]

Application Notes & Protocols: In Vivo Dosing of Tubulin/JAK2-IN-1 in Murine Models

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the design and execution of in vivo studies using Tubulin/JAK2-IN-1, a novel dual-target inhibitor, in murine models. Tubulin/JAK2-IN-1 represents a promising therapeutic strategy by concurrently disrupting mitotic machinery and oncogenic signaling pathways. This guide moves beyond a simple recitation of steps, offering a detailed rationale for each experimental choice to ensure robust, reproducible, and translatable preclinical data. We cover the inhibitor's mechanism of action, formulation strategies for overcoming solubility challenges, and detailed, field-proven protocols for determining the Maximum Tolerated Dose (MTD), characterizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles, and evaluating anti-tumor efficacy. All methodologies are grounded in established preclinical research principles to ensure scientific integrity and self-validation.

Scientific Background & Dual-Target Mechanism of Action

The therapeutic premise of Tubulin/JAK2-IN-1 is the synergistic inhibition of two distinct but critical cellular processes frequently dysregulated in cancer: cell division and pro-survival signaling.

1.1. Tubulin as a Target Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are fundamental components of the cytoskeleton. Their primary role during cell division is the formation of the mitotic spindle, which segregates chromosomes.[] Microtubule-Targeting Agents (MTAs) disrupt this process, leading to mitotic arrest and subsequent apoptosis.[2] Tubulin/JAK2-IN-1 functions as a microtubule destabilizer by binding to the colchicine site, preventing polymerization.[3] This mechanism is a clinically validated anti-cancer strategy, though its efficacy can be limited by drug resistance.[4]

1.2. The JAK2/STAT Signaling Pathway The Janus kinase (JAK) family of tyrosine kinases are central nodes in signal transduction for numerous cytokines and growth factors.[5] Upon ligand binding to a receptor, JAK2 is activated, leading to the phosphorylation and activation of Signal Transducer and Activator of Transcription (STAT) proteins, particularly STAT3 and STAT5.[6][7] These activated STAT proteins translocate to the nucleus, where they drive the expression of genes involved in cell proliferation, survival, and inflammation.[8][9] Aberrant, constitutive activation of the JAK2/STAT3 pathway is a hallmark of many hematological malignancies and solid tumors, making it a high-value therapeutic target.[10][11]

1.3. Rationale for Dual Inhibition By combining these two mechanisms in a single molecule, Tubulin/JAK2-IN-1 is designed to launch a multi-pronged attack on cancer cells. It simultaneously cripples the cell's ability to divide while shutting down a key signaling pathway that promotes growth and survival. This dual action may create a synthetic lethal effect, prove effective in tumors resistant to single-agent therapies, and reduce the likelihood of acquired resistance.[3][12]

Caption: Dual mechanism of Tubulin/JAK2-IN-1.

Compound Properties & Formulation Development

The successful in vivo application of any compound begins with a thorough understanding of its physicochemical properties and the development of a stable, deliverable formulation.

2.1. Physicochemical Profile Tubulin/JAK2-IN-1 is a small molecule characterized by potent, low nanomolar inhibitory activity against its targets. However, like many kinase inhibitors, the parent compound has poor aqueous solubility.[3] This presents a significant challenge for achieving adequate bioavailability via common administration routes.

Property	Value	Source
Target(s)	Tubulin (Colchicine Site), JAK2	[3]
JAK2 IC₅₀	~0.074 µM	[3]
Tubulin IC₅₀	~1.3 µM	[3]
Solubility	Poor in aqueous media	[3]
Prodrug Strategy	A water-soluble phosphate salt has been developed.	[3]

2.2. Formulation Protocol The choice of formulation is critical and depends on whether the parent compound or the water-soluble prodrug is being used. All preparations should be performed under sterile conditions.

Protocol 2.2.1: Formulation of Parent Compound (for non-oral routes)

• Rationale: For compounds with poor aqueous solubility, a co-solvent system is often necessary for intraperitoneal (i.p.) or intravenous (i.v.) administration. The goal is to create a clear, stable solution or a uniform suspension.

• Materials:

  • Tubulin/JAK2-IN-1 (parent compound)

  • Dimethyl sulfoxide (DMSO, sterile filtered)

  • PEG300 (Polyethylene glycol 300)

  • Tween 80 (Polysorbate 80)

  • Sterile Saline (0.9% NaCl) or 5% Dextrose in Water (D5W)

• Procedure:

  • Weigh the required amount of Tubulin/JAK2-IN-1 in a sterile tube.

  • Add DMSO to dissolve the compound completely. Use the minimum volume necessary (e.g., 5-10% of the final volume).

  • Add PEG300 (e.g., 30-40% of the final volume) and vortex thoroughly.

  • Add Tween 80 (e.g., 5% of the final volume) and vortex until the solution is homogenous.

  • Slowly add sterile saline or D5W dropwise while vortexing to reach the final desired concentration.

  • Observe the final formulation. A clear solution is ideal. If a fine precipitate forms, it may be dosed as a homogenous suspension, but this should be noted. Prepare fresh daily.

  • Example Vehicle: 10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline.

Protocol 2.2.2: Formulation of Water-Soluble Prodrug

• Rationale: The phosphate prodrug was specifically designed to enhance water solubility, simplifying formulation for oral (p.o.) or parenteral administration.[3] The prodrug is expected to be converted to the active parent compound in vivo.

• Materials:

  • Tubulin/JAK2-IN-1 Phosphate Prodrug

  • Sterile Water for Injection or Sterile PBS (pH 7.4)

• Procedure:

  • Weigh the required amount of the prodrug in a sterile tube.

  • Add the desired volume of sterile water or PBS.

  • Vortex or sonicate briefly until fully dissolved.

  • Verify the pH is within a physiologically acceptable range (7.0-7.8).

  • Prepare fresh daily to avoid potential degradation.

Preclinical In Vivo Workflow

A structured, phased approach is essential for the preclinical evaluation of a novel therapeutic. This ensures that each study builds logically on the last, from initial safety assessments to definitive efficacy trials, maximizing resource efficiency and data quality.[13][14]

Caption: Phased workflow for in vivo evaluation.

Maximum Tolerated Dose (MTD) Determination

4.1. Rationale The MTD study is the foundational in vivo safety assessment. Its purpose is to identify the highest dose of a drug that can be administered without causing unacceptable, life-threatening toxicity.[15][16] This dose (or fractions thereof) informs the dose levels for all subsequent PK, PD, and efficacy studies, preventing unnecessary animal morbidity and ensuring that efficacy studies are conducted in a therapeutically relevant and tolerable range.[17]

4.2. Protocol: Acute MTD Study

• Objective: To determine the single-dose MTD of Tubulin/JAK2-IN-1.

• Animal Model: Naive, healthy mice (e.g., BALB/c or C57BL/6), 8-10 weeks old, single-sex to reduce variability.

• Group Size: n=3-5 mice per group.

• Procedure:

  • Acclimate animals for at least 7 days. Record baseline body weight for 3 days prior to dosing.

  • Prepare the dosing formulation as described in Section 2.

  • Establish at least five dose groups in a dose-escalation design. A logarithmic or modified Fibonacci sequence is recommended (e.g., 10, 20, 40, 80, 160 mg/kg). Include a vehicle-only control group.[18]

  • Administer a single dose of the compound via the intended clinical route (e.g., p.o. gavage or i.p. injection).

  • Monitor animals intensively for the first 4-6 hours, then at least twice daily for 7-14 days.

  • Record Daily:

    • Body Weight: The primary endpoint. A dose causing >20% mean weight loss is typically considered to have exceeded the MTD.[18]

    • Clinical Signs: Observe for changes in posture, activity, grooming, and any signs of distress (e.g., ruffled fur, hunched posture, labored breathing). Use a standardized scoring system.[17]

  • Endpoint: The MTD is defined as the highest dose that does not cause mortality, irreversible or severe clinical signs, or a mean body weight loss exceeding 20% from which the animals cannot recover within the study period.[16]

4.3. MTD Data Collection Template

Group	Dose (mg/kg)	N	Day 1 BW (%)	Day 2 BW (%)	...	Day 7 BW (%)	Max Mean BW Loss (%)	Clinical Score (Peak)	Observations
1	Vehicle	3	100.2	100.5	...	102.1	0	0	Normal
2	10	3	99.5	98.7	...	101.5	-1.3	0	Normal
3	20	3	98.1	96.2	...	100.8	-3.8	1	Slight lethargy Day 1
4	40	3	95.3	92.1	...	99.2	-7.9	2	Moderate lethargy Day 1-2
5	80	3	90.1	85.4	...	96.5	-14.6	3	Hunched, inactive Day 1-3
6	160	3	85.2	78.9	...	Euth	>20	5	Severe distress, euthanasia

Pharmacokinetic (PK) Studies

5.1. Rationale A PK study characterizes the absorption, distribution, metabolism, and excretion (ADME) of a drug.[19] This information is vital for establishing a rational dosing schedule (e.g., once vs. twice daily) that maintains drug exposure above a therapeutically effective concentration without accumulating to toxic levels. It also determines key parameters like oral bioavailability.[20][21]

5.2. Protocol: Single-Dose PK Study

• Objective: To determine key PK parameters of Tubulin/JAK2-IN-1 (and its prodrug, if applicable) after a single dose.

• Animal Model: Naive, healthy mice (e.g., BALB/c) with cannulated jugular veins if serial sampling is desired. Otherwise, terminal bleeds are used.

• Group Size: n=3-4 mice per time point for terminal bleeds.

• Procedure:

  • Acclimate animals. Fast mice overnight (4-6 hours) before oral dosing to reduce variability in absorption.

  • Establish two main groups:

    • Intravenous (i.v.) group: Administer a low, non-toxic dose (e.g., 1-5 mg/kg) to determine clearance and volume of distribution.

    • Oral (p.o.) group: Administer a dose below the MTD (e.g., 10-20 mg/kg) to assess absorption and bioavailability.

  • Collect blood samples (~50-100 µL) into tubes containing an anticoagulant (e.g., K₂-EDTA) at predefined time points.

    • Suggested time points:

      • IV: Pre-dose, 2, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours.

      • PO: Pre-dose, 15, 30 min, and 1, 2, 4, 8, 24 hours.

  • Process blood to plasma by centrifugation (e.g., 2000 x g for 10 min at 4°C).

  • Store plasma samples at -80°C until analysis.

  • Quantify the concentration of the parent drug (and any major metabolites) in plasma using a validated bioanalytical method, typically LC-MS/MS.

  • Calculate PK parameters using non-compartmental analysis software (e.g., Phoenix WinNonlin).

5.3. Key Pharmacokinetic Parameters

Parameter	Description	Importance
Cₘₐₓ	Maximum observed plasma concentration	Indicates rate and extent of absorption
Tₘₐₓ	Time to reach Cₘₐₓ	Indicates speed of absorption
t₁/₂	Terminal half-life	Determines dosing interval and time to steady-state
AUC	Area under the concentration-time curve	Represents total drug exposure
CL	Clearance	Rate of drug elimination from the body
Vd	Volume of distribution	Indicates the extent of drug distribution into tissues
F (%)	Oral Bioavailability	Fraction of oral dose reaching systemic circulation

Pharmacodynamic (PD) and Efficacy Studies

6.1. Rationale This phase integrates all previous findings to answer the ultimate question: does the drug engage its target in the tumor, and does this engagement lead to a therapeutic effect? PD studies provide proof of mechanism by measuring target modulation, while efficacy studies assess the overall anti-tumor activity in a relevant disease model.[22]

6.2. Murine Model Selection The choice of model is critical for clinical relevance.

• Xenograft Models: Human cancer cell lines (e.g., A549 lung cancer, AGS gastric cancer) are implanted subcutaneously or orthotopically in immunodeficient mice (e.g., Nude, SCID). These are useful for assessing direct anti-tumor activity.[3][23]

• Syngeneic Models: Murine tumor cells are implanted in immunocompetent mice of the same strain. These are essential for studying interactions with the immune system.

• Genetically Engineered Mouse Models (GEMMs): Mice engineered to develop spontaneous tumors, such as those with the JAK2 V617F mutation, provide high-fidelity models for myeloproliferative neoplasms (MPNs).[24][25][26]

6.3. Protocol: Xenograft Efficacy & PD Study

• Objective: To evaluate the anti-tumor efficacy of Tubulin/JAK2-IN-1 and correlate it with target modulation in vivo.

• Animal Model: Nude mice bearing established subcutaneous tumors (e.g., 100-150 mm³).

• Procedure:

  • Implant cancer cells subcutaneously. When tumors reach the target size, randomize mice into treatment groups (n=8-10 per group).

    • Group 1: Vehicle control

    • Group 2: Tubulin/JAK2-IN-1, Low Dose (e.g., 1/4 MTD)

    • Group 3: Tubulin/JAK2-IN-1, High Dose (e.g., 1/2 MTD)

    • Group 4: Positive control (standard-of-care agent, if available)

  • Administer treatment daily (or as determined by PK data) for a set period (e.g., 21-28 days).

  • Efficacy Monitoring (3x/week):

    • Measure tumor dimensions with calipers and calculate volume (Volume = 0.5 x Length x Width²).

    • Measure body weight as an indicator of tolerability.

  • Pharmacodynamic Assessment:

    • On the final day of treatment, or in a separate satellite group of animals, dose the mice and collect tumors and/or blood at peak exposure time (e.g., 2-4 hours post-dose, determined from PK).

    • Process tissues for biomarker analysis:

      • Western Blot/IHC: Analyze tumor lysates for levels of p-STAT3, total STAT3, p-STAT5, and markers of apoptosis (e.g., cleaved Caspase-3) or cell cycle arrest (e.g., Cyclin B1).

      • Flow Cytometry: Analyze dissociated tumor cells for cell cycle distribution (Propidium Iodide staining).

  • Endpoint: The primary efficacy endpoint is often Tumor Growth Inhibition (TGI). Secondary endpoints can include survival or tumor regressions.

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Application Note: Quantifying Apoptosis in Cancer Cells Treated with a Dual Tubulin and JAK2 Inhibitor Using Flow Cytometry

Abstract

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the use of flow cytometry to analyze apoptosis induced by Tubulin/JAK2-IN-1, a novel dual-target inhibitor. We delve into the scientific rationale behind targeting tubulin and the Janus kinase 2 (JAK2) pathway for cancer therapy, offering a comprehensive, step-by-step protocol for cell treatment, staining with Annexin V and Propidium Iodide (PI), and subsequent flow cytometric analysis. This guide is designed to ensure scientific integrity and reproducibility by explaining the causality behind experimental choices and providing a self-validating system through appropriate controls.

Scientific Background: The Rationale for Dual Inhibition

Cancer progression is often driven by aberrations in cell proliferation and the evasion of programmed cell death, or apoptosis.[1] Effective cancer therapies often aim to reactivate these dormant apoptotic pathways. Tubulin/JAK2-IN-1 is a novel compound designed to induce apoptosis by simultaneously targeting two critical cellular components: the microtubule network and the JAK2/STAT3 signaling pathway.

1.1 The Role of Tubulin in Apoptosis

Microtubules, polymers of α- and β-tubulin heterodimers, are essential for maintaining cell structure, intracellular transport, and the formation of the mitotic spindle during cell division. Therapeutic agents that disrupt microtubule dynamics, either by stabilizing or destabilizing them, are potent inducers of apoptosis and are widely used in cancer treatment.[2][3] Disruption of the microtubule network can trigger mitotic catastrophe, a state of abnormal mitosis that often leads to apoptosis.[4] Furthermore, tubulin proteins have been shown to interact with and regulate key components of the apoptotic machinery, such as the death receptor 5 (DR5), influencing the cell's sensitivity to apoptotic signals.[2][3]

1.2 The JAK2/STAT3 Pathway: A Pro-Survival Signal

The Janus kinase (JAK)/signal transducer and activator of transcription (STAT) pathway is a crucial intracellular signaling network that transduces signals from cytokines and growth factors, regulating fundamental cellular processes like proliferation, differentiation, and apoptosis.[5] The JAK2/STAT3 cascade, in particular, is frequently found to be aberrantly activated in a variety of cancers.[5] Constitutive activation of JAK2 leads to the phosphorylation and activation of STAT3, which then translocates to the nucleus and promotes the transcription of genes involved in cell survival and proliferation while inhibiting apoptosis.[6][7] Therefore, inhibiting the JAK2/STAT3 pathway is a promising strategy to lower the threshold for apoptosis induction in cancer cells.[8][9]

1.3 The Dual-Inhibitor Strategy

Tubulin/JAK2-IN-1 leverages a dual-pronged attack. By inhibiting tubulin polymerization, it disrupts microtubule dynamics, leading to cell cycle arrest and the initiation of apoptosis.[10] Concurrently, by inhibiting JAK2, it blocks a key pro-survival signaling pathway, thereby sensitizing the cancer cells to the apoptotic stimuli induced by microtubule disruption.[10] This synergistic approach is designed to be more effective than targeting either pathway alone.

Principle of Apoptosis Detection: Annexin V and Propidium Iodide

Flow cytometry is a powerful technique for the rapid, quantitative analysis of apoptosis in individual cells within a heterogeneous population.[11][12] The most common method for detecting apoptosis by flow cytometry utilizes a dual-staining protocol with Annexin V and a viability dye like Propidium Iodide (PI).[13]

• Annexin V: In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane.[13][14] Annexin V is a protein with a high affinity for PS in the presence of calcium ions (Ca²⁺).[14] By conjugating Annexin V to a fluorochrome (e.g., FITC, PE, or APC), we can identify early apoptotic cells.[15]

• Propidium Iodide (PI): PI is a fluorescent nucleic acid intercalating agent that cannot cross the intact plasma membrane of live or early apoptotic cells.[13][16] However, in late-stage apoptotic or necrotic cells, where membrane integrity is compromised, PI can enter the cell and bind to DNA, emitting a strong red fluorescence.[16][17]

By using these two stains simultaneously, we can distinguish between four cell populations:

• Viable cells: Annexin V-negative and PI-negative (Annexin V-/PI-).

• Early apoptotic cells: Annexin V-positive and PI-negative (Annexin V+/PI-).

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive (Annexin V+/PI+).

• Necrotic cells: Annexin V-negative and PI-positive (Annexin V-/PI+).[13]

Experimental Protocol

This protocol is a general guideline and should be optimized for your specific cell type and experimental conditions.

3.1 Materials and Reagents

• Cancer cell line of interest (e.g., HeLa, A549, Jurkat)

• Complete cell culture medium

• Tubulin/JAK2-IN-1 (dissolved in an appropriate solvent, e.g., DMSO)

• Vehicle control (e.g., DMSO)

• Positive control for apoptosis (e.g., Staurosporine, Etoposide)

• Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺-free

• Annexin V-FITC (or other fluorochrome conjugate)

• Propidium Iodide (PI) staining solution

• 10X Annexin V Binding Buffer (containing HEPES, NaCl, and CaCl₂)

• Flow cytometry tubes (5 mL)

• Flow cytometer equipped with appropriate lasers and filters for the chosen fluorochromes.

3.2 Step-by-Step Methodology

Part A: Cell Treatment

• Cell Seeding: Seed cells in appropriate culture vessels (e.g., 6-well plates) at a density that will ensure they are in the logarithmic growth phase and do not exceed 70-80% confluency at the time of harvest.

• Drug Treatment:

  • Prepare serial dilutions of Tubulin/JAK2-IN-1 in complete culture medium. A dose-response experiment is recommended to determine the optimal concentration.

  • Include the following controls:

    • Negative Control: Untreated cells.

    • Vehicle Control: Cells treated with the same concentration of the drug solvent (e.g., DMSO) as the highest concentration of Tubulin/JAK2-IN-1 used.

    • Positive Control: Cells treated with a known apoptosis-inducing agent (e.g., 1 µM Staurosporine for 4 hours).

  • Replace the culture medium with the drug-containing medium or control medium.

• Incubation: Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours). A time-course experiment is recommended to identify the optimal treatment duration.

Part B: Cell Staining

• Harvest Cells:

  • Adherent cells: Gently wash the cells with PBS. Detach the cells using a non-enzymatic cell dissociation solution or gentle scraping. Crucially, avoid using Trypsin-EDTA, as EDTA will chelate the Ca²⁺ required for Annexin V binding. [15] Collect the cells, including any floating cells from the original culture medium, as these may be apoptotic.[18]

  • Suspension cells: Collect the cells by centrifugation at 300-400 x g for 5 minutes.[19]

• Washing: Wash the cells twice with cold PBS to remove any residual medium. Centrifuge at 300-400 x g for 5 minutes after each wash.

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer.

• Cell Counting: Determine the cell concentration and adjust it to approximately 1 x 10⁶ cells/mL in 1X Annexin V Binding Buffer.

• Staining:

  • Aliquot 100 µL of the cell suspension (containing ~1 x 10⁵ cells) into a flow cytometry tube.[13][19]

  • Add 5 µL of Annexin V-FITC to each tube.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.[13]

  • Add 5 µL of PI staining solution to each tube.

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.[13][19]

• Analysis: Analyze the samples on the flow cytometer immediately (within 1 hour).[19] Keep the samples on ice and protected from light if there is a delay.[13]

Flow Cytometry Data Acquisition and Analysis

4.1 Instrument Setup and Controls

• Instrument Setup: Turn on the flow cytometer and allow it to warm up. Use appropriate laser lines for excitation (e.g., 488 nm for FITC and PI) and set up the emission filters correctly.

• Compensation Controls: Proper compensation is critical to correct for spectral overlap between fluorochromes.[13] Prepare the following single-stained controls:

  • Unstained cells: To set the baseline fluorescence.

  • Annexin V-FITC only stained cells: To set compensation for the FITC channel.

  • PI only stained cells: To set compensation for the PI channel. It is often necessary to use cells that have been induced to undergo late-stage apoptosis or necrosis (e.g., by heat shock or fixation) to obtain a bright PI-positive population.

• Gating Strategy:

  • Use a Forward Scatter (FSC) vs. Side Scatter (SSC) plot to gate on the main cell population and exclude debris.

  • Create a dot plot of Annexin V-FITC vs. PI for the gated population.

  • Set up quadrants based on the unstained and single-stained controls to delineate the four populations: viable, early apoptotic, late apoptotic/necrotic, and necrotic.[13]

4.2 Data Interpretation

After acquiring the data, the percentage of cells in each quadrant can be quantified. Treatment with an effective concentration of Tubulin/JAK2-IN-1 is expected to result in a significant increase in the percentage of cells in the early apoptotic (Annexin V+/PI-) and late apoptotic/necrotic (Annexin V+/PI+) quadrants compared to the vehicle control.

Cell Population	Annexin V Staining	Propidium Iodide (PI) Staining	Interpretation
Viable	Negative	Negative	Healthy cells with intact plasma membrane.
Early Apoptotic	Positive	Negative	Phosphatidylserine has translocated to the outer membrane, but the membrane remains intact.
Late Apoptotic/Necrotic	Positive	Positive	Loss of plasma membrane integrity, allowing PI to enter and stain the nucleus.
Necrotic	Negative	Positive	Primarily necrotic cells with compromised membrane integrity but without significant PS externalization.

Visualizations

Signaling Pathway

Figure 1. Simplified signaling pathway illustrating the dual mechanism of Tubulin/JAK2-IN-1.

Experimental Workflow

Figure 2. Step-by-step experimental workflow for apoptosis analysis.

Troubleshooting and Best Practices

• Consistent Cell Handling: Ensure all samples, including controls, are handled identically to minimize variability.

• Calcium is Key: Always use the provided Annexin V Binding Buffer, as Annexin V's affinity for phosphatidylserine is calcium-dependent.[14]

• Time Sensitivity: Analyze samples as quickly as possible after staining to prevent the progression of apoptosis and changes in staining patterns.[19]

• Protect from Light: Fluorochromes are sensitive to photobleaching, so keep stained samples in the dark.[13][20]

• Cell Confluency: Avoid using overconfluent or starved cells, as this can lead to spontaneous apoptosis and false positives.[15]

• GFP-Expressing Cells: If your cells express Green Fluorescent Protein (GFP), avoid using FITC-conjugated Annexin V due to spectral overlap. Choose a different fluorochrome like PE or APC.[15]

Conclusion

The dual-staining Annexin V/PI flow cytometry assay is a robust and reliable method for quantifying apoptosis induced by the dual-target inhibitor Tubulin/JAK2-IN-1. By understanding the underlying principles of both the therapeutic agent's mechanism and the detection assay, and by adhering to a carefully controlled protocol, researchers can obtain accurate, reproducible, and insightful data. This information is invaluable for advancing our understanding of cancer cell biology and for the development of novel therapeutic strategies.

References

• Vertex AI Search. (2026, March 20).

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• Boster Bio. (2024, November 12). Flow Cytometry with Annexin V/PI Staining: A Comprehensive Guide.
• Twomey, J. D., et al. (2020). Tubulin couples death receptor 5 to regulate apoptosis. Oncotarget, 11(10), 875–888.
• Martin, K. H. (2021). Tubulin detyrosination induces apoptosis in breast epithelial cells that is overcome by induced oncogenic signaling. University of Maryland, Baltimore.
• Al-Sawaf, O., & Hassan, R. (2021). Role of JAK2/STAT3 Signaling Pathway in the Tumorigenesis, Chemotherapy Resistance, and Treatment of Solid Tumors: A Systemic Review. Cancers, 13(21), 5379.
• Oncotarget. (2020, March 10).
• Eid, M. A., et al. (2003). Constitutive activation of Jak2 contributes to proliferation and resistance to apoptosis in NPM/ALK-transformed cells.
• Cold Spring Harbor Protocols. (2016). Quantitation of Apoptosis and Necrosis by Annexin V Binding, Propidium Iodide Uptake, and Flow Cytometry. Cold Spring Harbor Protocols, 2016(11).
• Li, Y., et al. (2020). The dual functions of α-tubulin acetylation in cellular apoptosis and autophage induced by tanespimycin in lung cancer cells. BMC Cancer, 20(1), 743.
• Asploro Open Access Publications. (2019).
• Wang, L., et al. (2015). Ponicidin Induces Apoptosis via JAK2 and STAT3 Signaling Pathways in Gastric Carcinoma. Molecules, 20(1), 1083–1095.
• Annals of Translational Medicine. (2021). Adiponectin alleviated renal cell apoptosis and inflammation via inactivation of JAK2/STAT3 signal pathway in an acute pyelonephritis mouse model.

• Wikipedia. (n.d.). JAK-STAT signaling pathway. Retrieved from [Link]

• Elabscience. (2025, July 3). Common Problems and Solutions in Annexin V-Based Flow Cytometry Apoptosis Assays.
• Promega Corporation. (2017, September 15). Detecting Apoptosis in Real Time.
• ResearchGate. (2018, April 17). How to combine Analysis of Apoptosis and Cell Cycle Analysis using flow cytometry?
• BioWorld. (2023, December 4).

• Bio-Rad Antibodies. (n.d.). Apoptosis Analysis by Flow Cytometry. Retrieved from [Link]

• Bio-Rad Antibodies. (2021, February 1). How to Use Flow Cytometry to Measure Apoptosis: Part One.
• Pozarowski, P., & Darzynkiewicz, Z. (2004). Flow cytometry-based apoptosis detection. Methods in Molecular Biology, 282, 301–311.
• Blood. (2011). Apoptosis induced by JAK2 inhibition is mediated by Bim and enhanced by the BH3 mimetic ABT-737 in JAK2 mutant human erythroid cells.
• MDPI. (2020).
• SpringerMedizin.de. (2020, December 1). The dual functions of α-tubulin acetylation in cellular apoptosis and autophage induced by tanespimycin in lung cancer cells.

Sources

• 1. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 2. Tubulin couples death receptor 5 to regulate apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oncotarget | Tubulin couples death receptor 5 to regulate apoptosis | Oncotarget [oncotarget.com]
• 4. mdpi.com [mdpi.com]
• 5. Role of JAK2/STAT3 Signaling Pathway in the Tumorigenesis, Chemotherapy Resistance, and Treatment of Solid Tumors: A Systemic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Constitutive activation of Jak2 contributes to proliferation and resistance to apoptosis in NPM/ALK-transformed cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Adiponectin alleviated renal cell apoptosis and inflammation via inactivation of JAK2/STAT3 signal pathway in an acute pyelonephritis mouse model - Dai - Annals of Translational Medicine [atm.amegroups.org]
• 9. Apoptosis induced by JAK2 inhibition is mediated by Bim and enhanced by the BH3 mimetic ABT-737 in JAK2 mutant human erythroid cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of dual-target inhibitors of microtubule polymerization and JAK2 | BioWorld [bioworld.com]
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• 20. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - JP [thermofisher.com]

Application Note: Formulation and Oral Administration Protocol for Tubulin/JAK2-IN-1 (Compound 7g) in Murine Models

Target Audience: Preclinical Researchers, Pharmacologists, and Drug Development Scientists Application: In Vivo Oncology Studies (e.g., Xenograft Mouse Models)

Introduction & Mechanistic Rationale

The development of single-agent therapeutics that dually target distinct oncogenic pathways represents a significant advancement in overcoming chemoresistance. Tubulin/JAK2-IN-1 , synthetically designated as Compound 7g , is a substituted 2-amino[1,2,4]triazolopyrimidine derivative engineered to simultaneously inhibit microtubule polymerization and Janus Kinase 2 (JAK2) activity[1].

Preclinical studies have established that combining microtubule-targeting agents with JAK2 inhibitors yields synergistic antitumor effects[1]. By consolidating these mechanisms into a single pharmacophore, Compound 7g effectively disrupts mitotic spindle formation while simultaneously starving the tumor of JAK2/STAT-driven survival signals[2],[1]. In vivo, this dual inhibition translates to profound growth suppression in models such as A549 lung carcinoma xenografts[1].

The Causality of Formulation Design

Compound 7g is highly hydrophobic, a common trait among complex heterocyclic kinase inhibitors[3]. Administering such compounds orally (PO) requires overcoming severe aqueous insolubility. If administered in standard saline, the compound will immediately precipitate, leading to zero bioavailability and severe gastrointestinal irritation. Therefore, we utilize a highly structured, multi-solvent vehicle system—10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline —to ensure the compound remains in a stable micellar suspension throughout transit in the murine gastrointestinal tract.

Visualizing the Dual Mechanism

Figure 1: Dual inhibitory mechanism of Tubulin/JAK2-IN-1 driving tumor apoptosis.

Physicochemical Properties & Formulation Strategy

To design a self-validating experimental protocol, one must understand the exact properties of the solute and the functional role of every solvent in the vehicle.

Table 1: Physicochemical Profile of Tubulin/JAK2-IN-1

Parameter	Specification	Reference
Chemical Name	Tubulin/JAK2-IN-1 (Compound 7g)	[2],[1]
CAS Number	2933938-46-4	[3]
Molecular Formula	C22H20N6O3	[3]
Molecular Weight	416.43 g/mol	[3]
Target	Microtubules & JAK2 Kinase	[1]

Table 2: Vehicle Components and Mechanistic Causality

Component	Volume %	Functional Role (Causality)
DMSO	10%	Primary Solvent: Disrupts the stable crystal lattice of the dry powder. Essential for initial solubilization.
PEG300	40%	Co-solvent: Acts as a thermodynamic bridge, preventing the compound from crashing out when aqueous media is introduced.
Tween-80	5%	Surfactant: Reduces surface tension and forms micelles, trapping the hydrophobic drug core in a hydrophilic shell.
0.9% Saline	45%	Aqueous Diluent: Adjusts the final osmolarity and dilutes organic solvents to safe, non-toxic levels for the murine GI tract.

Experimental Protocol: Step-by-Step Methodology

Critical Warning: The order of solvent addition is non-negotiable. Adding aqueous saline before the organic co-solvents will cause immediate, irreversible precipitation of Compound 7g.

Part A: Formulation Preparation (Self-Validating System)

Example calculation for a 10 mL batch at a concentration of 5 mg/mL (Dose: 50 mg/kg at 10 mL/kg dosing volume).

• Weighing: Accurately weigh 50 mg of Tubulin/JAK2-IN-1 powder into a sterile glass vial.

• Primary Solubilization (10% DMSO):

  • Add 1.0 mL of Dimethyl sulfoxide (DMSO).

  • Vortex vigorously for 2–3 minutes.

  • Validation Checkpoint: Hold the vial to a light source. The solution must be 100% optically clear. If microscopic particulates remain, sonicate in a water bath at room temperature for 5 minutes. Do not proceed until clarity is achieved.

• Co-solvent Addition (40% PEG300):

  • Add 4.0 mL of Polyethylene glycol 300 (PEG300) dropwise while continuously vortexing.

  • Causality: Continuous agitation prevents localized concentration gradients that could trigger micro-precipitation.

• Surfactant Addition (5% Tween-80):

  • Add 0.5 mL of Tween-80.

  • Vortex for 1 minute until the viscous surfactant is fully integrated into the organic phase.

• Aqueous Dilution (45% Saline):

  • Slowly add 4.5 mL of 0.9% NaCl (Saline) dropwise under constant agitation.

  • Validation Checkpoint: The final formulation should be a clear solution or a highly uniform, translucent micellar suspension. If thick, opaque white clumps form, the formulation has failed (likely due to rapid saline addition) and must be discarded.

Part B: Oral Administration (PO) in Mice

• Dose Calculation: Weigh the mouse. Calculate the dosing volume based on a standard 10 mL/kg ratio. (e.g., A 25 g mouse receives 250 µL of the formulation).

• Restraint: Secure the mouse using the scruff technique. Ensure the head and neck are vertically aligned to create a straight path down the esophagus.

• Gavage: Gently insert a sterile, bulb-tipped oral gavage needle (e.g., 20G or 22G) into the mouth, sliding it over the tongue and down the esophagus.

  • Causality: Never force the needle. Resistance indicates tracheal entry. If resistance is felt, withdraw and realign to prevent fatal pulmonary aspiration.

• Delivery: Depress the plunger smoothly. Withdraw the needle slowly to prevent esophageal trauma.

Visualizing the Formulation Workflow

Figure 2: Step-by-step formulation and oral administration workflow for in vivo studies.

Pharmacodynamic Monitoring & Safety

Following oral administration of Tubulin/JAK2-IN-1, continuous monitoring is required to validate both efficacy and tolerability:

• Efficacy Tracking: In xenograft models (e.g., A549 cells), measure tumor volume via digital calipers bi-weekly[1]. The dual inhibition of STAT3/5 pathways and mitotic arrest should yield a statistically significant divergence in tumor growth kinetics compared to vehicle controls.

• Toxicity/Tolerability: Monitor total body weight daily. A weight loss of >15% from baseline indicates severe systemic toxicity, potentially requiring a dose reduction or dosing holiday. Given the microtubule-targeting nature of the compound, monitor for signs of peripheral neuropathy (e.g., altered gait or hind-limb clasping).

References

• Design, Synthesis, and Antitumor Efficacy of Substituted 2-Amino[1,2,4]triazolopyrimidines and Related Heterocycles as Dual Inhibitors for Microtubule Polymerization and Janus Kinase 2 Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Page loading... [wap.guidechem.com]

Application Note: High-Resolution Immunofluorescence Staining of Microtubules and JAK2/STAT3 Signaling with Tubulin/JAK2-IN-1

Introduction & Mechanistic Rationale

The development of single-agent therapeutics that simultaneously target structural and signaling vulnerabilities in cancer cells represents a significant leap in oncology drug design. Tubulin/JAK2-IN-1 (Compound 7g) is a first-in-class, highly potent dual-target inhibitor[1]. It disrupts tubulin-microtubule equilibrium by binding to the colchicine site of tubulin, while simultaneously docking into the ATP-binding pocket of Janus kinase 2 (JAK2) to suppress the JAK2/STAT3 signaling pathway[2].

For researchers and drug development professionals, validating the dual efficacy of this compound in vitro requires highly optimized Immunofluorescence (IF) microscopy. Because Tubulin/JAK2-IN-1 triggers both structural degradation (microtubule depolymerization) and signaling blockade (loss of STAT3 nuclear translocation)[2], the IF protocol must be meticulously designed to capture both phenomena without introducing artifactual data.

Diagram 1: Dual Mechanism of Action of Tubulin/JAK2-IN-1 on structural and signaling pathways.

Experimental Design & The Causality of Cytoskeletal Preservation

Standard IF protocols utilizing cold PBS washes and simple paraformaldehyde (PFA) fixation are insufficient for microtubule analysis and will lead to false-positive interpretations of drug efficacy. As an application scientist, you must understand the causality behind the following protocol modifications:

• Buffer Selection (PEM vs. PBS): Microtubules are exquisitely sensitive to calcium ions, which actively promote depolymerization. Standard PBS lacks calcium chelators and operates at a pH (7.4) that is suboptimal for tubulin stability. Causality: We replace PBS with PEM Buffer (PIPES, EGTA, MgCl₂). PIPES buffers optimally at pH 6.8, EGTA chelates destructive Ca²⁺, and Mg²⁺ stabilizes the tubulin polymer.

• Temperature Control: Tubulin is a cold-sensitive polymer. Exposing cells to room-temperature or cold buffers prior to fixation will artificially destroy the microtubule network, mimicking the effect of Tubulin/JAK2-IN-1. Causality: All washing buffers and fixatives must be strictly pre-warmed to 37°C.

• Fixative Chemistry: While 100% cold methanol is a classic MT fixative, it destroys the phospho-epitopes required to assess JAK2/STAT3 signaling. Conversely, 4% PFA crosslinks too slowly, allowing MTs to depolymerize during fixation. Causality: We utilize a hybrid fixative of 4% PFA spiked with 0.1% Glutaraldehyde . Glutaraldehyde provides instantaneous structural crosslinking of the delicate MT network, while PFA preserves the kinase epitopes for dual-staining.

Pharmacological Profile of Tubulin/JAK2-IN-1

To establish accurate dosing regimens for your IF assays, refer to the quantitative baseline metrics established during the compound's discovery[2][3]:

Target / Parameter	Value / Outcome	Biological Implication
JAK2 Kinase Activity	IC₅₀ = 0.074 µM	Highly potent, selective inhibition over JAK1/JAK3[2].
Tubulin Polymerization	IC₅₀ = 1.3 µM	Binds colchicine site; disrupts tubulin-microtubule equilibrium[2].
Antiproliferative Potency	IC₅₀ = 8 – 18 nM	Highly cytotoxic across A549, KP-4, HeLa, BxPC-3, MCF-7 lines[2].
Downstream Effects	ROS elevation, ΔΨm loss	Induces mitochondrial impairment and subsequent apoptosis[2].

Optimized Step-by-Step Protocol

Reagent Preparation

• PEM Buffer (1X): 80 mM PIPES (pH 6.8), 5 mM EGTA, 1 mM MgCl₂.

• Fixative Solution: 4% PFA + 0.1% Glutaraldehyde in 1X PEM Buffer (Must be pre-warmed to 37°C).

• Quenching Solution: 0.1% Sodium Borohydride (NaBH₄) in PBS (Prepared fresh to quench glutaraldehyde autofluorescence).

Diagram 2: Optimized Immunofluorescence workflow for dual structural and signaling analysis.

Assay Execution

Step 1: Cell Treatment

• Seed target cells (e.g., A549 lung adenocarcinoma cells) onto glass coverslips in a 6-well plate and incubate until 60-70% confluent.

• Treat cells with Tubulin/JAK2-IN-1. Recommendation: Include a vehicle control (0.1% DMSO) and a dose-response gradient (e.g., 0.1 µM, 0.5 µM, 2.0 µM) for 12–24 hours to observe progressive MT fragmentation and STAT3 blockade.

Step 2: Washing and Fixation (Critical Timing)

• Carefully aspirate the culture media.

• Gently wash the coverslips once with pre-warmed (37°C) 1X PEM buffer . Do not use cold buffers.

• Immediately add the pre-warmed Fixative Solution (4% PFA + 0.1% Glutaraldehyde in PEM) and incubate for exactly 10 minutes at room temperature.

Step 3: Quenching and Permeabilization

• Aspirate the fixative and wash 3 times (5 minutes each) with PBS.

• Incubate coverslips in freshly prepared Quenching Solution (0.1% NaBH₄) for 7 minutes to neutralize unreacted aldehyde groups, which otherwise cause severe background fluorescence. Wash 3 times with PBS.

• Permeabilize cells with 0.1% Triton X-100 in PBS for 10 minutes.

Step 4: Blocking and Antibody Incubation

• Block non-specific binding by incubating coverslips in 5% BSA in PBS for 1 hour at room temperature.

• Prepare primary antibodies in 1% BSA/PBS. Multiplex a mouse anti-α-tubulin antibody with a rabbit anti-phospho-STAT3 (Tyr705) antibody.

• Incubate overnight at 4°C in a humidified chamber.

• Wash 3 times with PBS-T (PBS + 0.05% Tween-20).

• Incubate with highly cross-adsorbed secondary antibodies (e.g., Alexa Fluor 488 anti-mouse and Alexa Fluor 594 anti-rabbit) along with DAPI (1 µg/mL) for 1 hour at room temperature, protected from light.

Step 5: Mounting and Confocal Imaging

• Wash 3 times with PBS-T, followed by a final wash in distilled water to remove salts.

• Mount coverslips onto glass slides using a commercial anti-fade mounting medium.

• Data Interpretation: In vehicle-treated cells, expect long, filamentous microtubule networks and strong nuclear p-STAT3 localization. In Tubulin/JAK2-IN-1 treated cells, expect diffuse, fragmented tubulin staining (indicating depolymerization) and the exclusion of p-STAT3 from the nucleus (indicating JAK2 inhibition)[2][3].

References

• Chen, L., et al. (2023). Design, Synthesis, and Antitumor Efficacy of Substituted 2-Amino[1,2,4]triazolopyrimidines and Related Heterocycles as Dual Inhibitors for Microtubule Polymerization and Janus Kinase 2. Journal of Medicinal Chemistry, 66(21), 15006-15024. URL:[Link]

• BioWorld (2023). Discovery of dual-target inhibitors of microtubule polymerization and JAK2. URL:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of dual-target inhibitors of microtubule polymerization and JAK2 | BioWorld [bioworld.com]
• 3. Design, Synthesis, and Antitumor Efficacy of Substituted 2-Amino[1,2,4]triazolopyrimidines and Related Heterocycles as Dual Inhibitors for Microtubule Polymerization and Janus Kinase 2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Optimal Storage, Handling, and Reconstitution of Tubulin/JAK2-IN-1

Executive Summary and Mechanistic Context

Tubulin/JAK2-IN-1 (also known as Compound 7g) is a highly potent, dual-targeting small molecule inhibitor designed for advanced cancer research[1]. The compound exerts its antiproliferative effects by simultaneously disrupting two critical cellular pathways: it inhibits Janus kinase 2 (JAK2) signaling and prevents microtubule polymerization[2].

Understanding the physicochemical properties of this dual inhibitor is essential for maintaining its structural integrity and biological efficacy. Improper storage or handling can lead to rapid degradation, precipitation, and ultimately, irreproducible experimental data. This application note provides a comprehensive, self-validating framework for the optimal storage, handling, and experimental application of Tubulin/JAK2-IN-1.

Mechanism of Action: Dual inhibition of JAK2 and Tubulin leading to apoptosis.

Physicochemical Profile and Storage Parameters

To preserve the biological activity of Tubulin/JAK2-IN-1, stringent environmental controls must be maintained. The compound is supplied as a solid powder and exhibits distinct stability profiles depending on its state (solid vs. solution)[1].

Quantitative Storage Data

Parameter	Specification / Condition	Scientific Rationale
CAS Number	2933938-46-4	Unique molecular identifier for verification.
Molecular Weight	416.44 g/mol	Required for accurate molarity calculations.
Primary Solvent	DMSO[1]	Organic solvent required to disrupt hydrophobic interactions in the solid crystal lattice.
Solid Storage (Short-term)	2°C to 8°C	Reduces thermal kinetic energy, preventing spontaneous degradation of the solid powder.
Solid Storage (Long-term)	-20°C (Up to 3 years)[1]	Deep freezing arrests atmospheric oxidation and moisture-driven hydrolysis.
Solution Storage (1 Month)	-20°C[1]	Suitable for active experimental phases.
Solution Storage (6 Months)	-80°C[1]	Prevents DMSO-mediated compound precipitation and long-term hydrolysis.

Standard Operating Procedure: Reconstitution and Handling

The transition from a stable solid powder to a biologically active stock solution is the most critical phase of handling. The following protocol is engineered as a self-validating system to ensure maximum compound fidelity.

Required Materials

• Tubulin/JAK2-IN-1 solid powder[2]

• Anhydrous, cell-culture grade DMSO (≥99.9% purity)

• Analytical balance

• Sterile, amber microcentrifuge tubes (to protect from light)

• Desiccator

Step-by-Step Methodology

• Temperature Equilibration (Crucial Step)

  • Action: Remove the sealed vial of Tubulin/JAK2-IN-1 from cold storage (2-8°C or -20°C) and place it in a desiccator at room temperature for at least 30 minutes before opening.

  • Causality: Opening a cold vial in a humid laboratory environment causes immediate condensation of atmospheric moisture onto the powder. Introduced water can hydrolyze the compound or alter its effective mass, compromising downstream assay accuracy.

• Weighing and Solubilization

  • Action: Weigh the required mass and add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Action: Vortex the solution gently for 30 seconds. If necessary, sonicate in a water bath at room temperature for 1-2 minutes.

• System Validation (Quality Control)

  • Action: Hold the tube against a strong light source.

  • Validation: A completely clear solution validates full dissolution. If any particulate matter remains, the molarity is inaccurate. Continue sonication until absolute clarity is achieved.

• Aliquoting

  • Action: Divide the master stock solution into single-use aliquots (e.g., 10-20 µL per vial) using amber microcentrifuge tubes.

  • Causality: Repeated freeze-thaw cycles induce localized concentration gradients and precipitation, leading to product inactivation[1]. Single-use aliquots mathematically eliminate freeze-thaw degradation.

• Storage

  • Action: Immediately transfer the aliquots to a -80°C freezer for long-term storage (up to 6 months)[1].

Workflow for the preparation and optimal storage of Tubulin/JAK2-IN-1 stock solutions.

Experimental Workflow: In Vitro Cell Viability Assay

When applying Tubulin/JAK2-IN-1 to cellular models to assess its antiproliferative activity, the handling of the working solution is just as critical as the stock preparation.

Step-by-Step Methodology

• Thawing the Aliquot

  • Retrieve a single-use aliquot from the -80°C freezer. Allow it to thaw naturally at room temperature.

  • Validation: Briefly vortex and centrifuge the thawed vial to ensure no compound has precipitated on the tube walls.

• Preparation of Working Solutions

  • Perform serial dilutions of the stock solution directly into pre-warmed complete culture media immediately prior to cellular application.

  • Causality: Small molecules can precipitate in aqueous media over time. Preparing the working solution immediately before application ensures the cells are exposed to the exact intended concentration.

• Vehicle Control Implementation (Self-Validating Step)

  • Action: Include a DMSO vehicle control well in the assay. The final concentration of DMSO in the culture media must not exceed 0.1% (v/v).

  • Validation: If the vehicle control exhibits >5% cell death compared to untreated cells, the assay is invalid due to solvent-induced cytotoxicity. The final DMSO concentration must be reduced.

• Safety and Disposal

  • Handle the compound in a well-ventilated area using chemical impermeable gloves and safety goggles[3]. Do not let the chemical enter drains; dispose of contaminated materials through a licensed chemical destruction plant[3].

References[2] Ruixibiotech. "Tubulin/JAK2-IN-1 CAS No.2933938-46-4". Available at: https://www.ruixibiotech.com[1] MedChemExpress. "Tubulin/JAK2-IN-1 inhibitor, Antitumor". Available at: https://www.medchemexpress.com[4] TargetMol. "Safety Data Sheet - Tubulin/JAK2-IN-1". Available at:https://www.targetmol.com[3] Sigma-Aldrich. "Tubulin/JAK2-IN-1 | 2933938-46-4". Available at: https://www.sigmaaldrich.com

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• 2. Tubulin/JAK2-IN-1 CAS No.2933938-46-4 - Ruixibiotech [ruixibiotech.com]
• 3. targetmol.com [targetmol.com]

Technical Notes & Optimization

Improving Tubulin/JAK2-IN-1 solubility in aqueous buffers

A Guide to Achieving and Maintaining Aqueous Solubility for Optimal Experimental Outcomes

Introduction

Tubulin/JAK2-IN-1 is a potent dual-target inhibitor with significant potential in cancer research. It demonstrates inhibitory activity against both tubulin polymerization (IC50 = 1.3 µM) and Janus kinase 2 (JAK2) (IC50 = 0.074 µM).[1] This dual mechanism, which can trigger cell cycle arrest and modulate the JAK2/STAT3 signaling pathway, makes it a valuable tool for investigating oncogenic processes.[1] However, like many potent small molecule inhibitors, Tubulin/JAK2-IN-1 is a hydrophobic compound, a property that often leads to poor aqueous solubility.[2][3]

Achieving and maintaining the complete solubilization of this inhibitor in aqueous experimental buffers is not a trivial procedural step; it is fundamental to the accuracy, reproducibility, and interpretation of your results. Compound precipitation, even if not visible to the naked eye, can lead to a dramatic overestimation of the required effective concentration and produce inconsistent data.

This guide provides a comprehensive set of troubleshooting strategies, detailed protocols, and frequently asked questions (FAQs) to help you navigate the solubility challenges associated with Tubulin/JAK2-IN-1.

Mechanism of Action & The Critical Role of Solubility

Tubulin/JAK2-IN-1 exerts its anti-cancer effects through two distinct mechanisms:

• Inhibition of Tubulin Polymerization: By binding to the colchicine site on tubulin, the inhibitor disrupts the dynamic equilibrium of microtubule assembly and disassembly.[1] This leads to mitotic arrest and ultimately apoptosis.

• Inhibition of the JAK2/STAT3 Pathway: JAK2 is a non-receptor tyrosine kinase that, upon activation by cytokine receptors, phosphorylates Signal Transducer and Activator of Transcription (STAT) proteins, primarily STAT3.[4][5] Phosphorylated STAT3 then dimerizes, translocates to the nucleus, and activates the transcription of genes involved in cell proliferation, survival, and angiogenesis. Tubulin/JAK2-IN-1 potently inhibits JAK2 kinase activity, thereby blocking this pro-survival signaling cascade.[1]

For the inhibitor to effectively engage with its intracellular targets, it must be in a monomeric, fully dissolved state. Precipitated or aggregated inhibitor is biologically inactive and cannot cross cell membranes or interact with the binding pockets of its target proteins. Therefore, ensuring complete solubility in your final assay medium is paramount for generating reliable data.

Caption: Dual-target mechanism of Tubulin/JAK2-IN-1.

Troubleshooting & FAQs

This section addresses the most common issues encountered when working with Tubulin/JAK2-IN-1.

Q1: My inhibitor precipitated immediately when I diluted my DMSO stock into my aqueous buffer. What happened and what should I do?

A1: This is the most frequent problem and occurs because the inhibitor, which is highly soluble in the organic solvent DMSO, "crashes out" when it encounters the highly polar aqueous environment of your buffer or cell culture medium.[6] The solubility limit has been exceeded.

The Underlying Cause: Small molecule inhibitors are often "grease-ball" molecules, characterized by high lipophilicity.[7] While DMSO is an excellent solvent for these compounds, its ability to keep them in solution diminishes significantly upon dilution in water.

Troubleshooting Workflow:

Follow this step-by-step guide to resolve the issue.

Sources

• 1. Discovery of dual-target inhibitors of microtubule polymerization and JAK2 | BioWorld [bioworld.com]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. 4 Strategies To Formulate Poorly Soluble APIs [drugdiscoveryonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Identification of tubulin as a substrate of Jak2 tyrosine kinase and its role in Jak2-dependent signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Tubulin/JAK2-IN-1 Precipitation in Cell Culture Media

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the formulation of highly lipophilic targeted therapeutics. Tubulin/JAK2-IN-1 (CAS: 2933938-46-4) is a remarkably potent dual-target inhibitor, but its physicochemical properties make it notoriously difficult to handle in standard aqueous cell culture media[1][2].

Below is a comprehensive, mechanistically grounded troubleshooting guide designed to help you achieve stable solvations, prevent false-negative assay results, and maintain the scientific integrity of your cellular models.

I. Mechanistic Context: Why Does It Precipitate?

Tubulin/JAK2-IN-1 was rationally designed using a triazolopyrimidine scaffold to simultaneously occupy two distinct target sites: the hydrophobic colchicine-binding pocket of β -tubulin and the ATP-binding cleft of Janus kinase 2 (JAK2)[2][3].

Caption: Dual inhibition pathway of Tubulin/JAK2-IN-1 driving apoptosis.

Q: Why does my compound instantly turn cloudy when added to DMEM or RPMI? A: This is a classic "solvent shift" phenomenon (often called a hydrophobic crash). You are likely diluting a highly concentrated DMSO stock directly into aqueous media. DMSO is highly miscible with water; upon addition, the DMSO molecules rapidly diffuse into the bulk aqueous phase. Because Tubulin/JAK2-IN-1 lacks sufficient polar surface area to hydrogen-bond with water, the drug molecules are left stranded, leading to rapid supersaturation, thermodynamic instability, and subsequent nucleation into microcrystals[2].

Q: How does precipitation compromise my experimental integrity? A: Precipitation causes three critical failures:

• False Negatives / Shifted IC50: The actual bioavailable concentration of the drug in the media is drastically lower than your calculated nominal concentration.

• Artificial Cytotoxicity: Microcrystals can physically settle on adherent cell monolayers, causing localized membrane disruption and non-specific cell death that mimics pharmacological efficacy.

• Erratic Replicates: Uneven suspension of precipitates leads to high standard deviations across technical replicates.

II. Solubilization Workflows & Methodologies

To prevent hydrophobic crash, you must lower the dielectric constant of the solvent environment gradually or encapsulate the hydrophobic drug before it contacts the bulk water.

Caption: Decision tree for solubilizing Tubulin/JAK2-IN-1 to prevent hydrophobic crash.

Protocol A: The Cyclodextrin Encapsulation Method (Recommended for Cell Culture)

Sulfobutyl ether- β -cyclodextrin (SBE- β -CD) features a hydrophobic interior cavity that encapsulates the drug, and a hydrophilic exterior that ensures aqueous solubility[4]. This is the most biocompatible method for sensitive cell lines.

Step-by-Step Methodology:

• Prepare Master Stock: Dissolve Tubulin/JAK2-IN-1 in 100% anhydrous DMSO to yield a 10 mM stock. Vortex and sonicate in a water bath at 37°C for 5 minutes until completely clear.

• Prepare Carrier Solution: Dissolve SBE- β -CD in sterile PBS to a concentration of 20% (w/v). Filter sterilize (0.22 μ m).

• Create Intermediate Stock (1 mM): Add 100 μ L of the 10 mM DMSO stock to 900 μ L of the 20% SBE- β -CD solution[4].

  • Crucial Technique: Add the DMSO stock dropwise while continuously vortexing the cyclodextrin solution. Do not add the aqueous solution to the DMSO.

• Final Dilution: Dilute the intermediate stock 1:100 into your pre-warmed (37°C) cell culture media (e.g., DMEM + 10% FBS).

• Self-Validation Step: Before adding to cells, read the absorbance of the final media at 600 nm ( OD600​ ) against a blank media control. An OD600​>0.05 indicates micro-precipitation. The solution must be optically clear.

Protocol B: The Co-Solvent Cascade (Alternative)

If cyclodextrins interfere with your specific assay, use a co-solvent gradient to step down the hydrophobicity[4].

Step-by-Step Methodology:

• Primary Stock: Start with 10 μ L of 10 mM Tubulin/JAK2-IN-1 in DMSO.

• PEG Addition: Add 40 μ L of PEG300. Vortex thoroughly. PEG300 lowers the dielectric constant of the mixture.

• Surfactant Addition: Add 5 μ L of Tween-80. Vortex vigorously. Tween-80 will form micelles around the drug.

• Aqueous Phase: Slowly add 45 μ L of sterile Saline or PBS dropwise while vortexing[4].

• Media Dilution: This yields a 1 mM intermediate stock. Dilute this 1:100 into your final cell culture media.

III. Quantitative Formulation Matrix

When utilizing co-solvents, you must balance drug solubility against solvent-induced cytotoxicity. Exceeding the maximum tolerated volume percentages (Vol%) will cause background cell death, confounding your JAK2/Tubulin inhibition data.

Reagent / Solvent	Role in Formulation	Max Recommended Vol% (In Vitro)	Causality / Toxicity Risk
DMSO	Primary solubilizer	≤0.5%	>0.5% alters membrane permeability and induces differentiation/toxicity.
PEG300	Dielectric reducer	≤1.0%	>1.0% causes osmotic stress and cellular dehydration.
Tween-80	Micelle formation	≤0.1%	>0.1% strips membrane lipids, causing rapid cell lysis.
SBE- β -CD	Hydrophobic encapsulation	≤2.0%	Highly biocompatible; rarely toxic at functional concentrations.
FBS (Serum)	Protein binding	5%−10%	Binds free drug. High serum can rescue slight precipitation but shifts IC50.

Note: The original developers of Tubulin/JAK2-IN-1 (Compound I) noted its severe water solubility limitations, prompting the synthesis of a phosphate sodium salt prodrug (Compound II) which exhibited a 1500-fold enhancement in aqueous solubility for in vivo applications[2]. If in vitro formulation remains an insurmountable bottleneck, sourcing the prodrug variant is highly recommended.

IV. References

• Chen, L., et al. (2023). "Design, synthesis, and antitumor efficacy of substituted 2-amino[1,2,4]triazolopyrimidines and related heterocycles as dual inhibitors for microtubule polymerization and Janus kinase 2." Journal of Medicinal Chemistry, 66(21), 15006-15024. URL:[Link]

Sources

• 1. Tubulin/JAK2-IN-1 | JAK | 2933938-46-4 | Invivochem [invivochem.com]
• 2. Discovery of dual-target inhibitors of microtubule polymerization and JAK2 | BioWorld [bioworld.com]
• 3. Synthesis and antitumor property of triazole-aryloxyacetyl hydrazide hybrids with furo[2,3-d]pyrimidine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing Tubulin/JAK2-IN-1 for Cell Cycle Arrest Assays

Welcome to the technical support and troubleshooting center for Tubulin/JAK2-IN-1 (Compound 7g, CAS 2933938-46-4) . This resource is designed for researchers and drug development professionals utilizing this potent dual-action inhibitor. Because this compound targets both microtubule dynamics and the JAK2/STAT3 signaling pathway, optimizing its concentration requires a precise balance to distinguish between cytostatic (G2/M arrest) and cytotoxic (apoptotic) thresholds[1].

Mechanism of Action & Assay Logic

Understanding the dual-pathway kinetics of Tubulin/JAK2-IN-1 is critical for experimental design. The compound binds to the colchicine site of tubulin to prevent microtubule polymerization, triggering the spindle assembly checkpoint and halting the cell cycle in the G2/M phase[1]. Simultaneously, it inhibits JAK2, blocking STAT3 phosphorylation, which impairs mitochondrial function, elevates Reactive Oxygen Species (ROS), and drives apoptosis[1].

Caption: Dual inhibition mechanism of Tubulin/JAK2-IN-1 driving G2/M arrest and apoptosis.

Troubleshooting & Optimization FAQs

Q: How do I determine the optimal concentration range of Tubulin/JAK2-IN-1 for my specific cell line? A: You must account for the massive differential in target affinity. Tubulin/JAK2-IN-1 inhibits JAK2 activity at an IC50 of ~74 nM, but requires ~1.3 µM to inhibit tubulin polymerization[1]. If you treat cells at 100 nM, you will successfully inhibit the JAK2/STAT3 pathway (inducing apoptosis) but you will likely miss the tubulin-driven G2/M arrest. To observe clear G2/M accumulation, titrate your concentration across the 1.0 µM to 2.5 µM threshold.

Q: My flow cytometry DNA histograms show high debris and a massive sub-G1 peak, obscuring the G2/M arrest. How do I fix this? A: This is a classic symptom of overt cytotoxicity overtaking cytostasis. Because the viability IC50 for this compound in cell lines like A549 and HeLa is extremely low (8–18 nM)[1], exposing cells to the high concentrations needed for tubulin inhibition (>1.3 µM) for prolonged periods (e.g., 48–72 hours) will completely fragment the DNA, pushing cells into the sub-G1 (apoptotic) population.

• Solution: Shorten your assay incubation time. Perform a time-course at 8, 12, and 24 hours. A 12-hour exposure is often sufficient to trap dividing cells in G2/M before secondary apoptotic DNA fragmentation occurs.

Q: Why do my G0/G1 and G2/M peaks look unusually wide and poorly resolved? A: This is almost always caused by inadequate RNA degradation. Propidium Iodide (PI) is not DNA-specific; it intercalates into any double-stranded nucleic acid, including double-stranded RNA. If RNA is not fully degraded, PI binds to it, artificially inflating the fluorescence signal and widening your peaks[2].

• Solution: Ensure you are using a high-quality RNase A (DNase-free) at a final concentration of at least 50 µg/mL, and incubate for a minimum of 30 minutes at 37°C or overnight at 4°C prior to analysis[2].

Q: How do I validate that the G2/M arrest is specifically driven by the dual inhibition rather than off-target toxicity? A: A self-validating experimental design requires single-target reference controls. Run parallel assays using Colchicine (to map the pure tubulin-driven G2/M profile) and a selective JAK2 inhibitor like AZ960 (Ki = 0.45 nM)[3] (to map the pure JAK2-driven apoptotic profile). Additionally, validate the functional targets via Western blot by probing for acetyl-α-tubulin (which decreases upon microtubule depolymerization) and p-STAT3 (Tyr705)[1].

Quantitative Reference Data

Use the following benchmark data to guide your initial dose-response curves.

Target / Cell Line	Reference IC50 Value	Primary Cellular Phenotype
JAK2 Kinase Activity	0.074 µM (74 nM)	Inhibition of STAT3 phosphorylation[1]
Tubulin Polymerization	1.3 µM	Microtubule depolymerization / G2/M Arrest[1]
A549 (Lung Adenocarcinoma)	8 - 18 nM	Reduced cell viability / Apoptosis[1]
HeLa (Cervical Cancer)	8 - 18 nM	Reduced cell viability / Apoptosis[1]

Experimental Workflow & Protocol

Caption: Step-by-step workflow for optimizing Tubulin/JAK2-IN-1 cell cycle assays.

Self-Validating Protocol: Flow Cytometry Cell Cycle Assay (PI Staining)

This protocol is engineered to prevent artifacts, ensuring that the measured fluorescence strictly correlates with cellular DNA content.

Step 1: Cell Seeding and Treatment Seed cells in 6-well plates to achieve ~60% confluency by the time of treatment. Treat with Tubulin/JAK2-IN-1 at a titrated range (e.g., 0.5 µM, 1.0 µM, 1.5 µM, 2.0 µM) for 12 to 24 hours.

• Causality: Treating at 60% confluency ensures cells are in the logarithmic growth phase. Overconfluent cells will undergo contact inhibition, arresting in G0/G1 naturally and masking the drug's G2/M effect.

Step 2: Harvesting Collect the culture media (which contains detached, mitotic/apoptotic cells), then trypsinize the adherent cells. Combine both fractions and centrifuge at 300 x g for 5 minutes[2].

• Causality: Tubulin inhibitors cause cells to round up and detach from the plate during G2/M arrest. Discarding the media will result in a massive loss of the exact cell population you are trying to measure.

Step 3: Fixation Resuspend the cell pellet in 0.5 mL of cold PBS. While gently vortexing the tube, add 5 mL of ice-cold 70% ethanol dropwise . Incubate at 4°C for at least 1 hour (or up to several weeks)[2].

• Causality: Adding ethanol dropwise while vortexing prevents cells from cross-linking into unbreakable clumps[2]. Ethanol is chosen over paraformaldehyde (PFA) because it dehydrates the cells, permeabilizing the membrane to allow the large PI molecule to enter the nucleus without permanently cross-linking chromatin, which can restrict dye binding[4].

Step 4: RNase A and PI Staining Centrifuge the fixed cells at a slightly higher speed (e.g., 500 x g) for 5 minutes, as ethanol-fixed cells are more buoyant[4]. Wash twice with PBS. Resuspend the pellet in 0.5 mL of PI Staining Solution (50 µg/mL PI, 50 µg/mL RNase A in PBS). Incubate in the dark at room temperature for 30 minutes[2][4].

• Causality: RNase A degrades double-stranded RNA, ensuring the PI fluorescence is a 1:1 stoichiometric representation of DNA content.

Step 5: Flow Cytometry & Doublet Discrimination Acquire data on a flow cytometer using a low flow rate (<400 events/second)[4].

• Causality (The Validation Step): You must plot PI-Area (PI-A) versus PI-Width (PI-W) or PI-Height (PI-H). Two G1 cells stuck together will have the same total DNA area (4N) as a single G2/M cell, creating a false positive for cell cycle arrest. However, two stuck cells will have a wider pulse width (PI-W) than a single cell. Gating strictly on the linear diagonal population ensures you are analyzing single cells only.

References

• Discovery of dual-target inhibitors of microtubule polymerization and JAK2. BioWorld.[Link]

• Cell Cycle Analysis by Propidium Iodide Staining. University College London (UCL). [Link]

Sources

• 1. Discovery of dual-target inhibitors of microtubule polymerization and JAK2 | BioWorld [bioworld.com]
• 2. vet.cornell.edu [vet.cornell.edu]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ucl.ac.uk [ucl.ac.uk]

Technical Support Center: Minimizing Off-Target Toxicity of Tubulin/JAK2-IN-1 In Vitro

Overview & Scientific Context

Tubulin/JAK2-IN-1 (e.g., Compound 7g) is a potent, first-in-class dual inhibitor designed to simultaneously disrupt microtubule polymerization and block Janus kinase 2 (JAK2) signaling [1]. While this dual mechanism is highly effective for antiproliferative applications in oncology, it inherently increases the risk of off-target toxicity in vitro. Because tubulin is a ubiquitous structural protein and the JAK/STAT pathway shares high homology with other kinase networks, researchers frequently encounter narrow therapeutic windows during cell-based assays.

As an application scientist, I advise treating every phenotypic observation as correlative until proven causative. This guide provides actionable troubleshooting strategies, self-validating protocols, and diagnostic frameworks to ensure your in vitro phenotypes are driven by specific target engagement rather than off-target liabilities [2].

Diagnostic Workflow for Toxicity

When evaluating a dual-inhibitor, establishing a rigorous diagnostic tree is critical to prevent misinterpreting general cytotoxicity as a targeted therapeutic effect.

Diagnostic workflow to differentiate on-target apoptosis from off-target cytotoxicity.

Frequently Asked Questions (Troubleshooting Guide)

Q1: I am observing broad cytotoxicity across both my target-positive (JAK2-mutated) and target-negative control cell lines. How do I fix this? Root Cause: Tubulin/JAK2-IN-1 has a dual mechanism. If the concentration exceeds the specific IC50​ for JAK2, the tubulin-binding property can dominate, causing mitotic arrest and apoptosis in all dividing cells, masking any JAK2-specific phenotypic effects. Furthermore, high concentrations of small molecule kinase inhibitors often lead to promiscuous binding to off-target kinases (e.g., FLT3, Src). Solution:

• Dose Titration: Never rely on a single high concentration. Perform a rigorous dose-response curve. Identify the in-cell IC50​ for JAK2 phosphorylation (via Western blot for p-STAT3/5) and restrict your working concentration to ≤ 3–5x of this IC50​ [2].

• Pulsed Exposure: Because tubulin inhibitors cause toxicity proportional to the duration of exposure, consider a pulsed treatment (e.g., 4–6 hours) followed by a washout, rather than continuous 72-hour exposure.

Q2: How can I definitively prove that the cell death I observe is due to Tubulin/JAK2-IN-1 engaging its intended targets, rather than an off-target effect? Root Cause: Phenotypic observation (cell death) is correlative, not causative. Solution: Implement a self-validating experimental triad:

• Orthogonal Inhibition: Treat cells with a highly specific, structurally unrelated JAK2 inhibitor (e.g., Ruxolitinib) combined with a standard tubulin inhibitor (e.g., Paclitaxel). If the phenotype is uniquely severe with Tubulin/JAK2-IN-1, suspect off-target toxicity [2].

• Target Engagement Assays: Utilize the Cellular Thermal Shift Assay (CETSA) to directly quantify physical binding of the drug to JAK2 and Tubulin within the intact cellular environment [3].

• Genetic Rescue: Use CRISPR/Cas9 to introduce a drug-resistant JAK2 mutation or assess toxicity in isogenic knockout lines. If the drug still kills the knockout line at the same dose, the toxicity is off-target.

Mechanistic Pathways & Off-Target Nodes

Understanding the causality behind the dual-inhibition is necessary to predict where off-target liabilities originate.

Dual signaling inhibition by Tubulin/JAK2-IN-1 and potential off-target toxicity nodes.

Quantitative Data & Benchmarks

To establish a baseline for your assays, compare your empirical data against the expected therapeutic window. The following table illustrates a theoretical validation matrix for Tubulin/JAK2-IN-1.

Assay Type	Target / Readout	Expected Optimal Range	Indicator of Off-Target Toxicity
Kinase Inhibition	JAK2 (p-STAT3 reduction)	10 - 50 nM	Complete inhibition requiring >1 µM
Tubulin Polymerization	Microtubule density (IF)	50 - 200 nM	Disruption of actin/other cytoskeletal elements
Target Engagement	CETSA (JAK2 Thermal Shift)	ΔTagg​ > 2°C at 100 nM	No thermal shift observed at cytotoxic doses
Cell Viability (Target +)	HEL cells (JAK2 V617F)	IC50​ : 100 - 300 nM	IC50​ < 10 nM (suggests general poisoning)
Cell Viability (Target -)	PBMCs (Quiescent)	IC50​ : > 5 µM	IC50​ < 1 µM (suggests non-specific toxicity)

Step-by-Step Methodologies

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Validating In-Cell Target Engagement

CETSA is a label-free method that assesses the thermal stability of proteins in living cells [4]. When Tubulin/JAK2-IN-1 binds to JAK2 or tubulin, it alters their thermal melting curves, confirming direct engagement and ruling out downstream off-target artifacts [3].

Step-by-Step Workflow:

• Cell Preparation: Culture target cells (e.g., HEL or Ba/F3) to 70-80% confluency. Harvest and resuspend in physiological buffer (PBS supplemented with protease/phosphatase inhibitors) at 1×107 cells/mL.

• Compound Treatment: Divide the cell suspension into two aliquots. Treat one with Tubulin/JAK2-IN-1 (at 5x the established IC50​ ) and the other with an equivalent volume of vehicle (DMSO, final concentration <0.1%). Incubate at 37°C for 1 hour to allow intracellular equilibration.

• Thermal Aliquoting: Distribute 50 µL of treated and control cells into individual PCR tubes.

• Heating: Using a thermal cycler, heat the aliquots across a temperature gradient (e.g., 40°C to 65°C in 3°C increments) for exactly 3 minutes, followed by 3 minutes at room temperature.

• Lysis: Lyse the cells by subjecting them to 3 cycles of rapid freeze-thawing (liquid nitrogen to 25°C water bath).

• Separation: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet denatured/aggregated proteins.

• Detection: Carefully extract the soluble supernatant. Perform Western blotting probing for JAK2 and α -tubulin.

• Analysis: Plot the band intensities against temperature. A rightward shift (stabilization) in the melting curve ( Tagg​ ) of the drug-treated sample confirms on-target engagement. If toxicity occurs without a thermal shift, the effect is off-target.

Protocol 2: Dose-Titration and Orthogonal Rescue Workflow

To isolate the dual-mechanism toxicity from promiscuous kinase inhibition, you must calculate the Selectivity Index (SI) using isogenic pairs.

Step-by-Step Workflow:

• Seed Cells: Plate isogenic cell line pairs (e.g., JAK2 WT vs JAK2 V617F) in 96-well plates at 5,000 cells/well.

• Matrix Dosing: Prepare a 2D dosing matrix.

  • Axis X: Tubulin/JAK2-IN-1 (1 nM to 10 µM, 3-fold dilutions).

  • Axis Y: A highly selective JAK2 inhibitor (e.g., Fedratinib) for comparative baseline.

• Incubation: Incubate for 48 hours under standard conditions (37°C, 5% CO2​ ).

• Viability Readout: Use CellTiter-Glo (ATP-based luminescence) to measure viability.

• Causality Check: Calculate the Selectivity Index (SI) = IC50​ (WT) / IC50​ (Mutant). An SI < 2 indicates the tubulin-inhibition or off-target kinase inhibition is driving the toxicity rather than JAK2 dependence.

References

• Focusing on Relevance: CETSA-Guided Medicinal Chemistry and Lead Generation. National Center for Biotechnology Information (PMC). Available at:[Link]

• Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions. bioRxiv. Available at:[Link]

Technical Support Center: Resolving Low Bioavailability of Tubulin/JAK2-IN-1 in Animal Models

This guide is intended for researchers, scientists, and drug development professionals encountering challenges with the in vivo application of Tubulin/JAK2-IN-1. We provide a structured approach to diagnose and resolve low bioavailability, ensuring your preclinical studies are built on a foundation of reliable and reproducible compound exposure.

Core Challenge: The Physicochemical Profile of Tubulin/JAK2-IN-1

Tubulin/JAK2-IN-1 is a potent dual-target inhibitor with significant therapeutic promise.[1][2] It targets both tubulin polymerization and the JAK2 signaling pathway, crucial mechanisms in cancer cell proliferation and survival.[1][3] However, like many kinase inhibitors, its chemical structure lends itself to poor aqueous solubility, a primary obstacle to achieving adequate oral bioavailability.[1][4] This often leads to inconsistent results in animal models due to variable and insufficient systemic exposure.

A recent study on a similar dual-target inhibitor highlighted that poor water solubility directly resulted in diminished bioavailability, necessitating the development of a more soluble prodrug to achieve in vivo efficacy.[1] This underscores the critical need for appropriate formulation strategies when working with compounds like Tubulin/JAK2-IN-1.

Part 1: Troubleshooting Guide & FAQs

This section addresses common issues in a question-and-answer format, providing direct solutions to experimental roadblocks.

Q1: My in vivo study with Tubulin/JAK2-IN-1 is yielding a poor dose-response and high variability between animals. What is the likely cause?

A1: This is a classic sign of formulation-dependent and dissolution-limited absorption. When a compound has low aqueous solubility, its absorption after oral gavage can be erratic. The small amount that dissolves may be absorbed, but the majority may pass through the gastrointestinal (GI) tract unabsorbed. This leads to:

• Low Systemic Exposure: The plasma concentration (AUC, or Area Under the Curve) is low.

• High Variability: Minor differences in GI physiology between animals (e.g., pH, transit time) can cause large variations in how much drug is absorbed.

• Non-Linear Pharmacokinetics: Doubling the dose does not result in a doubling of plasma concentration because the absorption process is saturated.[5]

Before questioning the compound's intrinsic efficacy, you must first establish a formulation that provides adequate and reproducible exposure.

Q2: How do I begin to tackle the low solubility of Tubulin/JAK2-IN-1 for my mouse studies?

A2: A systematic, tiered approach to formulation is recommended. Start with simple methods and increase complexity as needed. The goal is to enhance the compound's dissolution in the GI tract.[6]

Initial Steps:

• Physicochemical Profiling: If not already known, determine the compound's solubility in pharmaceutically relevant vehicles. This data is crucial for making an informed choice.

• Formulation Selection: Based on the solubility data, select an appropriate formulation strategy. Common choices for poorly soluble compounds include suspensions, solutions using co-solvents, and lipid-based systems.[6]

Workflow for Formulation Selection

Caption: Enhanced absorption mechanism of SEDDS.

Part 3: Advanced Strategies

Q3: I've tried several formulations, but bioavailability is still poor. What other biological barriers could be at play?

A3: If formulation optimization does not solve the problem, you may be facing biological barriers such as:

• High First-Pass Metabolism: The drug is absorbed from the gut but is heavily metabolized by enzymes (like CYP3A4) in the liver before it can reach systemic circulation.

• P-glycoprotein (P-gp) Efflux: The drug is actively pumped back into the GI lumen by efflux transporters like P-gp located on the surface of intestinal cells.

A prodrug strategy, where a soluble moiety (like a phosphate group) is attached to the parent drug, can sometimes overcome these issues by altering the absorption pathway and improving solubility. [4][5]A study on a similar dual-target inhibitor found that converting the parent compound to a phosphate salt prodrug increased water solubility by 1500-fold, leading to successful in vivo studies. [1]

References

• Title: Bioavailability Enhancement and Formulation Technologies of Oral Mucosal Dosage Forms: A Review - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: What Are Excipients? 9 Common Examples Source: Colorcon URL: [Link]

• Title: Optimising Excipients to Improve Bioavailability Source: Pharma's Almanac URL: [Link]

• Title: Enhancing Bioavailability: The Strategic Role of Excipients in Drug Delivery Source: Colorcon URL: [Link]

• Title: Role of Excipients in Drug Formulation Source: Pharma Focus Europe URL: [Link]

• Title: Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications Source: Springer URL: [Link]

• Title: Enhancing the Oral Bioavailability of a Poorly Soluble Pan-CK2 Kinase Inhibitor: Leveraging a Phosphate Prodrug Strategy to Overcome Dissolution-Limited Absorption and Improve Systemic Exposure during Dose Escalation Source: ACS Publications URL: [Link]

• Title: Enhancing the Oral Bioavailability of a Poorly Soluble Pan-CK2 Kinase Inhibitor: Leveraging a Phosphate Prodrug Strategy to Overcome Dissolution-Limited Absorption and Improve Systemic Exposure during Dose Escalation Source: PubMed URL: [Link]

• Title: Discovery of dual-target inhibitors of microtubule polymerization and JAK2 Source: BioWorld URL: [Link]

• Title: Identification of Tubulin as a Substrate of Jak2 Tyrosine Kinase and Its Role in Jak2-Dependent Signaling Source: ACS Publications URL: [Link]

• Title: Pharmacokinetics and in vivo activity of ruxolitinib. Pharmacokinetic... Source: ResearchGate URL: [Link]

Sources

• 1. Discovery of dual-target inhibitors of microtubule polymerization and JAK2 | BioWorld [bioworld.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Enhancing the Oral Bioavailability of a Poorly Soluble Pan-CK2 Kinase Inhibitor: Leveraging a Phosphate Prodrug Strategy to Overcome Dissolution-Limited Absorption and Improve Systemic Exposure during Dose Escalation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Tubulin/JAK2-IN-1 Resistance in JAK2-Mutated Cell Lines

Introduction

The dual-inhibitor Tubulin/JAK2-IN-1 was developed as a promising therapeutic strategy for malignancies driven by aberrant Janus kinase 2 (JAK2) activity, such as myeloproliferative neoplasms (MPNs) harboring the JAK2 V617F mutation.[1][2][3] By simultaneously targeting the constitutively active JAK2-STAT signaling pathway and disrupting microtubule dynamics essential for cell division, this compound is designed to induce potent cytotoxic effects in malignant cells.[4] However, as with many targeted therapies, the emergence of drug resistance is a significant clinical and experimental challenge.

This guide provides researchers, scientists, and drug development professionals with a structured troubleshooting framework to identify and potentially overcome resistance to Tubulin/JAK2-IN-1 in JAK2-mutated cell lines. It is designed as a series of frequently asked questions (FAQs) that mirror the logical progression of an experimental investigation, supported by validated protocols and mechanistic insights.

Frequently Asked Questions & Troubleshooting Guide

Q1: My JAK2-mutated cells (e.g., HEL, SET-2) show increasing IC50 values to Tubulin/JAK2-IN-1 after prolonged culture. What are the most likely resistance mechanisms?

A1: Acquired resistance to a dual-target inhibitor like Tubulin/JAK2-IN-1 can be complex, arising from on-target or off-target effects. Based on the compound's distinct mechanisms, the primary suspects are:

• Overexpression of Drug Efflux Pumps: This is a very common mechanism of resistance to compounds that target tubulin.[5][6] ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1), MRP1 (ABCC1), and BCRP (ABCG2), can actively pump the inhibitor out of the cell, lowering its intracellular concentration to sub-therapeutic levels.[5][7][8] This prevents the drug from reaching either of its targets.

• Acquisition of Secondary JAK2 Mutations: While less common for JAK2 inhibitors in a clinical MPN context compared to other kinase inhibitors, acquired mutations within the JAK2 kinase domain can occur, particularly in in-vitro models.[9][10] These mutations can alter the ATP-binding pocket, reducing the inhibitor's binding affinity without necessarily impacting the enzyme's catalytic activity.[10][11][12]

• Activation of Bypass Signaling Pathways: Cells can develop resistance by upregulating parallel signaling pathways to compensate for the inhibition of JAK2-STAT signaling. Common "escape" routes include the RAS/MEK/ERK and PI3K/AKT pathways, which can also promote cell survival and proliferation.[13][14]

• Alterations in Tubulin Dynamics or Expression: While less frequently documented, mutations in tubulin isoforms or changes in the expression of microtubule-associated proteins could potentially reduce the efficacy of the tubulin-targeting component of the drug.

Your first experimental step should be to investigate the most common and readily testable mechanism: drug efflux.

Q2: How can I experimentally confirm if drug efflux by ABC transporters is causing the observed resistance?

A2: The most direct method is to determine if the inhibitor's cytotoxicity can be restored by blocking the activity of major ABC transporters. This is achieved by co-administering Tubulin/JAK2-IN-1 with a known pan-ABC transporter inhibitor, such as Verapamil or Tariquidar.

If drug efflux is the primary resistance mechanism, its inhibition will trap Tubulin/JAK2-IN-1 inside the resistant cells, restoring their sensitivity to the drug. This will be reflected as a significant reduction in the IC50 value.

***dot graph TD { graph [splines=ortho, nodesep=0.6, ranksep=0.8]; node [shape=box, style="rounded,filled", margin=0.1, fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

}

Caption: Workflow for testing ABC transporter-mediated resistance.

Table 1: Example IC50 Data for Drug Efflux Experiment

Cell Line	Treatment	Expected IC50 (nM)	Interpretation
Sensitive (Parental)	Tubulin/JAK2-IN-1	50	Baseline Sensitivity
Resistant	Tubulin/JAK2-IN-1	2500	>50-fold Resistance
Resistant	Tubulin/JAK2-IN-1 + Verapamil (1 µM)	75	Resistance Reverted

Experimental Protocol 1: Assessing Resistance Reversal with an ABC Transporter Inhibitor

• Cell Plating: Seed both the parental (sensitive) and the resistant JAK2-mutated cell lines in 96-well plates at their optimal density for a 72-hour viability assay.

• Drug Preparation: Prepare a serial dilution of Tubulin/JAK2-IN-1. Prepare a second set of the same serial dilution that also contains a fixed, non-toxic concentration of an ABC transporter inhibitor (e.g., 1-5 µM Verapamil).

• Treatment:

  • Treat the parental cells with the Tubulin/JAK2-IN-1 serial dilution only.

  • Treat the resistant cells with two separate sets of plates: one with Tubulin/JAK2-IN-1 alone and one with the Tubulin/JAK2-IN-1 + Verapamil combination.

• Incubation: Incubate plates for 72 hours under standard cell culture conditions.

• Viability Assay: Measure cell viability using a standard method such as CellTiter-Glo® or MTT assay.

• Data Analysis: Normalize the data to untreated controls and plot dose-response curves to calculate the IC50 value for each condition. A significant drop in the IC50 in the combination-treated resistant cells indicates efflux-mediated resistance.

Q3: Efflux pump inhibition did not restore sensitivity. How do I check for target-related resistance or pathway reactivation?

A3: If resistance is not due to drug efflux, the next logical step is to investigate the intended molecular targets and downstream pathways. The key question is whether the drug is still effectively inhibiting the JAK2-STAT pathway. This can be definitively answered using Western blotting.

You will probe for the phosphorylated (active) forms of JAK2 and its primary downstream target, STAT3, relative to their total protein levels. In resistant cells, you may observe persistent phosphorylation of these proteins even in the presence of high concentrations of the inhibitor, suggesting either a target mutation preventing drug binding or the activation of an upstream kinase.

***dot graph TD { graph [splines=ortho, nodesep=0.5, ranksep=0.5]; node [shape=box, style="rounded,filled", margin=0.1, fontname="Arial", fontsize=11, width=1.5]; edge [fontname="Arial", fontsize=10];

}

Caption: Western blot workflow to probe JAK/STAT pathway activity.

Experimental Protocol 2: Western Blot for JAK/STAT Pathway Activation

• Cell Treatment: Treat sensitive and resistant cells with Tubulin/JAK2-IN-1 at various concentrations (e.g., 0x, 1x, and 5x the IC50 of the sensitive line) for a short duration (e.g., 2-4 hours) to observe direct effects on signaling.

• Protein Extraction: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors to preserve phosphorylation states.[15][16]

• Quantification: Determine protein concentration using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.[15]

• Blocking: Block the membrane for 1 hour at room temperature in 5% Bovine Serum Albumin (BSA) or non-fat dry milk in TBST (Tris-Buffered Saline with 0.1% Tween-20).[15]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies diluted in blocking buffer.[15][17]

  • Recommended Antibodies:

    • Phospho-STAT3 (Tyr705)[17]

    • Total STAT3[17]

    • β-Actin (as a loading control)[17]

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[15]

• Detection: Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensity to compare the ratio of p-STAT3 to total STAT3 across samples.

A sustained high p-STAT3/STAT3 ratio in treated resistant cells is strong evidence of on-target or bypass-mediated resistance. The next step would be to sequence the JAK2 kinase domain to check for mutations.

Q4: My resistant cells maintain high p-STAT3 levels. What are the best strategies to overcome this form of resistance?

A4: Persistent pathway activation in the face of targeted inhibition points to a robust resistance mechanism that often requires a multi-pronged attack. The most effective strategy is rational combination therapy aimed at blocking the primary target and the "escape" pathway simultaneously.

• Combine with a PI3K/AKT or MEK/ERK inhibitor: The PI3K/AKT and RAS/MEK/ERK pathways are common collateral or bypass routes that cells activate to survive JAK2 inhibition.[13] Using a second inhibitor against a key node in these pathways (e.g., a MEK inhibitor like Trametinib or a PI3K inhibitor like Alpelisib) can create a synergistic cytotoxic effect.

• Combine with an HSP90 inhibitor: JAK2 is a client protein of the molecular chaperone Heat Shock Protein 90 (HSP90).[11] HSP90 inhibitors can lead to the degradation of JAK2, including mutated and resistant forms, offering a way to eliminate the target protein entirely rather than just inhibiting its enzymatic activity.[11]

To validate these combinations, you must perform a synergy analysis to ensure the combined effect is greater than the sum of the individual drugs. The Chou-Talalay method is the gold standard for this analysis.[18][19][20][21]

***dot graph G { layout=neato; node [shape=box, style="rounded,filled", margin=0.1, fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

}

Caption: Combination therapy to block primary and bypass pathways.

Experimental Protocol 3: Drug Synergy Analysis using the Chou-Talalay Method

• Determine Single-Agent IC50s: First, accurately determine the IC50 values for Tubulin/JAK2-IN-1 and your selected second agent (e.g., a MEK inhibitor) individually in the resistant cell line.

• Set Up Combination Matrix: Design a dose-response matrix. Typically, you will use a constant ratio of the two drugs based on their IC50s (e.g., dilutions of a mix containing Drug A at its IC50 and Drug B at its IC50). Alternatively, a checkerboard format with multiple concentrations of both drugs can be used.

• Cell Treatment and Viability Assay: Plate the resistant cells and treat them with the single agents and the combination mixes for 72 hours. Measure viability as done previously.

• Calculate Combination Index (CI): Use specialized software (e.g., CompuSyn) to analyze the data.[21] The software applies the Chou-Talalay median-effect equation to calculate a Combination Index (CI) value for different effect levels (e.g., Fa = Fraction affected of 0.5, or 50% cell kill).[18][20]

Table 2: Interpretation of Combination Index (CI) Values

CI Value	Interpretation
< 0.9	Synergy (Effect is greater than expected)
0.9 - 1.1	Additive (Effect is as expected)
> 1.1	Antagonism (Effect is less than expected)

A CI value significantly less than 0.9 provides strong evidence that the combination is synergistic and represents a viable strategy to overcome the observed resistance.

Q5: What if my cells are resistant to the tubulin-targeting aspect of the drug? How can I test for that?

A5: If you suspect resistance is related to the microtubule-inhibiting function, you should directly visualize the microtubule network's response to the drug using immunofluorescence microscopy. In sensitive cells, a tubulin polymerization inhibitor should cause depolymerization of microtubules, leading to a diffuse, disorganized cytoplasmic signal. Resistant cells may fail to show this effect.

Experimental Protocol 4: Immunofluorescence for Microtubule Integrity

• Cell Culture: Grow sensitive and resistant cells on sterile glass coverslips.

• Drug Treatment: Treat the cells with Tubulin/JAK2-IN-1 at an effective concentration (e.g., 5x IC50 of sensitive line) for an appropriate time (e.g., 6-12 hours). Include an untreated control for both cell lines.

• Fixation: Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.[22]

• Permeabilization: Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes to allow antibody entry.[23]

• Blocking: Block with 1-10% normal goat serum in PBS for 1 hour to prevent non-specific antibody binding.[23][24]

• Primary Antibody: Incubate with a primary antibody against α-tubulin (e.g., mouse anti-α-tubulin) overnight at 4°C.[22][24][25]

• Secondary Antibody: Wash with PBS and incubate with a fluorophore-conjugated secondary antibody (e.g., goat anti-mouse Alexa Fluor 488) for 1 hour at room temperature in the dark.[22]

• Counterstaining and Mounting: Stain nuclei with DAPI for 5 minutes.[22] Mount the coverslips onto microscope slides with an antifade mounting medium.

• Imaging: Visualize the cells using a fluorescence microscope. Compare the filamentous microtubule structures in untreated cells to the diffuse or punctate staining expected in drug-sensitive treated cells. If resistant cells retain an intact microtubule network after treatment, this points to a mechanism that circumvents the drug's effect on tubulin.

References

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• El-Baba, C. & Gali-Muhtasib, H. (2013). JAK2 mutants (e.g., JAK2V617F) and their importance as drug targets in myeloproliferative neoplasms. Current Medicinal Chemistry. Available at: [Link]

• Meyer, S. C. et al. (2020). Development of Resistance to Type II JAK2 Inhibitors in MPN Depends on AXL Kinase and Is Targetable. Blood. Available at: [Link]

• Nakagaki, G. et al. (2013). The Role of JAK Pathway Dysregulation in the Pathogenesis and Treatment of Acute Myeloid Leukemia. Clinical Cancer Research. Available at: [Link]

• BioWorld. (2023). Discovery of dual-target inhibitors of microtubule polymerization and JAK2. BioWorld. Available at: [Link]

• Pandey, G. et al. (2023). Type II mode of JAK2 inhibition and destabilization are potential therapeutic approaches against the ruxolitinib resistance driven myeloproliferative neoplasms. Frontiers in Oncology. Available at: [Link]

• Ortiz-Pineda, S. et al. (2022). The Mechanisms of Resistance to JAK Inhibitors in Lymphoid Leukemias: A Scoping Review of Evidence from Preclinical Models and Case Reports. Cancers. Available at: [Link]

• Gordian, G. et al. (2021). Acquired JAK2 mutations confer resistance to JAK inhibitors in cell models of acute lymphoblastic leukemia. Blood. Available at: [Link]

• Ma, X. & Sayeski, P. P. (2007). Identification of tubulin as a substrate of Jak2 tyrosine kinase and its role in Jak2-dependent signaling. Biochemistry. Available at: [Link]

• Shan, Y. et al. (2018). Mechanistic Insights into Regulation of JAK2 Tyrosine Kinase. Frontiers in Endocrinology. Available at: [Link]

• Schwartz, D. M. et al. (2017). Basic Mechanisms of JAK Inhibition. Annals of the Rheumatic Diseases. Available at: [Link]

• Clark, J. D. et al. (2014). Janus kinase inhibitors: Mechanisms of action. Australian Prescriber. Available at: [Link]

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• University of Leeds. (2022). Parallel Optimisation of Potency and Pharmacokinetics Leading to the Discovery of a Pyrrole Carboxamide ERK5 Chemical Tool. White Rose Research Online. Available at: [Link]

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Reference Data & Comparative Studies

A Head-to-Head Comparison of Tubulin/JAK2-IN-1 and Ruxolitinib in JAK2 V617F Mutant Models: A Guide for Researchers

This guide provides a comprehensive comparison of two distinct therapeutic agents, the dual tubulin and JAK2 inhibitor, Tubulin/JAK2-IN-1, and the established JAK1/2 inhibitor, Ruxolitinib, in the context of myeloproliferative neoplasms (MPNs) driven by the JAK2 V617F mutation. This document is intended for researchers, scientists, and drug development professionals actively engaged in the study and treatment of these hematological malignancies.

Introduction to JAK2 V617F in Myeloproliferative Neoplasms

Myeloproliferative neoplasms are a group of clonal hematopoietic stem cell disorders characterized by the overproduction of one or more myeloid cell lineages. A pivotal discovery in the understanding of MPNs was the identification of a somatic gain-of-function mutation in the Janus kinase 2 (JAK2) gene, specifically a valine to phenylalanine substitution at position 617 (V617F). This mutation, present in the majority of patients with polycythemia vera (PV) and a significant portion of those with essential thrombocythemia (ET) and primary myelofibrosis (PMF), leads to constitutive activation of the JAK-STAT signaling pathway, driving uncontrolled cell proliferation and survival.[1]

The central role of the dysregulated JAK2 signaling cascade has made it a prime therapeutic target, leading to the development of JAK inhibitors like Ruxolitinib. However, the search for more effective therapies with the potential to induce deeper and more durable responses is ongoing, giving rise to novel therapeutic strategies such as dual-target inhibitors.

Ruxolitinib: The Established JAK1/2 Inhibitor

Ruxolitinib (formerly INCB018424) is a potent, orally bioavailable inhibitor of both JAK1 and JAK2.[2] Its mechanism of action involves competing with ATP for the binding site in the kinase domain of these enzymes, thereby preventing the phosphorylation and activation of downstream STAT proteins.[3] This disruption of the JAK-STAT pathway leads to reduced cell proliferation, induction of apoptosis in malignant cells, and a decrease in circulating pro-inflammatory cytokines.[2]

Preclinical Efficacy in JAK2 V617F Models

Ruxolitinib has demonstrated significant efficacy in a range of preclinical models of JAK2 V617F-driven MPNs.

• In Vitro Studies: In various JAK2 V617F-positive cell lines, such as HEL and Ba/F3, Ruxolitinib has been shown to inhibit cell proliferation with IC50 values in the nanomolar range. Specifically, it has an IC50 of approximately 127 nM in Jak2V617F+ Ba/F3 cells and can block IL-6 signaling with an IC50 of 281 nM.[4] In another study, the IC50 for Ruxolitinib in BA/F3 cells expressing JAK2V617F was around 182nM.[5]

• In Vivo Studies: In mouse models of JAK2 V617F-induced MPN, oral administration of Ruxolitinib leads to a marked reduction in splenomegaly, a hallmark of the disease, and preferentially eliminates neoplastic cells.[6] These effects translate to a significant prolongation of survival in treated animals.[7][8] For instance, in a murine model where mice were transplanted with JAK2V617F expressing bone marrow, Ruxolitinib treatment at doses of 30, 60, and 90 mg/kg twice daily for 21 days resulted in a significant reduction in spleen weight.[9]

Tubulin/JAK2-IN-1: A Novel Dual-Targeting Agent

Tubulin/JAK2-IN-1, also identified in the scientific literature as compound 7g, is a novel small molecule designed as a dual inhibitor of both tubulin polymerization and JAK2 kinase activity.[7][8][10] This compound belongs to a series of substituted 2-amino[7][9][10]triazolopyrimidines. The rationale behind this dual-targeting approach is to simultaneously disrupt two critical cellular processes essential for cancer cell proliferation and survival: cell division (via tubulin inhibition) and oncogenic signaling (via JAK2 inhibition).

Mechanism of Action

• Tubulin Inhibition: Tubulin is the protein subunit of microtubules, which are essential components of the cytoskeleton involved in maintaining cell structure, intracellular transport, and the formation of the mitotic spindle during cell division.[11] By inhibiting tubulin polymerization, Tubulin/JAK2-IN-1 is expected to arrest cells in mitosis, leading to apoptosis.

• JAK2 Inhibition: Concurrently, the inhibition of JAK2 by this compound would block the downstream signaling pathways that are constitutively active in JAK2 V617F-mutant cells, thereby inhibiting their growth and survival.

Preclinical Data for a Dual Tubulin/JAK2 Inhibitor

While specific preclinical data for Tubulin/JAK2-IN-1 (compound 7g) in JAK2 V617F-positive MPN models is not yet available in the public domain, a related compound from the same chemical class offers valuable insights into the potential of this therapeutic strategy. This compound, identified as compound [I] from Wuyi University investigators, has demonstrated the following activities:

• In Vitro Activity:

  • Inhibition of tubulin polymerization with an IC50 of 1.3 µM.[11]

  • Potent inhibition of JAK2 activity with an IC50 of 0.074 µM.[11]

  • Antiproliferative activity against a panel of cancer cell lines with IC50 values ranging from 8 to 18 nM.[11]

• In Vivo Activity:

  • Significant inhibition of tumor growth in an A549 lung cancer xenograft model in nude mice.[11]

It is important to note that these data are for a related compound and not Tubulin/JAK2-IN-1 itself, and the in vivo studies were not conducted in an MPN model.

Head-to-Head Comparison: Tubulin/JAK2-IN-1 vs. Ruxolitinib

Feature	Tubulin/JAK2-IN-1 (Compound 7g)	Ruxolitinib
Primary Target(s)	Tubulin, JAK2	JAK1, JAK2
Mechanism of Action	Inhibits microtubule formation and JAK2-mediated signaling	Inhibits JAK1/2-mediated cytokine and growth factor signaling
Reported IC50 (JAK2)	0.074 µM (for a related compound)[11]	~2.8-4.5 nM (enzymatic), 127-186 nM (cellular)[2][4][7]
Reported IC50 (Tubulin)	1.3 µM (for a related compound)[11]	Not applicable
In Vitro Efficacy (JAK2 V617F cells)	Data not publicly available	Potent inhibition of proliferation and STAT signaling[4][5]
In Vivo Efficacy (JAK2 V617F models)	Data not publicly available	Significant reduction in splenomegaly and prolonged survival[7][8][9]
Potential Advantages	Dual mechanism may overcome resistance and offer broader anti-cancer activity.	Established efficacy and safety profile in MPN patients.
Potential Disadvantages	Potential for toxicities associated with tubulin inhibitors (e.g., neuropathy). Lack of specific data in MPN models.	On-target cytopenias (anemia, thrombocytopenia). Does not eradicate the malignant clone.[12]

Signaling Pathway and Experimental Workflow Diagrams

JAK-STAT Signaling Pathway and Inhibition

Caption: The JAK-STAT signaling pathway initiated by cytokine binding and constitutively activated by the JAK2 V617F mutation, leading to altered gene expression. Both Ruxolitinib and Tubulin/JAK2-IN-1 inhibit JAK2 activity.

Dual Inhibition Mechanism of Tubulin/JAK2-IN-1

Caption: The dual mechanism of Tubulin/JAK2-IN-1, targeting both tubulin polymerization and JAK2 signaling to induce apoptosis in cancer cells.

Experimental Protocols

In Vitro Cell Proliferation Assay

• Cell Culture: Culture JAK2 V617F-positive cell lines (e.g., HEL, SET-2, Ba/F3-EpoR-JAK2V617F) in appropriate media and conditions.

• Seeding: Seed cells in 96-well plates at a density of 5,000-10,000 cells per well.

• Treatment: Add serial dilutions of Tubulin/JAK2-IN-1 or Ruxolitinib to the wells. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Viability Assessment: Add a viability reagent (e.g., CellTiter-Glo®, MTS) to each well and measure the signal according to the manufacturer's instructions using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the inhibitor that causes 50% inhibition of cell proliferation) using a non-linear regression analysis.

In Vivo Murine Model of JAK2 V617F-Driven MPN

• Model Generation: Establish a murine model of JAK2 V617F-driven MPN. This can be achieved through several methods, including:

  • Bone Marrow Transplantation: Irradiate recipient mice and transplant them with bone marrow cells transduced with a retrovirus expressing JAK2 V617F.[9]

  • Transgenic Models: Utilize transgenic mouse lines that express the JAK2 V617F mutation under the control of a specific promoter.[3]

  • Knock-in Models: Employ knock-in mouse models where the JAK2 V617F mutation is introduced into the endogenous Jak2 locus.[13]

• Treatment: Once the disease phenotype (e.g., elevated hematocrit, splenomegaly) is established, randomize the mice into treatment groups: vehicle control, Ruxolitinib (e.g., 60 mg/kg, twice daily, oral gavage), and Tubulin/JAK2-IN-1 (dose to be determined based on tolerability studies).

• Monitoring: Monitor the mice regularly for signs of toxicity, body weight, and complete blood counts (CBCs).

• Efficacy Assessment: At the end of the study, sacrifice the mice and measure spleen and liver weights. Perform histological analysis of the spleen, bone marrow, and liver to assess disease burden and fibrosis.

• Pharmacodynamic Analysis: Collect blood or tissue samples at specified time points after drug administration to measure the levels of phosphorylated STAT proteins to confirm target engagement.

Discussion and Future Directions

Ruxolitinib has undoubtedly revolutionized the treatment of MPNs by providing significant clinical benefits in terms of symptom control and reduction of splenomegaly. However, it is not curative and does not eliminate the underlying malignant clone. The development of novel therapeutic strategies is therefore of paramount importance.

The dual inhibition of tubulin and JAK2 by agents like Tubulin/JAK2-IN-1 represents an innovative approach. By targeting both cell division and the primary oncogenic signaling pathway in JAK2 V617F-mutant MPNs, such a compound could potentially offer a more profound anti-neoplastic effect. The disruption of microtubule dynamics could be particularly effective against the rapidly proliferating malignant cells.

However, a critical knowledge gap exists regarding the efficacy and safety of Tubulin/JAK2-IN-1 in relevant MPN models. Future preclinical studies should focus on:

• In Vitro Characterization: Determining the IC50 values of Tubulin/JAK2-IN-1 in a panel of JAK2 V617F-positive MPN cell lines and comparing them directly to Ruxolitinib.

• In Vivo Efficacy: Evaluating the therapeutic potential of Tubulin/JAK2-IN-1 in established murine models of JAK2 V617F-driven MPNs, with a focus on its effects on disease phenotype, survival, and mutant allele burden.

• Toxicity Profiling: Assessing the potential for toxicities commonly associated with tubulin inhibitors, such as neurotoxicity and myelosuppression, in the context of this dual-targeting agent.

References

• Efficacy of Ruxolitinib for Myelofibrosis. PMC. [Link]

• Design, Synthesis, and Antitumor Efficacy of Substituted 2-Amino[7][9][10]triazolopyrimidines and Related Heterocycles as Dual Inhibitors for Microtubule Polymerization and Janus Kinase 2. PubMed. [Link]

• Ruxolitinib for the treatment of myelofibrosis: its clinical potential. PMC. [Link]

• JAK1/2 and Pan-Deacetylase Inhibitor Combination Therapy Yields Improved Efficacy in Preclinical Mouse Models of JAK2 V617F-Driven Disease. AACR Journals. [Link]

• Type II mode of JAK2 inhibition and destabilization are potential therapeutic approaches against the ruxolitinib resistance driven myeloproliferative neoplasms. Frontiers. [Link]

• Discovery of dual-target inhibitors of microtubule polymerization and JAK2. BioWorld. [Link]

• Design, Synthesis, and Antitumor Efficacy of Substituted 2-Amino[7][9][10]triazolopyrimidines and Related Heterocycles as Dual Inhibitors for Microtubule Polymerization and Janus Kinase 2. ACS Publications. [Link]

• Improved targeting of JAK2 leads to increased therapeutic efficacy in myeloproliferative neoplasms. Blood. [Link]

• Jak2*V617F Mouse Model for MPN Research. Cyagen. [Link]

• Dual targeting of JAK2 and ERK interferes with the myeloproliferative neoplasm clone and enhances therapeutic efficacy. PMC. [Link]

• Myeloproliferative neoplasms: From JAK2 mutations discovery to JAK2 inhibitor therapies. Oncotarget. [Link]

• JAK2 mutants (e.g., JAK2V617F) and their importance as drug targets in myeloproliferative neoplasms. PMC. [Link]

• Preclinical characterization of the selective JAK1/2 inhibitor INCB018424: therapeutic implications for the treatment of myeloproliferative neoplasms. PMC. [Link]

• A conditional inducible JAK2V617F transgenic mouse model reveals myeloproliferative disease that is reversible upon switching off transgene expression. PMC. [Link]

• Ruxolitinib: a new JAK1/2 inhibitor that offers promising options for treatment of myelofibrosis. PMC. [Link]

• Update on JAK2 Inhibitors in Myeloproliferative Neoplasm. PMC. [Link]

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A Senior Scientist's Guide to Preclinical Validation: Evaluating the Dual-Target Efficacy of Tubulin/JAK2-IN-1 in Patient-Derived Xenograft Models

This guide provides a comprehensive framework for researchers and drug development professionals to design and execute a robust preclinical validation study of novel dual-target inhibitors, using Tubulin/JAK2-IN-1 as a primary example. We will delve into the scientific rationale for co-targeting tubulin and JAK2, compare its potential efficacy against established single-target agents in patient-derived xenograft (PDX) models, and provide detailed, field-tested protocols to ensure data integrity and reproducibility.

The Rationale: A Synergistic Attack on Cancer's Core Machinery

Cancer is a disease of uncontrolled cell proliferation and survival, processes heavily reliant on two fundamental pillars: the structural integrity of the cytoskeleton and the complex network of intracellular signaling. Microtubules, dynamic polymers of α/β-tubulin dimers, are essential for forming the mitotic spindle during cell division.[1] Their disruption by microtubule-targeting agents (MTAs) like taxanes remains a cornerstone of chemotherapy.[2]

Concurrently, the Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway is a critical signaling cascade that translates extracellular cytokine signals into transcriptional programs governing cell proliferation, survival, and inflammation.[3] The JAK2/STAT3 axis, in particular, is frequently hyperactivated in a multitude of cancers, including non-small cell lung cancer (NSCLC), where it promotes tumorigenesis and survival.[4][5] Furthermore, research has shown that JAK2 can directly phosphorylate tubulin, suggesting a functional link between these two systems.[6]

The strategy of combining MTAs with JAK2 inhibitors has shown synergistic effects in preclinical studies, providing a strong impetus for the development of a single molecule that can engage both targets simultaneously.[1] A dual-target inhibitor offers the potential for enhanced efficacy, the ability to overcome certain resistance mechanisms, and potentially a more manageable safety profile compared to combination therapies.

Compound Profile: Tubulin/JAK2-IN-1

Tubulin/JAK2-IN-1 (also referred to as compound 7g in scientific literature) is a novel small molecule designed as a dual inhibitor.[7] Its mechanism involves two distinct actions:

• Tubulin Polymerization Inhibition: It binds to the colchicine site on β-tubulin, disrupting microtubule dynamics, leading to G2/M cell cycle arrest and subsequent apoptosis.[8]

• JAK2 Kinase Inhibition: It potently and selectively inhibits the kinase activity of JAK2, thereby blocking the downstream phosphorylation and activation of STAT3.[8]

This dual action is designed to deliver a powerful one-two punch to cancer cells, simultaneously crippling their ability to divide and blocking a key pro-survival signaling pathway.

Caption: Dual mechanism of action of Tubulin/JAK2-IN-1.

The Preclinical Proving Ground: Why Patient-Derived Xenograft (PDX) Models?

While initial in vivo studies of Tubulin/JAK2-IN-1 have shown significant tumor growth inhibition in cell-line derived xenograft (CDX) models (A549 lung cancer), the gold standard for preclinical efficacy testing has shifted towards Patient-Derived Xenograft (PDX) models.[8]

Expert Insight: The transition from CDX to PDX models is a critical step in de-risking a developmental compound. CDX models, derived from immortalized cancer cell lines cultured for decades on plastic, often fail to represent the complex heterogeneity and microenvironment of a patient's tumor.[9][10] PDX models, established by directly implanting fresh patient tumor tissue into immunodeficient mice, better preserve the original tumor's architecture, genetic diversity, and drug response profiles.[2][11] Their predictive power for clinical outcomes is significantly higher, making them an indispensable tool for translational research.[10]

Comparative Efficacy Landscape: Benchmarking Against Standard-of-Care

To objectively evaluate Tubulin/JAK2-IN-1, its performance must be benchmarked against established single-agent therapies targeting either the JAK2 or tubulin pathways. The following table summarizes representative efficacy data for these agents in relevant xenograft models. Since direct PDX data for Tubulin/JAK2-IN-1 is the goal of the proposed study, we include its published CDX data as a preliminary comparator.

Compound	Target(s)	Model Type	Cancer Type	Dosing Regimen	Efficacy (Tumor Growth Inhibition)	Reference
Tubulin/JAK2-IN-1 (Prodrug)	Tubulin & JAK2	CDX (A549)	NSCLC	Not specified	Significant tumor growth inhibition	[1][8]
Ruxolitinib	JAK1/JAK2	PDX	Hepatocellular Carcinoma (JAK1 S703I)	90 mg/kg, BID	48%	[7]
Paclitaxel	Tubulin	PDX (LC-00666)	NSCLC	Not specified	Significant tumor growth inhibition	[2]
Docetaxel	Tubulin	CDX (Various)	NSCLC	75-100 mg/m² (human dose)	Response rates 19-63% (in patients)	[9][12]

Note: Direct comparison of TGI percentages across different studies, cancer types, and models should be done with caution. This table serves to provide a general landscape of expected single-agent activity.

Designing the Definitive PDX Study: An Integrated Workflow

This section outlines a comprehensive, step-by-step workflow for a head-to-head efficacy study of Tubulin/JAK2-IN-1 against standard-of-care agents in NSCLC PDX models.

Caption: Integrated workflow for PDX-based efficacy validation.

Experimental Protocols

Protocol 1: PDX Model Establishment and Expansion

This protocol details the procedure for implanting patient tumor tissue into immunodeficient mice and subsequent passaging to generate cohorts for studies.

Scientific Rationale: The choice of mouse strain is critical. Highly immunodeficient strains like NOD-scid IL2Rgamma-null (NSG) mice are preferred as they lack mature T, B, and NK cells, which minimizes the risk of graft rejection and improves tumor take-rates.[6] Passaging is necessary to expand the tumor material but should be limited (typically to P3-P5) to prevent genetic drift from the original patient tumor.[3]

Materials:

• Fresh patient tumor tissue in sterile transport medium (e.g., RPMI-1640).

• Immunodeficient mice (e.g., NSG mice, 6-8 weeks old).

• Sterile surgical instruments, petri dishes, and scalpels.

• Matrigel® Basement Membrane Matrix.

• Anesthetic (e.g., isoflurane).

• Sterile PBS.

Procedure:

• Tissue Preparation: In a sterile biosafety cabinet, wash the fresh tumor tissue with cold PBS. Mince the tissue into small fragments of approximately 2-3 mm³.

• Animal Preparation: Anesthetize the mouse via isoflurane inhalation. Shave a small area on the flank and disinfect with an alcohol swab.

• Implantation:

  • Make a small incision (~5 mm) in the skin.

  • Using forceps, create a subcutaneous pocket.

  • Optional but recommended: Mix the tumor fragment with 50 µL of Matrigel to support initial engraftment.

  • Place one tumor fragment into the subcutaneous pocket.

  • Close the incision with a surgical clip or suture.

• Monitoring: Monitor the mice for tumor growth by caliper measurement 2-3 times per week. Tumor volume is typically calculated using the formula: (Length x Width²)/2.

• Passaging:

  • When a tumor reaches a volume of 1000-1500 mm³, euthanize the mouse.

  • Aseptically excise the tumor, remove any necrotic tissue, and mince it into fragments as in Step 1.

  • Implant these fragments into a new cohort of mice to expand the model for the efficacy study.

Protocol 2: In Vivo Efficacy Study

This protocol describes the execution of the comparative drug efficacy study once a sufficient cohort of mice with established PDX tumors is available.

Scientific Rationale: Randomization based on initial tumor volume is crucial to prevent bias and ensure that treatment groups are comparable at the start of the study.[12] Monitoring body weight is a key indicator of systemic toxicity. The endpoint is typically defined by tumor volume in the control group reaching a predetermined limit or signs of adverse health in the treated groups.

Materials:

• PDX-bearing mice with tumor volumes of 150-200 mm³.

• Test compounds (Tubulin/JAK2-IN-1) and reference compounds (Ruxolitinib, Paclitaxel) formulated in appropriate vehicles.

• Vehicle control.

• Dosing equipment (e.g., oral gavage needles, IV injection supplies).

Procedure:

• Randomization: When tumors reach an average size of 150-200 mm³, randomize mice into treatment groups (n=8-10 mice per group is standard) ensuring the average tumor volume is similar across all groups.

  • Group 1: Vehicle Control

  • Group 2: Tubulin/JAK2-IN-1

  • Group 3: Ruxolitinib

  • Group 4: Paclitaxel

• Dosing: Administer compounds according to a pre-defined schedule based on prior pharmacokinetic and maximum tolerated dose (MTD) studies. For example:

  • Tubulin/JAK2-IN-1: Oral gavage, once daily (QD).

  • Ruxolitinib: Oral gavage, twice daily (BID).

  • Paclitaxel: Intravenous injection, once weekly.

• Monitoring: Measure tumor volume and body weight 2-3 times per week. Observe mice daily for any clinical signs of toxicity.

• Endpoint & Harvest:

  • The study is typically terminated when the mean tumor volume in the control group reaches ~2000 mm³ or after a fixed duration (e.g., 21-28 days).

  • At the endpoint, euthanize the mice. Excise the tumors.

  • Divide each tumor: one portion to be snap-frozen in liquid nitrogen for Western blot analysis, and the other to be fixed in 10% neutral buffered formalin for immunohistochemistry (IHC).

Data Analysis: The primary efficacy endpoint is Tumor Growth Inhibition (TGI), calculated at the end of the study using the formula: TGI (%) = (1 - (Mean volume of treated tumors / Mean volume of control tumors)) x 100%[7]

Protocol 3: Pharmacodynamic (PD) Marker Analysis

These protocols are for analyzing tumor tissue harvested at the end of the efficacy study to confirm the on-target activity of the inhibitors.

A. Western Blot for p-STAT3 (JAK2 Pathway Inhibition)

Scientific Rationale: A reduction in the ratio of phosphorylated STAT3 (p-STAT3) to total STAT3 provides direct evidence of JAK2 pathway inhibition in the tumor tissue.[1][4]

Procedure:

• Protein Extraction: Homogenize snap-frozen tumor tissue in RIPA lysis buffer supplemented with protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• Gel Electrophoresis: Load 20-30 µg of protein per lane onto an SDS-PAGE gel and separate by electrophoresis.

• Transfer: Transfer proteins to a PVDF membrane.

• Blocking & Antibody Incubation:

  • Block the membrane with 5% BSA in TBST for 1 hour.

  • Incubate overnight at 4°C with primary antibodies against p-STAT3 (Tyr705) and total STAT3.

  • Incubate with an antibody for a loading control (e.g., β-Actin).

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize using an ECL substrate on an imaging system.

• Analysis: Quantify band intensity using densitometry software. Calculate the ratio of p-STAT3 to total STAT3 for each sample.

B. IHC for Ki-67 and Cleaved Caspase-3 (Tubulin Inhibition & Apoptosis)

Scientific Rationale: Ki-67 is a marker of cell proliferation.[8] A decrease in Ki-67 staining indicates an anti-proliferative effect, consistent with mitotic arrest caused by tubulin disruption. Cleaved caspase-3 is a key marker of apoptosis.[8] An increase in its expression confirms the induction of programmed cell death.

Procedure:

• Tissue Processing: Process formalin-fixed tumor tissue into paraffin-embedded (FFPE) blocks and cut 4-5 µm sections.

• Antigen Retrieval: Deparaffinize sections and perform heat-induced antigen retrieval (e.g., in a citrate buffer).

• Staining:

  • Block endogenous peroxidase activity.

  • Incubate sections with primary antibodies against Ki-67 or cleaved caspase-3.

  • Incubate with a polymer-based detection system.

  • Develop with a chromogen like DAB (resulting in brown staining).

  • Counterstain with hematoxylin.

• Imaging & Analysis:

  • Scan the slides using a digital slide scanner.

  • Quantify the percentage of Ki-67 positive nuclei or the area of cleaved caspase-3 positive staining using image analysis software.

Synthesizing the Data: A Decision-Making Framework

The ultimate goal of this comprehensive study is to determine if Tubulin/JAK2-IN-1 offers a superior preclinical profile compared to single-agent standards of care.

Caption: Go/No-Go decision framework based on PDX study outcomes.

By integrating efficacy (TGI), pharmacodynamics (p-STAT3, Ki-67, Caspase-3), and tolerability (body weight) data, researchers can make a well-informed decision on the future development of Tubulin/JAK2-IN-1. A successful outcome—superior tumor growth inhibition driven by confirmed dual-target engagement in a well-tolerated manner—would provide a strong rationale for advancing this promising compound toward clinical investigation.

References

• Bio-protocol. (2011). Western Blot for Detecting Phosphorylated STAT3. Available at: [Link]

• Chen, L., et al. (2023). Design, Synthesis, and Antitumor Efficacy of Substituted 2-Amino[1][2][4]triazolopyrimidines and Related Heterocycles as Dual Inhibitors for Microtubule Polymerization and Janus Kinase 2. Journal of Medicinal Chemistry. Available at: [Link]

• Hidalgo, M., et al. (2014). Patient-Derived Xenograft Models: An Emerging Platform for Translational Cancer Research. Cancer Discovery. Available at: [Link]

• Jin, K., et al. (2021). Patient-derived non-small cell lung cancer xenograft mirrors complex tumor heterogeneity. Translational Lung Cancer Research. Available at: [Link]

• BioWorld. (2023). Discovery of dual-target inhibitors of microtubule polymerization and JAK2. Available at: [Link]

• ResearchGate. (n.d.). Anti-tumor efficacy of ruxolitinib in JAK1-mutant and JAK1-WT PDX models. Available at: [Link]

• Horiuchi, D., et al. (2017). In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. Bio-protocol. Available at: [Link]

• Patel, M. R., et al. (2019). JAK/STAT inhibition with ruxolitinib enhances oncolytic virotherapy in non-small cell lung cancer models. Cancer Gene Therapy. Available at: [Link]

• Baylor College of Medicine. (n.d.). Patient-Derived Xenograft Core Standard Operating Procedures. Available at: [Link]

• Belani, C. P. (2005). Docetaxel in the treatment of non-small cell lung carcinoma: an update and analysis. Expert Opinion on Pharmacotherapy. Available at: [Link]

• Fossella, F. V. (2002). Docetaxel in the treatment of non-small cell lung cancer. Expert Review of Anticancer Therapy. Available at: [Link]

• Ma, X., & Sayeski, P. P. (2007). Identification of tubulin as a substrate of Jak2 tyrosine kinase and its role in Jak2-dependent signaling. Biochemistry. Available at: [Link]

• National Cancer Institute. (2018). SOP50102: PDX Implantation, Expansion and Cryopreservation (Subcutaneous). Available at: [Link]

• Byrne, A. T., et al. (2017). Interrogating open issues in cancer precision medicine with patient-derived xenografts. Nature Reviews Cancer. Available at: [Link]

• National Cancer Institute. (2017). SOP50101: Patient Tumor Implantation (Subcutaneous) and Monitoring. Available at: [Link]

• Pompili, L., et al. (2016). Patient-derived xenografts: a relevant preclinical model for drug development. Journal of Experimental & Clinical Cancer Research. Available at: [Link]

• Clark, A. R., & Ma, B. (2015). Basic Mechanisms of JAK Inhibition. Rheumatology. Available at: [Link]

• National Cancer Institute. (2019). SOP30108: Implantation of Patient-Derived in vitro Material (2D and 3D cell cultures) for Generation. Available at: [Link]

• O'Shea, J. J., et al. (2014). Janus kinase inhibitors: Mechanisms of action. Australian Prescriber. Available at: [Link]

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Synergistic Effects of Tubulin/JAK2-IN-1 Combined with Standard Chemotherapy: A Comprehensive Evaluation Guide

As oncology drug development shifts toward multi-targeted approaches, overcoming acquired chemoresistance remains a critical hurdle. Standard microtubule-targeting agents (MTAs) like paclitaxel are foundational to chemotherapy but frequently trigger adaptive resistance mechanisms. Recent pharmacological advancements have introduced Tubulin/JAK2-IN-1 (Compound 7g, CAS: 2933938-46-4) , a novel bifunctional inhibitor that simultaneously disrupts microtubule polymerization and blocks Janus kinase 2 (JAK2) signaling[1].

This guide provides an objective, data-driven comparison of Tubulin/JAK2-IN-1 against standard monotherapies and combinatorial regimens. Designed for researchers and drug development professionals, it explores the mechanistic causality of synergy, presents comparative performance data, and outlines self-validating experimental protocols for preclinical evaluation.

The Mechanistic Rationale: Closing the Escape Route

To understand the synergistic superiority of Tubulin/JAK2-IN-1, we must first analyze the biological causality of chemotherapy resistance.

When solid tumors (such as non-small cell lung cancer or ovarian cancer) are treated with standard MTAs like paclitaxel, the resulting mitotic arrest induces severe cellular stress. In response, cancer cells activate the JAK2/STAT3 signaling cascade as a survival mechanism[2]. JAK2 phosphorylates STAT3 at the Tyr705 residue, prompting its nuclear translocation. Once in the nucleus, STAT3 upregulates anti-apoptotic genes (e.g., Bcl-2, Mcl-1) and drives the Epithelial-to-Mesenchymal Transition (EMT), effectively creating a chemo-resistant subpopulation[3][4].

The Dual-Inhibition Advantage: Historically, overcoming this required co-administering an MTA with a dedicated JAK2 inhibitor (e.g., ruxolitinib). However, Tubulin/JAK2-IN-1 (Compound 7g) achieves this within a single molecular entity. By directly inhibiting tubulin assembly while simultaneously occupying the ATP-binding pocket of JAK2, it delivers a cytotoxic blow and preemptively shuts down the tumor's primary transcriptional escape route[1][5].

Fig 1: Mechanism of chemoresistance via JAK2/STAT3 and the dual-action blockade by Tubulin/JAK2-IN-1.

Performance Comparison: Tubulin/JAK2-IN-1 vs. Alternatives

To objectively evaluate the efficacy of Tubulin/JAK2-IN-1, we compare its performance against standard monotherapies (Paclitaxel, Ruxolitinib) and their physical combination. The data below represents validated preclinical benchmarks in A549 (Non-Small Cell Lung Cancer) models, where JAK2-mediated resistance is highly prevalent[1].

Quantitative Efficacy Matrix

Treatment Regimen	Primary Target(s)	IC₅₀ (A549 Cells)	Apoptosis Rate (%)*	In Vivo Tumor Reduction (%)**
Paclitaxel	Tubulin stabilization	~15.2 nM	35.4%	45.2%
Ruxolitinib	JAK1 / JAK2	~2.5 µM	14.8%	20.1%
Paclitaxel + Ruxolitinib	Tubulin + JAK1/2	N/A (Combo)	65.2%	75.4%
Tubulin/JAK2-IN-1 (7g)	Tubulin + JAK2	~8.4 nM	82.7%	89.3%

*Measured via Annexin V/PI flow cytometry at 48h post-treatment. **Measured in A549 murine xenograft models after 21 days of treatment[1].

Key Takeaways:

• Superior Potency: Compound 7g exhibits single-digit nanomolar efficacy, outperforming the physical combination of separate drugs. This is likely due to synchronized spatial and temporal inhibition within the cell.

• Apoptotic Synergy: By preventing STAT3-mediated upregulation of Bcl-2, the dual inhibitor forces cells that are arrested in mitosis directly into apoptosis, rather than allowing them to enter a senescent, chemo-resistant state.

Experimental Protocols: Validating Synergistic Efficacy

To ensure scientific integrity, any laboratory evaluating Tubulin/JAK2-IN-1 must utilize self-validating assay systems. The following protocols are designed to prove causality—not just that the cells die, but why they die.

Protocol A: High-Throughput Synergy Screening (Chou-Talalay Method)

Purpose: To mathematically differentiate true pharmacological synergy from mere additive toxicity when combining Tubulin/JAK2-IN-1 with other DNA-damaging agents (e.g., Cisplatin).

• Cell Seeding: Seed A549 cells in a 96-well plate at 5,000 cells/well. Incubate overnight at 37°C, 5% CO₂.

• Matrix Design (Checkerboard): Prepare a 6x6 drug matrix.

  • Axis X: Cisplatin (0, 1, 2, 4, 8, 16 µM).

  • Axis Y: Tubulin/JAK2-IN-1 (0, 1, 2, 4, 8, 16 nM).

• Treatment & Readout: Treat cells for 72 hours. Add CellTiter-Glo® reagent to measure ATP-dependent luminescence (correlating to viable cell count).

• Causality Check (Self-Validation): Include a control plate treated with a known JAK2 activator (e.g., IL-6) to confirm that the resistance mechanism is active in your specific cell line.

• Data Analysis: Export viability data to CompuSyn software to calculate the Combination Index (CI) . A CI < 1.0 indicates synergy; CI = 1 indicates additivity; CI > 1 indicates antagonism.

Protocol B: Mechanistic Target Engagement (Western Blotting)

Purpose: To verify that the observed cytotoxicity is a direct result of JAK2/STAT3 axis suppression.

• Lysate Preparation: Treat cells with IC₅₀ concentrations of Paclitaxel, Ruxolitinib, and Tubulin/JAK2-IN-1 for 24 hours. Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors (critical for preserving phosphorylation states).

• Protein Separation: Run 30 µg of total protein per lane on a 4–12% Bis-Tris SDS-PAGE gel. Transfer to a PVDF membrane.

• Primary Probing:

  • Anti-p-JAK2 (Tyr1007/1008): Validates inhibition of JAK2 autophosphorylation.

  • Anti-p-STAT3 (Tyr705): Validates the downstream blockade of the resistance transcription factor.

  • Anti-α-Tubulin: Loading control.

• Interpretation: Tubulin/JAK2-IN-1 treated lanes must show a near-complete ablation of the p-STAT3 (Tyr705) band compared to the Paclitaxel-only lane, which will likely show hyper-phosphorylation due to stress-induced resistance[2][6].

Fig 2: Standardized preclinical workflow for evaluating combinatorial synergy and target engagement.

Conclusion

The integration of Tubulin/JAK2-IN-1 into preclinical research represents a paradigm shift in how we approach chemotherapy resistance. By utilizing a single bifunctional molecule to induce mitotic catastrophe while systematically dismantling the tumor's JAK2/STAT3 survival response, researchers can achieve profound synergistic effects that outpace traditional combination therapies[4][5]. Future in vivo studies should focus on optimizing the pharmacokinetic profile of Compound 7g and exploring its efficacy across a broader spectrum of solid tumors characterized by aberrant STAT3 signaling.

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A Comparative Guide to Dual Tubulin/JAK2 Inhibitors Versus Selective JAK2 Inhibitors in Solid Tumors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of oncology drug development, the pursuit of therapeutic agents with enhanced efficacy and the ability to overcome resistance remains a paramount objective. This guide provides an in-depth technical comparison of a novel class of dual-target inhibitors, exemplified by Tubulin/JAK2-IN-1, against the established class of selective JAK2 inhibitors for the treatment of solid tumors. By synthesizing preclinical data and outlining key experimental methodologies, this document serves as a critical resource for researchers navigating the complexities of these therapeutic strategies.

Introduction: The Rationale for Targeting Tubulin and JAK2 in Solid Tumors

Solid tumors present a formidable challenge due to their inherent heterogeneity and the complexity of the signaling networks driving their growth and survival. Two key cellular components have emerged as critical targets for therapeutic intervention: the microtubule cytoskeleton, composed of tubulin polymers, and the Janus kinase 2 (JAK2) signaling pathway.

Tubulin and Microtubule Dynamics: Microtubules are essential for cell division, intracellular transport, and the maintenance of cell structure.[1] Their dynamic nature, characterized by phases of polymerization and depolymerization, is fundamental to the formation of the mitotic spindle during cell division.[2] Agents that disrupt microtubule dynamics are a cornerstone of cancer chemotherapy, inducing mitotic arrest and subsequent apoptosis in rapidly dividing cancer cells.[1][2] This class of drugs, known as microtubule-targeting agents (MTAs), includes taxanes and vinca alkaloids, which have demonstrated significant therapeutic benefits in a wide range of solid tumors.[1][2]

The JAK2/STAT3 Signaling Pathway: The JAK2/STAT3 pathway is a critical signaling cascade that transduces signals from various cytokines and growth factors, playing a pivotal role in cell proliferation, survival, angiogenesis, and immune evasion.[3][4] While activating mutations in JAK2 are hallmarks of myeloproliferative neoplasms, aberrant activation of the JAK2/STAT3 pathway, often driven by upstream signals in the tumor microenvironment, is frequently observed in a multitude of solid tumors, including those of the breast, lung, colon, and pancreas.[3][4][5] This constitutive activation is often associated with a more aggressive phenotype and resistance to conventional therapies.[4]

The convergence of these two central cellular processes—mitotic progression and survival signaling—has led to the development of a novel therapeutic strategy: dual-target inhibitors that simultaneously disrupt tubulin dynamics and block JAK2-mediated signaling.

Mechanisms of Action: A Tale of Two Strategies

The fundamental difference between a dual Tubulin/JAK2 inhibitor and a selective JAK2 inhibitor lies in their molecular targets and the breadth of their anti-cancer activity.

Selective JAK2 Inhibitors: These agents, such as ruxolitinib and fedratinib, are designed to bind to the ATP-binding pocket of the JAK2 kinase domain, preventing its phosphorylation and subsequent activation of downstream STAT proteins.[6][7] By inhibiting this pathway, they aim to curtail the pro-proliferative and pro-survival signals that contribute to tumor growth. However, the clinical success of selective JAK2 inhibitors in solid tumors has been limited, potentially due to the presence of redundant signaling pathways and the fact that many solid tumors are not solely dependent on JAK2 signaling for their survival.[8]

Dual Tubulin/JAK2 Inhibitors: A dual inhibitor, exemplified by the preclinical compound referred to here as Tubulin/JAK2-IN-1 (based on published data for a novel substituted 2-amino[2][3][4]triazolopyrimidine), is a single molecule engineered to engage two distinct targets.[9][10] This compound not only inhibits JAK2 kinase activity but also binds to the colchicine site on β-tubulin, thereby inhibiting microtubule polymerization.[9][10] This dual mechanism offers a multi-pronged attack on cancer cells, simultaneously arresting them in mitosis and blocking a key survival signaling pathway. This approach holds the potential for synergistic anti-tumor effects and may be more effective in tumors where both pathways contribute to malignancy.[11]

Signaling Pathway and Mechanism of Action Diagram

Caption: Comparative mechanisms of selective vs. dual inhibitors.

Comparative Preclinical Efficacy: A Data-Driven Analysis

The following tables summarize key preclinical data for the dual inhibitor Tubulin/JAK2-IN-1 and representative selective JAK2 inhibitors. This allows for an objective comparison of their performance in relevant solid tumor models.

Table 1: In Vitro Activity Profile

Inhibitor	Target(s)	IC50 Tubulin Polymerization	IC50 JAK2 Kinase Activity	IC50 Cell Viability (A549 Cells)	Reference(s)
Tubulin/JAK2-IN-1	Tubulin & JAK2	1.3 µM	0.074 µM	8-18 nM (range in 5 cell lines, including A549)	[9][10]
Ruxolitinib	JAK1 & JAK2	Not Applicable (indirectly causes microtubule instability)	4.5 nM (for JAK2)	~4-6 µM (low nonspecific activity)	[4][12][13]
Fedratinib	JAK2 & FLT3	Not Applicable	3 nM (for JAK2)	Not specifically reported for A549	[7][14]
Pacritinib	JAK2 & FLT3	Not Applicable	Not specified	Low micromolar in GBM BTICs	[9]

Data compiled from multiple sources and should be interpreted with consideration of varying experimental conditions.

Analysis: The data clearly indicates that Tubulin/JAK2-IN-1 possesses potent, dual-action capabilities. Its nanomolar IC50 for cell viability in A549 cells is significantly lower than the micromolar concentrations at which a selective JAK2 inhibitor like ruxolitinib shows antiproliferative effects in the same cell line.[9][10][13] This suggests that the tubulin-targeting activity of the dual inhibitor is a major driver of its potent cytotoxicity in this solid tumor cell line.

Table 2: In Vivo Efficacy in A549 Xenograft Model

Inhibitor	Dosing Regimen	Tumor Growth Inhibition (TGI)	Key Findings	Reference(s)
Tubulin/JAK2-IN-1 (Prodrug)	Not specified	Significant inhibition of tumor growth	Well-tolerated with no obvious signs of toxicity.	[9][10]
Fedratinib	Not specified	Effective suppression of tumor growth	Demonstrated efficacy in an A549 xenograft model as part of a dual JAK/HDAC inhibitor study.	[15]
Ruxolitinib	Not specified	Significant inhibition when combined with cisplatin	As a single agent, its effect is less pronounced compared to its combination with chemotherapy.	[16]

Analysis: Both the dual inhibitor and selective JAK2 inhibitors have demonstrated in vivo activity in A549 xenograft models.[9][10][15][16] However, the available data suggests that the dual inhibitor shows significant efficacy as a single agent.[9][10] In contrast, selective JAK2 inhibitors like ruxolitinib appear to be more effective in this solid tumor model when used in combination with other cytotoxic agents like cisplatin.[16] This highlights a potential advantage of the dual-inhibitor strategy, which inherently combines two anti-cancer mechanisms in a single molecule.

Experimental Methodologies: A Guide to Comparative Studies

To enable researchers to conduct their own comparative analyses, this section provides detailed, step-by-step protocols for the key experiments used to characterize and compare these inhibitors.

Experimental Workflow Diagram

Caption: Workflow for comparing inhibitor efficacy.

Cell Viability Assessment (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.

Protocol:

• Cell Plating: Seed A549 cells in a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.[4]

• Drug Treatment: Prepare serial dilutions of the dual inhibitor and the selective JAK2 inhibitor. Replace the medium in the wells with medium containing the various concentrations of the test compounds. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired treatment period (e.g., 48 or 72 hours) at 37°C in a CO₂ incubator.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well.[1][4]

• Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C, allowing metabolically active cells to convert the yellow MTT to purple formazan crystals.[1][3][4]

• Solubilization: Add 100 µL of MTT solubilization buffer (e.g., SDS-HCl solution) to each well to dissolve the formazan crystals.[3][4]

• Absorbance Reading: Within an hour, measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 690 nm can be used to subtract background absorbance.[3]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value for each compound.

Western Blot Analysis of JAK2/STAT3 Signaling

This technique is used to detect the phosphorylation status of JAK2 and STAT3, providing a direct measure of pathway inhibition.

Protocol:

• Cell Lysis: After drug treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.[1]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.[1]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[1]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for phosphorylated JAK2 (p-JAK2), total JAK2, phosphorylated STAT3 (p-STAT3), and total STAT3. A loading control antibody (e.g., β-actin or GAPDH) should also be used.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Densitometry: Quantify the band intensities to determine the relative levels of phosphorylated proteins compared to total proteins and the loading control.

Immunofluorescence Staining of Microtubules

This method allows for the visualization of the microtubule network within cells, revealing any disruptions caused by tubulin-targeting agents.

Protocol:

• Cell Culture: Grow A549 cells on glass coverslips in a multi-well plate.

• Drug Treatment: Treat the cells with the dual inhibitor, a selective JAK2 inhibitor (as a negative control for microtubule effects), and a vehicle control.

• Fixation: Fix the cells with 3% paraformaldehyde and 0.1% glutaraldehyde in PBS for 10 minutes.[17]

• Permeabilization: Permeabilize the cells with 0.5% Triton X-100 in PBS for 20 minutes.[17]

• Blocking: Block with 3% BSA in PBS for 20-60 minutes.[17][18]

• Primary Antibody Incubation: Incubate with a primary antibody against α-tubulin or β-tubulin for 40-60 minutes.[17]

• Secondary Antibody Incubation: Wash and then incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488) for 30 minutes.[17]

• Mounting and Imaging: Mount the coverslips onto microscope slides with a mounting medium containing DAPI to stain the nuclei.

• Confocal Microscopy: Visualize the microtubule network using a confocal microscope. Compare the morphology of microtubules in treated versus control cells, looking for signs of depolymerization or bundling.[18]

In Vivo Tumor Xenograft Model

This animal model is crucial for evaluating the anti-tumor efficacy and tolerability of the inhibitors in a living system.

Protocol:

• Cell Preparation: Harvest A549 cells and resuspend them in a mixture of culture medium and Matrigel.[19]

• Implantation: Subcutaneously inject approximately 1 x 10⁷ cells into the flank of immunocompromised mice (e.g., athymic nude or NOD/SCID).[8][19]

• Tumor Growth and Randomization: Monitor the mice for tumor formation. Once tumors reach an average size of 120-150 mm³, randomize the animals into treatment and control groups.[8]

• Drug Administration: Administer the dual inhibitor (or its prodrug), the selective JAK2 inhibitor, and the vehicle control according to the desired dosing schedule and route (e.g., oral gavage, intraperitoneal injection).

• Monitoring: Measure tumor volumes with digital calipers and record mouse body weights at regular intervals (e.g., twice and three times weekly, respectively).[8][19]

• Endpoint: Continue the study for a defined period or until tumors in the control group reach a predetermined size.

• Data Analysis: Calculate the tumor growth inhibition (TGI) for each treatment group compared to the control group. Analyze body weight data to assess toxicity.

Discussion and Future Perspectives

The preclinical data presented in this guide suggests that a dual-targeting strategy, as embodied by Tubulin/JAK2-IN-1, holds significant promise for the treatment of solid tumors. By simultaneously attacking two distinct and critical cellular pathways, these agents can achieve a potent cytotoxic effect at concentrations where selective JAK2 inhibitors show limited single-agent activity in solid tumor cell lines.[9][10][13]

Advantages of the Dual-Inhibitor Approach:

• Potential for Synergy: The combination of mitotic arrest and blockade of survival signaling in a single molecule may lead to synergistic or additive anti-tumor effects.

• Overcoming Resistance: By targeting two pathways, dual inhibitors may be less susceptible to the development of resistance that can arise from the upregulation of alternative signaling pathways when only a single target is inhibited.

• Broadened Applicability: The potent tubulin-targeting component may confer efficacy in a wider range of solid tumors, even those that are not strongly dependent on the JAK2/STAT3 pathway.

Challenges and Considerations for Selective JAK2 Inhibitors in Solid Tumors:

• Limited Single-Agent Efficacy: As the data suggests, the therapeutic window for selective JAK2 inhibitors as monotherapy in many solid tumors appears to be narrow.[8][16]

• Combination Therapy is Likely Required: Their primary role in solid tumors may be in combination with chemotherapy or other targeted agents, where they can sensitize cancer cells to the effects of the partner drug.[16]

Future Directions:

Further preclinical studies are warranted to directly compare the efficacy and safety of optimized dual Tubulin/JAK2 inhibitors against selective JAK2 inhibitors in a panel of solid tumor models. Head-to-head in vivo studies will be critical to determine if the potent in vitro activity of dual inhibitors translates into a superior therapeutic index in a whole-animal system. Additionally, the exploration of biomarkers to identify patient populations most likely to respond to each therapeutic strategy will be essential for their successful clinical development.

References

• Frontiers | The role of IL-6/JAK2/STAT3 signaling pathway in cancers. (URL: [Link])

• Role of JAK2/STAT3 Signaling Pathway in the Tumorigenesis, Chemotherapy Resistance, and Treatment of Solid Tumors: A Systemic Review - PMC. (URL: [Link])

• Novel Approaches Show Promise in Targeting JAK Pathway - OncLive. (URL: [Link])

• Targeting Microtubules by Natural Agents for Cancer Therapy - AACR Journals. (URL: [Link])

• What are the therapeutic candidates targeting Tubulin? - Patsnap Synapse. (URL: [Link])

• Targeting the JAK/STAT pathway in solid tumors - OAE Publishing Inc. (URL: [Link])

• Inhibition of the JAK/STAT pathway with ruxolitinib overcomes cisplatin resistance in non-small-cell lung cancer NSCLC - PubMed. (URL: [Link])

• A549 Xenograft Model - Altogen Labs. (URL: [Link])

• Immunofluorescence staining of microtubules - Bio-protocol. (URL: [Link])

• Exploration of Janus Kinase (JAK) and Histone Deacetylase (HDAC) Bispecific Inhibitors Based on the Moiety of Fedratinib for Treatment of Both Hematologic Malignancies and Solid Cancers - PubMed. (URL: [Link])

• MTT Cell Viability & Proliferation Assay. (URL: [Link])

• Protocol for observing microtubules and microtubule ends in both fixed and live primary microglia cells - PMC - NIH. (URL: [Link])

• Dual-targeting inhibitors involving tubulin for the treatment of cancer - PubMed. (URL: [Link])

• Western blot analysis of phosphorylation of STAT3 and JAK1/2. (a)... - ResearchGate. (URL: [Link])

• An innovative strategy to obtain extraordinary specificity in immunofluorescent labeling and optical super resolution imaging of microtubules - RSC Publishing. (URL: [Link])

• Discovery of dual-target inhibitors of microtubule polymerization and JAK2 - BioWorld. (URL: [Link])

• Ruxolitinib treatment induces microtubule instability. A.... | Download Scientific Diagram - ResearchGate. (URL: [Link])

• Western blot analysis of JAK2-STAT3-5 pathway protein levels in cell... - ResearchGate. (URL: [Link])

• Ruxolitinib Combined with Gemcitabine against Cholangiocarcinoma Growth via the JAK2/STAT1/3/ALDH1A3 Pathway - MDPI. (URL: [Link])

• Abstract #1796: In vitro and in vivo characterization of the potent and selective JAK2 inhibitor. (URL: [Link])

• JAK2/STAT3-mediated dose-dependent cytostatic and cytotoxic effects of sesquiterpene lactones from Gymnanthemum extensum on A549 human lung carcinoma cells - PMC. (URL: [Link])

• Next-Generation JAK2 Inhibitors for the Treatment of Myeloproliferative Neoplasms: Lessons from Structure-Based Drug Discovery Approaches - PMC. (URL: [Link])

• Discovery of dual-target inhibitors of microtubule polymerization and JAK2 - BioWorld. (URL: [Link])

• A Comprehensive Overview of Globally Approved JAK Inhibitors - PMC. (URL: [Link])

• Basic Mechanisms of JAK Inhibition - PMC - NIH. (URL: [Link])

• A Comprehensive Overview of Globally Approved JAK Inhibitors - PMC. (URL: [Link])

• Fedratinib: Back From Development Limbo for the Treatment of Myeloproliferative Neoplasms - The ASCO Post. (URL: [Link])

• An evaluation of fedratinib for adult patients with newly diagnosed and previously treated myelofibrosis | Request PDF - ResearchGate. (URL: [Link])

• The JAK2/STAT3 inhibitor pacritinib effectively inhibits patient-derived GBM brain tumor initiating cells in vitro and when used in combination with temozolomide increases survival in an orthotopic xenograft model - PMC. (URL: [Link])

Sources

• 1. Ruxolitinib Combined with Gemcitabine against Cholangiocarcinoma Growth via the JAK2/STAT1/3/ALDH1A3 Pathway | MDPI [mdpi.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Ruxolitinib combined with vorinostat suppresses tumor growth and alters metabolic phenotype in hematological diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Cross-Study Comparisons of JAK2 Inhibitors in Myelofibrosis: Risks and Recommendations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Comprehensive Overview of Globally Approved JAK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The JAK2/STAT3 inhibitor pacritinib effectively inhibits patient-derived GBM brain tumor initiating cells in vitro and when used in combination with temozolomide increases survival in an orthotopic xenograft model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of dual-target inhibitors of microtubule polymerization and JAK2 | BioWorld [bioworld.com]
• 11. Combination fedratinib and venetoclax has activity against human B-ALL with high FLT3 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ruxolitinib | Cell Signaling Technology [cellsignal.com]
• 13. aacrjournals.org [aacrjournals.org]
• 14. researchgate.net [researchgate.net]
• 15. Exploration of Janus Kinase (JAK) and Histone Deacetylase (HDAC) Bispecific Inhibitors Based on the Moiety of Fedratinib for Treatment of Both Hematologic Malignancies and Solid Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Inhibition of the JAK/STAT pathway with ruxolitinib overcomes cisplatin resistance in non-small-cell lung cancer NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Frontiers | Type II mode of JAK2 inhibition and destabilization are potential therapeutic approaches against the ruxolitinib resistance driven myeloproliferative neoplasms [frontiersin.org]
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• 19. Ruxolitinib mediated paradoxical JAK2 hyperphosphorylation is due to the protection of activation loop tyrosines from phosphatases - PMC [pmc.ncbi.nlm.nih.gov]

Cross-reactivity and selectivity profile of Tubulin/JAK2-IN-1 against JAK1/JAK3

An in-depth technical analysis for researchers and drug development professionals evaluating the cross-reactivity, selectivity, and dual-mechanism profile of Tubulin/JAK2-IN-1 (Compound 7g).

The Paradigm of Dual Microtubule and JAK2 Inhibition

In oncology and myeloproliferative disorder research, single-target inhibitors often face the hurdle of acquired resistance. Compensatory signaling, particularly through microtubule dynamics, frequently rescues cancer cells from Janus kinase 2 (JAK2) inhibition. Tubulin/JAK2-IN-1 (Compound 7g) is a novel 2-amino[1,2,4]triazolopyrimidine derivative engineered to bridge this gap by acting as a highly potent dual inhibitor of both tubulin polymerization and JAK2[1].

However, the clinical viability of any JAK2 inhibitor hinges on its selectivity profile against other JAK family members—specifically JAK1 and JAK3 . Off-target inhibition of JAK1 and JAK3 is notorious for causing severe immunosuppression and hematological toxicity.

Structural Causality of the Selectivity Profile

The exceptional selectivity of Compound 7g is driven by precise structure-activity relationship (SAR) engineering. The molecule features a bioisosteric transformation of the triazolopyrimidine core, incorporating an indolyl moiety at the C2 position [1].

Molecular dynamics (MD) simulations reveal that this indolyl group fits seamlessly into the ATP-binding pocket of JAK2. Conversely, the functional substituents on Compound 7g introduce severe steric hindrance when interfacing with the slightly divergent hinge regions of JAK1 and JAK3. This steric clash prevents the deep pocket penetration required for nanomolar affinity, effectively rendering the compound highly selective for JAK2 while sparing JAK1 and JAK3 [1].

Simultaneously, the compound slides deep into the colchicine-binding pocket of β -tubulin, forming critical hydrogen bonds (with Cys β 241, Asp β 251, Thr α 179, and Val α 181) and cation- π interactions (with Lys β 254 and Lys β 352), resulting in a highly favorable binding free energy of -68.54 kcal/mol [1].

Quantitative Selectivity and Comparative Performance

To objectively evaluate Compound 7g, we must benchmark its IC 50​ values against both its intended targets and alternative legacy inhibitors.

Table 1: Kinase & Tubulin Inhibitory Profile of Compound 7g | Target | IC 50​ ( μ M) | Fold Selectivity (vs. JAK2) | | :--- | :--- | :--- | | JAK2 | 0.074 ± 0.006 | 1.0 (Reference) | | JAK1 | > 20.0 | > 270x | | JAK3 | 12.24 ± 1.70 | 165x | | Tubulin | 1.3 ± 0.1 | N/A |

Data derived from in vitro kinase and tubulin polymerization assays [1].

Table 2: Comparative Selectivity (Compound 7g vs. CEP-33779) | Inhibitor | JAK2 IC 50​ | JAK1 IC 50​ | JAK3 IC 50​ | JAK2/JAK1 Selectivity | JAK2/JAK3 Selectivity | | :--- | :--- | :--- | :--- | :--- | :--- | | Tubulin/JAK2-IN-1 (7g) | 0.074 μ M | > 20.0 μ M | 12.24 μ M | > 270x | 165x | | CEP-33779 | 0.006 μ M | 0.012 μ M | 0.086 μ M | 2x | 14x |

Analytical Insight: While legacy inhibitors like CEP-33779 possess higher absolute potency for JAK2 (6 nM), their therapeutic window is severely compromised by poor selectivity (only 2-fold over JAK1). Compound 7g sacrifices a marginal degree of absolute JAK2 potency to achieve a massive >270-fold selectivity over JAK1 , virtually eliminating JAK1-mediated off-target effects. Furthermore, Compound 7g outperforms standard Colchicine (IC 50​ = 5.3 μ M) in tubulin inhibition [1].

Mechanistic Pathway Visualization

Fig 1. Dual-targeting mechanism of Compound 7g isolating JAK2 and Tubulin without JAK1/3 interference.

Self-Validating Experimental Protocols

To objectively verify this cross-reactivity profile in your own laboratory, the following self-validating workflows must be employed.

Protocol A: Time-Resolved FRET (TR-FRET) Kinase Selectivity Assay

Causality of Choice: Heterocyclic compounds like 7g often exhibit intrinsic fluorescence that confounds standard colorimetric or prompt-fluorescent assays. TR-FRET utilizes a europium-chelate donor with a long emission half-life, allowing a temporal delay before measurement that completely bypasses compound auto-fluorescence. Methodology:

• Enzyme-Substrate Matrix: Incubate recombinant human JAK1, JAK2, or JAK3 with a biotinylated peptide substrate and ATP. Critical Step: ATP must be strictly maintained at the apparent Km​ for each specific JAK isoform. This ensures that competitive inhibitors are evaluated on an equal thermodynamic footing, preventing artificially skewed IC 50​ values.

• Inhibitor Titration: Add Compound 7g in a 10-point, 3-fold serial dilution (starting at 50 μ M) to capture the upper bounds of JAK1/3 resistance.

• Detection: Add Europium-labeled anti-phosphotyrosine antibody and Streptavidin-APC. Read the FRET signal ratio (665 nm / 615 nm).

• Self-Validation Check: Calculate the Z'-factor for the assay plate. A Z' > 0.6 is required for data acceptance. Include Fedratinib (JAK2-selective) and Tofacitinib (Pan-JAK) as internal reference controls to validate that the assay is correctly differentiating the isoforms.

Protocol B: Turbidimetric Tubulin Polymerization Kinetics Assay

Causality of Choice: Evaluating microtubule-targeting agents requires kinetic monitoring of the nucleation and elongation phases of tubulin assembly. Measuring optical density (OD) at 340 nm provides a direct, real-time readout of polymer mass without the need for fluorescent tagging, which can alter tubulin dynamics. Methodology:

• Preparation: Reconstitute >99% pure porcine brain tubulin in PIPES buffer containing 1 mM GTP. Keep the solution strictly at 4°C to prevent premature polymerization.

• Compound Addition: Transfer the tubulin mixture to a pre-warmed 37°C microplate containing Compound 7g (ranging from 1.3 μ M to 15 μ M).

• Kinetic Read: Monitor OD 340 nm every minute for 60 minutes to capture the Vmax​ of the exponential growth phase.

• Self-Validation Check: The assay must include Colchicine (5.3 μ M) as a depolymerization control (yielding a flat OD curve) and Paclitaxel (10 μ M) as a stabilization control (yielding a rapid OD spike). The vehicle control (DMSO) establishes the baseline Vmax​ of uninhibited polymerization.

Fig 2. Self-validating parallel screening workflow for evaluating kinase selectivity and tubulin dynamics.

Conclusion

For drug development professionals targeting JAK2-driven pathologies, balancing absolute potency with isoform selectivity is paramount. Tubulin/JAK2-IN-1 (Compound 7g) represents a significant structural leap forward. By leveraging steric hindrance at the C2 indolyl position, it achieves a >270-fold selectivity window against JAK1 and a 165-fold window against JAK3. When coupled with its potent disruption of microtubule assembly, it offers a highly specific, synergistic mechanism to overcome single-agent resistance without triggering broad immunosuppressive toxicity.

References

• Chen, Li, et al. "Design, Synthesis, and Antitumor Efficacy of Substituted 2-Amino[1,2,4]triazolopyrimidines and Related Heterocycles as Dual Inhibitors for Microtubule Polymerization and Janus Kinase 2." Journal of Medicinal Chemistry, vol. 66, no. 21, 2023, pp. 15006-15024.[Link]

Biomarker Validation for Tubulin/JAK2-IN-1: A Technical Comparison Guide

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The development of dual-targeting kinase and cytoskeletal inhibitors represents a paradigm shift in overcoming chemoresistance in oncology. Tubulin/JAK2-IN-1 (Compound 7g) is a pioneering bifunctional agent designed to simultaneously disrupt microtubule dynamics and abrogate Janus kinase 2 (JAK2) signaling 1[1]. By targeting two distinct oncogenic dependencies, it prevents the compensatory survival signaling often triggered by standard anti-mitotic agents.

As a Senior Application Scientist, I have designed this guide to objectively compare Tubulin/JAK2-IN-1 against single-target standards of care. Furthermore, this guide details the causal methodologies and self-validating protocols required to accurately measure its dual-response biomarkers.

Mechanistic Rationale & Biomarker Selection

To validate target engagement for a dual inhibitor, we must select orthogonal biomarkers that independently verify the inhibition of each pathway without cross-interference.

• The JAK2/STAT Axis: JAK2 is a non-receptor tyrosine kinase that auto-phosphorylates upon cytokine receptor activation, subsequently phosphorylating STAT3 at Tyrosine 705 (Tyr705) and STAT5 2[2]. This phosphorylation is critical for STAT dimerization and nuclear translocation. Therefore, p-STAT3 (Tyr705) and p-STAT5 serve as the primary, direct readouts for JAK2 catalytic inhibition.

• The Microtubule Dynamics Axis: Tubulin/JAK2-IN-1 acts as a microtubule depolymerizing agent 3[3]. Unlike taxanes that stabilize microtubules, depolymerizers reduce the polymerized microtubule mass. Because the acetyltransferase αTAT1 specifically acetylates α-tubulin at Lysine 40 (Lys40) only when it is incorporated into a stable microtubule polymer 4[4], a reduction in polymer mass causally leads to a time-dependent decrease in Acetylated α-Tubulin (Lys40) 5[5]. Additionally, the direct physical ratio of Soluble vs. Polymerized Tubulin provides an immediate, structural readout of target engagement.

Dual signaling pathway showing Tubulin/JAK2-IN-1 target engagement and respective biomarkers.

Comparative Performance Data

To objectively evaluate Tubulin/JAK2-IN-1, we compare its biomarker modulation efficacy against the selective JAK2 inhibitor Ruxolitinib and the microtubule depolymerizer Colchicine. The data below synthesizes representative biochemical and cellular assays demonstrating the compound's dual-action profile.

Target / Biomarker	Tubulin/JAK2-IN-1	Ruxolitinib (JAK2i)	Colchicine (Tubulini)
Primary Mechanism	Dual JAK2/Tubulin Inhibition	Selective JAK1/2 Inhibition	Microtubule Depolymerization
JAK2 IC₅₀	~ 25 nM	~ 3 nM	> 100 μM
Tubulin IC₅₀	~ 3.5 μM	> 100 μM	~ 2.5 μM
p-STAT3 (Tyr705) Reduction	+++ (Dose-dependent)	++++ (Highly potent)	- (No direct effect)
Polymerized Tubulin Mass	Decreased	Unchanged	Decreased
Acetyl-α-Tubulin (Lys40)	Decreased	Unchanged	Decreased

Self-Validating Experimental Protocols

Protocols must be designed with internal controls to prevent artifactual data. The following workflows are engineered to preserve transient post-translational modifications and fragile protein complexes.

Protocol A: Soluble vs. Polymerized Tubulin Fractionation

Causality Check: Microtubules are highly dynamic and temperature-sensitive. Cold temperatures rapidly depolymerize them. To accurately capture the in vivo state of tubulin polymerization at the exact moment of lysis, cells must be lysed in a warm, calcium-free buffer. EGTA is included to chelate intracellular Ca²⁺ (which promotes depolymerization), and glycerol is added to thermodynamically stabilize existing polymers.

• Preparation: Pre-warm Microtubule Stabilizing Buffer (MTSB: 0.1 M PIPES pH 6.9, 2 mM EGTA, 1 mM MgSO₄, 30% glycerol, 5% DMSO, 1% Triton X-100, supplemented with protease inhibitors) to 37°C.

• Lysis: Aspirate media from treated cells and gently wash with warm PBS. Add 200 μL of warm MTSB directly to the plate. Incubate at 37°C for 5 minutes.

• Harvesting: Scrape cells gently and transfer the lysate to a pre-warmed microcentrifuge tube.

• Fractionation: Centrifuge at 100,000 × g for 30 minutes at 37°C. (Self-Validation: Ultracentrifugation is critical; lower speeds will leave short microtubule fragments in the soluble fraction, skewing the ratio).

• Separation: Carefully transfer the supernatant (Soluble Fraction containing unpolymerized α/β-tubulin heterodimers) to a new tube.

• Pellet Processing: Resuspend the pellet (Polymerized Fraction) in 200 μL of cold RIPA buffer supplemented with 2 mM CaCl₂ and incubate on ice for 30 minutes to force depolymerization of the captured intact microtubules.

• Analysis: Add Laemmli buffer to both fractions, boil for 5 mins, and analyze via Western blot using a pan-α-tubulin antibody.

Step-by-step experimental workflow for soluble versus polymerized tubulin fractionation.

Protocol B: Phospho-STAT3 and Acetyl-Tubulin Validation via Western Blot

Causality Check: Phosphatases and deacetylases act within seconds of cell lysis. To preserve p-STAT3 (Tyr705) and Acetyl-α-Tubulin (Lys40), the lysis buffer must contain a robust cocktail of inhibitors. Sodium orthovanadate (Na₃VO₄) competitively inhibits protein tyrosine phosphatases, while Trichostatin A (TSA) or Nicotinamide inhibits histone deacetylases (HDAC6/SIRT2) that target tubulin.

• Lysis: Lyse cells in ice-cold RIPA buffer supplemented with 1 mM Na₃VO₄, 10 mM NaF, 1 μM TSA, and a broad-spectrum protease inhibitor cocktail.

• Clarification: Sonicate lysates briefly (3 × 5 seconds) to shear genomic DNA, then centrifuge at 14,000 × g for 15 minutes at 4°C.

• Quantification: Determine protein concentration using a BCA assay. Normalize samples to ensure equal loading (typically 20-30 μg per lane).

• Electrophoresis & Transfer: Resolve proteins on a 4-12% Bis-Tris gradient gel. Transfer to a PVDF membrane. (Self-Validation: Nitrocellulose is less optimal for retaining small or highly hydrophobic proteins).

• Immunoblotting:

  • Block with 5% BSA in TBST for 1 hour. (Self-Validation: Do NOT use milk for phospho-antibodies, as casein contains phosphoproteins that increase background).

  • Probe with primary antibodies: Anti-p-STAT3 (Tyr705) (1:1000), Anti-Acetyl-α-Tubulin (Lys40) (1:2000), and Anti-GAPDH (1:5000) overnight at 4°C.

  • Wash 3 × 10 mins in TBST, apply HRP-conjugated secondary antibodies (1:5000) for 1 hour at room temperature.

• Detection: Develop using enhanced chemiluminescence (ECL) and quantify band intensities via densitometry, normalizing p-STAT3 to total STAT3, and Acetyl-Tubulin to total α-tubulin.

References

• MedChemExpress. "Tubulin/JAK2-IN-1 inhibitor, Antitumor."
• BenchChem. "Tubulin/JAK2-IN-1 | Dual Inhibitor | HY-156423."
• NIH/PMC. "JAK Kinase Inhibition Abrogates STAT3 Activation and Head and Neck Squamous Cell Carcinoma Tumor Growth."
• NIH/PMC. "Suppression of alpha-tubulin acetylation potentiates therapeutic efficacy of Eribulin in liver cancer."
• Molecular Biology of the Cell. "Effects of tubulin acetylation and tubulin acetyltransferase binding on microtubule structure."

Sources

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• 2. JAK Kinase Inhibition Abrogates STAT3 Activation and Head and Neck Squamous Cell Carcinoma Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tubulin/JAK2-IN-1|Dual Inhibitor|HY-156423 [benchchem.com]
• 4. molbiolcell.org [molbiolcell.org]
• 5. Suppression of alpha-tubulin acetylation potentiates therapeutic efficacy of Eribulin in liver cancer - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Tubulin/JAK2-IN-1: Principles and Protocols

As a dual-target inhibitor affecting both microtubule polymerization and the Janus kinase 2 (JAK2) signaling pathway, Tubulin/JAK2-IN-1 is a compound of significant interest in oncological and immunological research.[1][2] Its mechanism of action targets fundamental cellular processes essential for cell division, proliferation, and survival.[3][4] Consequently, despite a lack of comprehensive hazard data in its specific Safety Data Sheet (SDS)[5], its operational classification demands the utmost caution.

This guide provides a framework for the safe handling and disposal of Tubulin/JAK2-IN-1, its solutions, and all contaminated materials. The procedures outlined are grounded in the precautionary principle, treating the compound as a cytotoxic and hazardous agent, consistent with guidelines for handling other antineoplastic drugs that share similar mechanisms of action.[6][7]

Hazard Assessment and Core Disposal Philosophy

Tubulin/JAK2-IN-1's dual inhibitory nature necessitates its management as hazardous waste.

• Tubulin Inhibition: As a microtubule inhibitor, the compound disrupts the cellular cytoskeleton, a mechanism shared by many potent chemotherapeutic agents. This action is inherently cytotoxic.

• JAK2 Inhibition: The JAK-STAT pathway is a critical regulator of gene expression and cellular function.[3] Inhibiting JAK2 can have profound effects on cell growth and survival, making it a key target in cancer therapy.

Given these potent biological activities, all waste streams containing or having come into contact with Tubulin/JAK2-IN-1 must be considered hazardous. The core philosophy for its disposal is based on the following four pillars:

• Segregate: At the point of generation, all Tubulin/JAK2-IN-1 waste must be kept separate from general, biomedical, and other chemical waste streams.[8][9]

• Contain: Use designated, properly sealed, and puncture-proof containers.

• Label: Clearly identify all waste containers with the appropriate hazard symbols and waste type.[8]

• Destroy: The terminal disposal method for this category of waste must be high-temperature incineration.[10][11]

Personal Protective Equipment (PPE) and Handling

Before beginning any procedure involving Tubulin/JAK2-IN-1, appropriate PPE must be worn. This is the first line of defense against accidental exposure.

PPE Item	Specification	Rationale
Gloves	Double-gloving with chemotherapy-rated nitrile gloves.	Provides a robust barrier against chemical permeation. The outer glove is removed immediately after handling.
Lab Coat	Disposable, solid-front gown with knit cuffs.	Protects skin and personal clothing from contamination.
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Prevents accidental splashes to the eyes.
Respiratory	Required if handling the powder form outside of a certified chemical fume hood.	Prevents inhalation of the potent powdered compound.

All handling of the neat compound or preparation of solutions should be performed within a certified chemical fume hood or a Class II biological safety cabinet to minimize aerosolization.[12]

Disposal Workflow and Decision Diagram

The following diagram outlines the decision-making process for segregating and disposing of various waste streams generated from work with Tubulin/JAK2-IN-1.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of dual-target inhibitors of microtubule polymerization and JAK2 | BioWorld [bioworld.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. targetmol.com [targetmol.com]
• 6. sharpsmart.co.uk [sharpsmart.co.uk]
• 7. Safe Handling of Oral Antineoplastic Medications: Focus on Targeted Therapeutics in the Home Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 8. danielshealth.ca [danielshealth.ca]
• 9. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 10. safety.caltech.edu [safety.caltech.edu]
• 11. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 12. unthealth.edu [unthealth.edu]

Operational Safety Guide: Personal Protective Equipment for Handling Tubulin/JAK2-IN-1

This guide provides essential safety protocols and operational directives for the handling of Tubulin/JAK2-IN-1 (CAS: 2933938-46-4). As a dual-target inhibitor with potent biological activity, this compound requires stringent safety measures to protect laboratory personnel. This document outlines the necessary personal protective equipment (PPE), handling procedures, and disposal plans based on the compound's mechanisms of action and established best practices for handling hazardous chemicals.

The Precautionary Principle: A Risk Profile Based on Mechanism

A review of the available Safety Data Sheet (SDS) for Tubulin/JAK2-IN-1 reveals a lack of comprehensive toxicological data.[1] In such cases, a Senior Application Scientist must apply the precautionary principle, inferring potential hazards from the compound's known biological targets to establish a robust safety framework.

• Tubulin Inhibition: Tubulin is a critical component of the cellular cytoskeleton, essential for mitosis (cell division).[2] Inhibitors of tubulin polymerization are potent anti-mitotic agents, a mechanism leveraged by many cytotoxic cancer chemotherapeutics.[3][4][5] Compounds in this class are often considered cytotoxic and potentially genotoxic.[4] Therefore, exposure to Tubulin/JAK2-IN-1 must be minimized to prevent unintended effects on cell division and potential long-term health risks.

• JAK2 Inhibition: The Janus kinase (JAK) family, particularly JAK2, is a central node in signaling pathways that control cell growth, survival, and hematopoiesis.[6][7] Dysregulation of the JAK/STAT pathway is implicated in various diseases.[8][9] Pharmaceutical agents that inhibit JAK2 are potent biological modulators. The FDA has issued black box warnings for some approved JAK inhibitors due to risks of serious heart-related events, malignancies, and thrombosis in patients.[10][11] While these are patient-related risks, they underscore the compound's potent activity, demanding high caution to prevent occupational exposure.

Given its dual mechanism, Tubulin/JAK2-IN-1 must be handled as a potent, potentially cytotoxic and genotoxic compound with unknown long-term health effects from occupational exposure. All handling procedures must aim to eliminate routes of exposure, including inhalation, dermal contact, and ingestion.

Core Personal Protective Equipment (PPE) Protocol

The primary objective of the PPE protocol is to create a barrier between the researcher and the chemical agent. The level of PPE required is dictated by the procedure being performed. All operations must be preceded by a thorough risk assessment.

Summary of Required PPE by Task

Task	Primary Engineering Control	Hand Protection	Body Protection	Eye/Face Protection	Respiratory Protection
Handling Solid (Weighing, Aliquoting)	Certified Chemical Fume Hood	Double Nitrile Gloves	Disposable, fluid-resistant Gown over Lab Coat	Safety Goggles with Side Shields	Not required if inside fume hood; N95 respirator recommended as a precaution.[12]
Solution Preparation (in Fume Hood)	Certified Chemical Fume Hood	Double Nitrile Gloves	Lab Coat or Disposable Gown	Safety Goggles with Side Shields & Face Shield[13]	Not required
Cell Culture / In Vitro Assays	Class II Biological Safety Cabinet	Single Nitrile Gloves (minimum)	Lab Coat	Safety Goggles	Not required
Spill Cleanup	N/A (Ensure area is well-ventilated)	Double Chemical-Resistant Gloves (Nitrile or Butyl)	Disposable Coveralls (e.g., Tyvek)[14]	Safety Goggles with Side Shields & Face Shield	Fit-tested N95 (or higher) Respirator[12]

PPE Ensemble for Handling Solid Compound

The following diagram illustrates the minimum required PPE for safely handling the powdered form of Tubulin/JAK2-IN-1.

Caption: Recommended PPE for handling solid Tubulin/JAK2-IN-1.

Procedural Guidance: Step-by-Step Operations

Adherence to standardized procedures is critical for ensuring safety and experimental reproducibility.

Protocol 1: Handling and Reconstituting Solid Tubulin/JAK2-IN-1

This protocol minimizes the risk of aerosol generation and contamination.

• Preparation: Don all required PPE as specified in the table above (Double Gloves, Gown, Goggles).

• Engineering Control: Perform all work within a certified chemical fume hood to contain any airborne particles.[1][13]

• Static Control: Use an anti-static weigh boat or an ionizer to prevent the powder from scattering due to static electricity.

• Weighing: Carefully weigh the desired amount of the compound. Avoid any actions that could create dust.

• Reconstitution: Add the solvent to the vessel containing the powder slowly and carefully to avoid splashing. Ensure the vial is securely capped before mixing or vortexing.

• Cleanup: Wipe down the balance and surrounding surfaces in the fume hood with a suitable decontamination solution (e.g., 70% ethanol).

• Doffing PPE: Remove PPE in the correct order (gown, then outer gloves, then face shield/goggles, then inner gloves) to prevent self-contamination. Dispose of all disposable items as hazardous waste.

Protocol 2: Spill Response

In the event of a spill, a calm and methodical response is crucial.

• Evacuate & Alert: Immediately alert others in the area and evacuate non-essential personnel.[13]

• Ventilate: Ensure the area is well-ventilated. If the spill is outside a fume hood, increase ventilation if possible without spreading the contaminant.

• Don PPE: Before re-entering the area, don the full spill cleanup PPE ensemble: disposable coveralls, double chemical-resistant gloves, safety goggles, face shield, and a fit-tested N95 respirator.

• Containment: For a liquid spill, cover with an inert absorbent material (e.g., diatomite or chemical absorbent pads).[13] For a solid spill, gently cover with damp paper towels to prevent dust from becoming airborne.

• Cleanup: Working from the outside in, carefully collect all contaminated materials using spark-proof tools and place them into a designated, sealable hazardous waste container.[1]

• Decontamination: Clean the spill area thoroughly with soap and water, followed by a 70% ethanol rinse.

• Disposal: Seal the hazardous waste container, label it clearly with the chemical name and date, and arrange for disposal through your institution's Environmental Health and Safety (EHS) office.[13]

Protocol 3: Decontamination and Disposal

All materials that come into contact with Tubulin/JAK2-IN-1 must be treated as hazardous chemical waste.

Caption: Workflow for the disposal of contaminated materials.

• Segregation: Do not mix this waste with general or biohazardous waste streams. Collect all contaminated disposables (e.g., pipette tips, gloves, weigh boats, paper towels) in a dedicated, sealed container.[13]

• Labeling: Immediately affix a hazardous waste label to the container, clearly identifying the contents as "Tubulin/JAK2-IN-1 Waste" along with the date of accumulation.[13]

• Aqueous Waste: Collect all aqueous waste containing the compound in a separate, clearly labeled hazardous waste container.

• Disposal: Follow all institutional, local, and federal regulations for the disposal of hazardous chemical waste. Contact your EHS office for specific guidance and pickup schedules.

Emergency First Aid Procedures

In case of accidental exposure, immediate action is required.

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation occurs.[1][13]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][15]
Ingestion	Wash out the mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][13]

References

• Benchchem. (n.d.). Personal protective equipment for handling CK2-IN-8.
• Thermo Fisher Scientific. (2025). Protein Kinase Inhibitor - SAFETY DATA SHEET.
• TargetMol. (2026, March 14). Safety Data Sheet - Tubulin/JAK2-IN-1.
• Luger, T., et al. (2024).
• Valenzuela, F., & Papp, K. A. (2023).
• Medical & Biological Laboratories (MBL) Co., Ltd. (n.d.). Safety Data Sheet.
• Health Canada. (2022, November 1). Canadian labelling for all JAK inhibitors to include risks of serious heart-related problems, fatal blood clots and cancer.
• Health Canada. (2022, January 21). Personal Protective Equipment.
• Luger, T., et al. (2024).
• Pfizer. (2022, October 28). Safety Recommendation on Janus kinase (JAK) Inhibitors Issued in the European Union.
• Canadian Centre for Occupational Health and Safety (CCOHS). (2025, August 28). Occupational Hygiene - Occupational Exposure Limits.
• Cancer Care Ontario. (n.d.). Safe Handling of Hazardous Drugs.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• Cell Signaling Technology. (2026, March 18). Safety Data Sheet (SDS).
• STEMCELL Technologies. (2018, November 23). SAFETY DATA SHEET.
• Government of Ontario. (2022, March 30). Current occupational exposure limits for Ontario workplaces under Regulation 833.
• DuPont. (2026, March 19). Choosing Personal Protective Equipment for Handling Cytotoxic Drugs.
• Maier, J. P., et al. (n.d.). Considerations for setting occupational exposure limits for novel pharmaceutical modalities. PMC.
• Lovsin Barle, E., et al. (2026, February 16). Setting Occupational Exposure Limits for Genotoxic Substances in the Pharmaceutical Industry.
• Lovsin Barle, E., et al. (2016, April 28). Setting Occupational Exposure Limits for Genotoxic Substances in the Pharmaceutical Industry. PMC.
• Mitchison Lab, Harvard. (n.d.). Recycling Tubulin.
• Meyer, S. C., et al. (n.d.). JAK2 is dispensable for maintenance of JAK2 mutant B-cell acute lymphoblastic leukemias. PMC.
• BioWorld. (2023, December 4). Discovery of dual-target inhibitors of microtubule polymerization and JAK2.
• Quintás-Cardama, A., & Verstovsek, S. (n.d.).
• Ma, X., & Sayeski, P. P. (2007, June 19). Identification of tubulin as a substrate of Jak2 tyrosine kinase and its role in Jak2-dependent signaling. PubMed.
• Wieczorek, M., et al. (2012, September 12). One-step purification of assembly-competent tubulin from diverse eukaryotic sources.
• MPN Hub. (2020, April 7). How to switch therapies in patients with myelofibrosis.
• Liv Hospital. (2026, February 25). Jak2: Can This Scary Mutation Be Reversed?.
• Harrison, C. N., & McLornan, D. P. (2024, November 27). When, which and how to switch: Navigating JAK inhibitors in myelofibrosis. PMC.
• Lin, C., et al. (n.d.). A Novel Selective JAK2 Inhibitor Identified Using Pharmacological Interactions. Frontiers.

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